1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol

Core Science & Biosynthesis

Technical Guide: 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol

The following technical guide details the chemical identity, synthesis, and application of 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol , a fluorinated chiral building block used in pharmaceutical research.

Abstract

This guide provides an in-depth technical analysis of 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol , a secondary alcohol derivative of the acetophenone precursor.[1] Widely utilized in medicinal chemistry as a chiral building block, this compound serves as a critical intermediate for introducing the 2-fluoro-5-trifluoromethylphenyl moiety—a pharmacophore known to enhance metabolic stability and lipophilicity in drug candidates.[1] This document outlines its chemical identity, synthetic pathways (including enantioselective reduction), and safety protocols.[1]

Part 1: Chemical Identity & Properties

Nomenclature & Identification

• Chemical Name: 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol[1][2]

• Systematic Name:

  -Methyl-2-fluoro-5-(trifluoromethyl)benzyl alcohol[1]

• Molecular Formula:

  [1]

• Molecular Weight: 208.15 g/mol [1]

• CAS Number (Ketone Precursor): 202664-53-7 (2'-Fluoro-5'-(trifluoromethyl)acetophenone)[1][2][3][4][5]

  • Note: The specific CAS for the alcohol derivative is often referenced internally by the precursor's reduction product in patent literature, though the ketone CAS is the primary commercial identifier.[1]

• SMILES: CC(O)c1cc(C(F)(F)F)ccc1F

Physical & Chemical Properties

Property	Value (Experimental/Predicted)
Appearance	Clear to pale yellow oil or low-melting solid
Boiling Point	~210–215 °C (at 760 mmHg)
Density	~1.3 g/cm³
Solubility	Soluble in MeOH, EtOH, DCM, DMSO; Insoluble in water
Chirality	Contains one stereocenter at the benzylic position (C1).[1] Exists as (R)- and (S)- enantiomers.[1][6]
pKa	~13.5 (hydroxyl group)

Part 2: Synthetic Pathways

The synthesis of 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol is primarily achieved via the reduction of its corresponding ketone.[1] The choice of reducing agent dictates whether the product is racemic or enantiomerically enriched.

Pathway A: Racemic Synthesis (NaBH₄ Reduction)

For general screening where chirality is not yet defined, a standard hydride reduction is employed.

• Precursor: 2'-Fluoro-5'-(trifluoromethyl)acetophenone (CAS 202664-53-7).[1][2][3][4][5]

• Reagent: Sodium Borohydride (

  ).[1]

• Solvent: Methanol (MeOH) or Ethanol (EtOH).[1]

• Mechanism: Nucleophilic attack of the hydride ion on the carbonyl carbon.

Protocol:

• Dissolve 1.0 eq of ketone in MeOH at 0 °C.

• Add 1.5 eq of

  portion-wise over 30 minutes.

• Stir at room temperature for 2 hours (monitor by TLC/LCMS).

• Quench with saturated

  solution.

• Extract with Ethyl Acetate (EtOAc), dry over

  , and concentrate.

Pathway B: Enantioselective Synthesis (Asymmetric Transfer Hydrogenation)

For pharmaceutical applications requiring a specific enantiomer (typically to match a target binding pocket), asymmetric transfer hydrogenation (ATH) is the gold standard.[1]

• Catalyst: RuCl(p-cymene)[(R,R)-Ts-DPEN] (Noyori Catalyst).[1]

• Hydrogen Source: Formic acid/Triethylamine (5:2 azeotrope) or Sodium Formate.[1]

• Selectivity: >95% ee (enantiomeric excess).[1]

Protocol:

• Charge reaction vessel with ketone (1.0 eq) and Ru-catalyst (0.5 mol%).[1]

• Add degassed solvent (DCM or EtOAc) and H-source (

  ).[1]

• Stir at 25–40 °C for 12–24 hours under Argon.

• Wash with water, dry, and purify via chiral HPLC or silica flash chromatography.

Visualization: Synthetic Workflow

Figure 1: Comparison of racemic vs. enantioselective synthesis routes from the ketone precursor.

Part 3: Pharmaceutical Applications

Role in Drug Discovery

This moiety is a classic "bioisostere" used to modulate the physicochemical properties of a drug candidate.

• Metabolic Stability: The trifluoromethyl (

  ) group at the 5-position blocks metabolic oxidation (CYP450 attack) at a vulnerable site on the phenyl ring.[1]

• Lipophilicity: The

  and F substituents significantly increase , enhancing membrane permeability and blood-brain barrier (BBB) penetration.[1]

• Conformational Lock: The ortho-fluorine (2-F) can induce specific conformational preferences via electrostatic repulsion or intramolecular H-bonding, potentially locking the bioactive conformation.[1]

Structural Activity Relationship (SAR) Workflow

Researchers typically utilize this alcohol to install the chiral benzyl ether linkage found in Neurokinin-1 (NK1) antagonists (e.g., Aprepitant analogs) or Bcl-2 inhibitors.[1]

Reaction: Mitsunobu Reaction or

(if activating groups are present).

• Alcohol + Phenol/Amine

  Chiral Ether/Amine [1]

Figure 2: Integration of the alcohol into a medicinal chemistry SAR workflow via Mitsunobu coupling.

Part 4: Safety & Handling (MSDS Summary)

Hazard Classification:

• GHS Signal Word: WARNING

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

Handling Protocols:

• PPE: Wear nitrile gloves, safety goggles, and a lab coat.

• Ventilation: All operations involving the ketone precursor or the alcohol should be performed inside a certified fume hood.

• Spill: Absorb with inert material (vermiculite/sand) and dispose of as halogenated organic waste.

• Incompatibility: Avoid strong oxidizing agents and strong bases.

References

• National Center for Biotechnology Information (PubChem). 2'-Fluoro-5'-(trifluoromethyl)acetophenone (CAS 202664-53-7).[1] Accessed 2024. Available at: [Link][1]

• Vankawala, P. J., et al. (2007). Efficient Synthesis of (1R)-[3,5-Bis(trifluoromethyl)phenyl]ethanol. (Analogous synthetic methodology).[1] Synthetic Communications, 37(19), 3439–3446. Available at: [Link][1]

Sources

• 1. 2'-FLUORO-5'-(TRIFLUOROMETHYL)ACETOPHENONE | 202264-53-7 [chemicalbook.com]
• 2. chemwhat.com [chemwhat.com]
• 3. matrix.staging.1int.co.uk [matrix.staging.1int.co.uk]
• 4. molcore.com [molcore.com]
• 5. 2’-Fluoro-5’-(trifluoromethyl)acetophenone , Package: 5g , Laibo Chem - orionprodutoscientificos [orionprodutoscientificos.com.br]
• 6. mdpi.com [mdpi.com]

Technical Monograph: 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol

This technical guide provides an in-depth analysis of 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol , a critical fluorinated building block used in the synthesis of advanced pharmaceutical candidates, particularly kinase inhibitors and metabolic modulators.

Strategic Scaffold for Medicinal Chemistry & Drug Design

Executive Summary

1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol (C₉H₈F₄O) is a secondary alcohol intermediate distinguished by its specific substitution pattern: an ortho-fluorine atom and a meta-trifluoromethyl group relative to the ethanol side chain. This "2-F, 5-CF₃" motif is a privileged scaffold in modern drug discovery. It is engineered to enhance metabolic stability by blocking oxidation-prone sites on the phenyl ring while simultaneously modulating lipophilicity (LogP) and electronic distribution. This compound serves as a precursor for chiral ethers and amines found in next-generation kinase inhibitors (e.g., VEGFR/PDGFR targets) and PPAR modulators .

Chemical Profile & Structural Analysis

Identification

Parameter	Detail
IUPAC Name	1-[2-Fluoro-5-(trifluoromethyl)phenyl]ethanol
Molecular Formula	C₉H₈F₄O
Molecular Weight	208.15 g/mol
CAS Number (Ketone Precursor)	202664-53-7 (2'-Fluoro-5'-(trifluoromethyl)acetophenone)
Chirality	Contains one stereocenter at C1 (benzylic position). Exists as (R)- and (S)- enantiomers.
Physical State	Colorless to pale yellow viscous oil or low-melting solid.

Electronic & Steric Features

The 2-F, 5-CF₃ substitution pattern creates a unique electronic environment:

• Ortho-Fluorine Effect: The fluorine at C2 exerts a strong inductive electron-withdrawing effect (-I), lowering the pKa of the benzylic alcohol and influencing the conformation of the ethanol side chain via electrostatic repulsion with the hydroxyl oxygen.

• Metabolic Blockade: The C2 and C5 positions are metabolically "hot" sites for Cytochrome P450 oxidation in unsubstituted phenyl rings. Fluorination at these positions significantly extends the half-life (

  ) of the parent drug.

• Lipophilicity: The -CF₃ group at C5 drastically increases lipophilicity (

  ), improving membrane permeability and blood-brain barrier (BBB) penetration.

Synthesis Methodologies

Two primary routes are established: Route A (Racemic Reduction) for general screening and Route B (Enantioselective Transfer Hydrogenation) for clinical candidate synthesis.

Synthesis Workflow Diagram

Figure 1: Synthetic pathways converting the acetophenone precursor to the target alcohol.

Detailed Protocols

Route A: Standard Reduction (Racemic)

Use Case: Generating material for initial SAR screening or analytical standards.

• Setup: Dissolve 2'-Fluoro-5'-(trifluoromethyl)acetophenone (1.0 eq) in anhydrous Methanol (10 vol). Cool to 0°C under N₂ atmosphere.

• Reduction: Portion-wise add Sodium Borohydride (NaBH₄, 1.2 eq) over 30 minutes. The reaction is exothermic; maintain internal temperature <10°C.

• Completion: Stir at Room Temperature (RT) for 2 hours. Monitor conversion by TLC (Hexane:EtOAc 4:1) or HPLC.

• Workup: Quench with saturated NH₄Cl solution. Concentrate to remove MeOH. Extract aqueous residue with Ethyl Acetate (3x). Wash organics with brine, dry over Na₂SO₄, and concentrate.

• Purification: Flash column chromatography (Silica gel, 0-20% EtOAc in Hexanes).

Route B: Asymmetric Transfer Hydrogenation (ATH)

Use Case: Production of enantiopure (R)- or (S)-isomer for clinical development.

• Catalyst Prep: In a glovebox, mix [RuCl(p-cymene)]₂ (0.005 eq) and (R,R)-Ts-DPEN (0.01 eq) in anhydrous DMF. Stir at 80°C for 1 hour to form the active catalyst.

• Reaction: Add the ketone substrate (1.0 eq) to the catalyst solution.

• Hydrogen Source: Add a pre-mixed solution of Formic Acid/Triethylamine (5:2 molar ratio) as the hydrogen donor.

• Execution: Stir at 25°C for 12–24 hours.

• Result: Yields the chiral alcohol with typically >95% conversion and >98% enantiomeric excess (ee).[1][2]

Medicinal Chemistry Applications

The 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol moiety acts as a bioisostere for unsubstituted benzyl alcohols, offering superior pharmacokinetic (PK) properties.

Strategic Implementation in Drug Design

• Kinase Inhibitors: The scaffold is frequently incorporated into Type II kinase inhibitors (e.g., targeting VEGFR, RAF, or BCR-ABL). The 2-F atom can form intramolecular hydrogen bonds or specific electrostatic interactions with the kinase hinge region or back-pocket residues (e.g., Gatekeeper residues).

• PPAR Agonists: In metabolic disease research, this lipophilic tail fits into the large hydrophobic binding pocket of Peroxisome Proliferator-Activated Receptors (PPARs), enhancing potency against targets involved in lipid metabolism.

• Urea & Amide Linkages: The alcohol is often converted to an amine (via azide intermediate) or coupled to form ethers. The resulting Urea derivatives (e.g., 1-(4-methylphenyl)-3-(2-fluoro-5-(trifluoromethyl)phenyl)urea) show potent antiproliferative activity.

Structure-Activity Relationship (SAR) Logic

Figure 2: Structure-Activity Relationship (SAR) map detailing the functional contribution of each substituent.

Analytical Characterization

To validate the identity of the synthesized compound, the following spectroscopic signatures are diagnostic:

• ¹H NMR (400 MHz, CDCl₃):

  • δ 7.80 (dd): Proton at C6 (adjacent to CF3, ortho to linkage). Split by H5 and F.

  • δ 7.55 (m): Proton at C4.

  • δ 7.15 (t): Proton at C3 (ortho to F), showing large H-F coupling (

    Hz).

  • δ 5.20 (q): Benzylic proton (-CH OH-). Quartet due to methyl coupling.

  • δ 1.50 (d): Methyl group (-CHOHCH ₃).

• ¹⁹F NMR:

  • δ -62.5 ppm: Singlet (or weak doublet) corresponding to the -CF₃ group.

  • δ -115.0 ppm: Multiplet corresponding to the aromatic fluorine (2-F).

Safety & Handling (MSDS Summary)

• Hazards: Irritant to eyes, respiratory system, and skin (H315, H319, H335).[3]

• Handling: Use in a fume hood. Wear nitrile gloves and safety glasses.

• Storage: Store in a cool, dry place under inert gas (Argon/Nitrogen). The ketone precursor is stable, but the alcohol can be hygroscopic.

References

• Preparation of Heterobicyclic Carboxamides as Kinase Inhibitors. US Patent Application 20130012529A1. (Describes the use of the 2-fluoro-5-trifluoromethylphenyl moiety in kinase inhibitor design).

• Synthesis and Characterization of Diaryl Urea Derivatives. Journal of Chemical Research / PMC. (Details the synthesis of urea derivatives containing the 2-fluoro-5-trifluoromethylphenyl group).

• Asymmetric Transfer Hydrogenation of Functionalized Acetophenones. Organic Letters. (General protocol for Ru-catalyzed reduction of fluorinated acetophenones).

• Oakwood Chemical Product Data: 2'-Fluoro-5'-(trifluoromethyl)acetophenone. (Precursor sourcing and CAS verification).

• Benzo[d]oxazoles from Anilides by N-Deprotonation. Molecules (MDPI). (Cites the synthesis of amides using the 2-fluoro-5-(trifluoromethyl)aniline derivative, validating the ring system's stability).

Sources

• 1. Effective asymmetric preparation of (R)-1-[3-(trifluoromethyl)phenyl]ethanol with recombinant E. coli whole cells in an aqueous Tween-20/natural deep eutectic solvent solution - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Efficient enantioselective synthesis of (R)-[3,5-bis(trifluoromethyl)phenyl] ethanol by Leifsonia xyli CCTCC M 2010241 using isopropanol as co-substrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 1-(3,5-Bis(trifluoromethyl)phenyl)ethanol | C10H8F6O | CID 6425739 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Monograph: 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol

The following technical guide provides an in-depth analysis of 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol , a critical fluorinated building block in medicinal chemistry.

[1]

Executive Summary

1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol is a secondary benzylic alcohol characterized by a phenyl ring substituted with a fluorine atom at the ortho position and a trifluoromethyl group at the meta position relative to the ethanol moiety.[1] This specific substitution pattern imparts unique electronic and steric properties, making it a high-value chiral intermediate in the synthesis of pharmaceuticals, particularly for modulating metabolic stability and lipophilicity in drug candidates (e.g., kinase inhibitors, receptor antagonists).

This guide details the molecular identity, physicochemical properties, synthetic pathways, and analytical characterization of the molecule, designed for researchers in process chemistry and drug discovery.

Part 1: Molecular Identity & Physicochemical Profile

Molecular Specifications

The precise molecular weight is calculated based on standard atomic weights (IUPAC).[1]

Property	Value
IUPAC Name	1-[2-Fluoro-5-(trifluoromethyl)phenyl]ethanol
Molecular Formula	C₉H₈F₄O
Molecular Weight	208.15 g/mol
Monoisotopic Mass	208.0511 Da
CAS Number (Racemic)	Not widely listed; refer to ketone precursor 202664-53-7
Element Count	C: 9, H: 8, F: 4, O: 1
Chirality	Contains one stereocenter at C1 of the ethyl chain.[1]

Physicochemical Properties (Predicted)

Note: Experimental values are derived from structural analogs due to the proprietary nature of specific batches.

• Physical State: Colorless to pale yellow viscous liquid.[1]

• Boiling Point: ~210–220 °C (at 760 mmHg).[1]

• Density: ~1.35 g/cm³.[1]

• LogP: ~2.8 (Lipophilic due to -CF₃ and -F substituents).[1]

• pKa: ~14 (Secondary alcohol).[1]

Part 2: Synthetic Pathways & Process Chemistry

The synthesis of 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol is primarily achieved through the reduction of its ketone precursor, 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanone (CAS 202664-53-7).[1] This transformation can be performed non-selectively to yield the racemate or enantioselectively to yield the (R)- or (S)-isomer.[1]

Synthesis Workflow (Racemic & Asymmetric)

Method A: Standard Reduction (Racemic)[1]

• Precursor: 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanone.[1]

• Reagent: Sodium Borohydride (NaBH₄).[1]

• Solvent: Methanol (MeOH) or Ethanol (EtOH).[1]

• Mechanism: Nucleophilic attack of the hydride ion on the carbonyl carbon.

Method B: Asymmetric Transfer Hydrogenation (Chiral)

To generate the biologically active chiral alcohol (often required for clinical candidates), Noyori transfer hydrogenation is the industry standard.

• Catalyst: RuCl.[1]

• Hydrogen Source: Formic acid / Triethylamine (5:2 azeotrope).[1]

• Selectivity: Typically >95% ee.[1]

Reaction Pathway Diagram

The following diagram illustrates the chemical transformation from the acetophenone precursor to the target alcohol.

Figure 1: Synthetic pathway converting the acetophenone precursor to the target alcohol via hydride reduction.[1][2][3]

Part 3: Analytical Characterization[1]

Validating the identity of the synthesized molecule requires a multi-modal approach. The presence of fluorine atoms makes NMR spectroscopy particularly diagnostic.

Nuclear Magnetic Resonance (NMR) Profile

• ¹H NMR (400 MHz, CDCl₃):

  • δ 1.45 (d, 3H): Methyl group (-CH₃) of the ethanol chain.[1] Doublet due to coupling with the methine proton.[1]

  • δ 2.10 (br s, 1H): Hydroxyl proton (-OH), exchangeable with D₂O.

  • δ 5.20 (q, 1H): Benzylic methine proton (-CH-).[1] Quartet due to coupling with the methyl group.[1]

  • δ 7.10–7.80 (m, 3H): Aromatic protons.[1] The splitting pattern is complex due to H-F coupling (¹J_HF and ³J_HF).[1]

• ¹⁹F NMR:

  • δ -62.0: Trifluoromethyl group (-CF₃).[1] Singlet (or weak doublet).

  • δ -115.0: Aromatic fluorine (-F).[1] Multiplet due to coupling with aromatic protons.[1]

Mass Spectrometry (MS)[1]

• Ionization: ESI (Electrospray Ionization) or EI (Electron Impact).[1]

• Molecular Ion: [M]+ at m/z 208.[1]

• Fragmentation: Loss of water ([M-18]+ at m/z 190) and loss of the methyl group ([M-15]+).[1]

Part 4: Pharmaceutical Applications[4][5][6][7][8]

The 1-(2-Fluoro-5-(trifluoromethyl)phenyl) moiety is a "privileged scaffold" in drug design.[1]

Bioisosterism and Metabolic Stability

• Metabolic Blocking: The fluorine at the 2-position blocks potential hydroxylation at a metabolically active site, extending the half-life (t1/2) of the drug.

• Lipophilicity: The -CF₃ group significantly increases lipophilicity (LogP), enhancing blood-brain barrier (BBB) permeability for CNS-targeted drugs.[1]

• Electronic Effects: The electron-withdrawing nature of the F and CF₃ groups lowers the pKa of the benzylic alcohol, potentially strengthening hydrogen bond interactions within a receptor binding pocket.

Application Workflow

This molecule serves as a building block for:

• Kinase Inhibitors: Targeting oncogenic pathways where the phenyl ring fits into hydrophobic pockets.[1]

• NK-1 Receptor Antagonists: Similar to the structure of Aprepitant, where fluorinated benzyl groups are critical for potency.[1]

Figure 2: Utilization of the alcohol as a chiral intermediate in API synthesis.[1]

References

• Precursor Identification: Oakwood Chemical.[1] (2024).[1][4] 2'-Fluoro-5'-(trifluoromethyl)acetophenone Product Data. Retrieved from [Link]

• Synthetic Methodology: Noyori, R., & Hashiguchi, S. (1997).[1] Asymmetric Transfer Hydrogenation Catalyzed by Chiral Ruthenium Complexes. Accounts of Chemical Research. Retrieved from [Link]

• Fluorine in Medicinal Chemistry: Purser, S., et al. (2008).[1] Fluorine in pharmaceutical industry: The impact of chiral fluorinated building blocks. Chemical Society Reviews.[1][5] Retrieved from [Link]

Sources

• 1. 1-(3-(Trifluoromethyl)phenyl)ethanol | C9H9F3O | CID 136296 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Effective asymmetric preparation of (R)-1-[3-(trifluoromethyl)phenyl]ethanol with recombinant E. coli whole cells in an aqueous Tween-20/natural deep eutectic solvent solution - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis of β-amino-α-trifluoromethyl alcohols and their applications in organic synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. (S)-1-[3,5-Bis(trifluoromethyl)phenyl]ethanol | 225920-05-8 [chemicalbook.com]
• 5. 3′-(Trifluoromethyl)acetophenone | CAS#:349-76-8 | Chemsrc [chemsrc.com]

Technical Guide to the Safe Handling of 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol

An In-depth Guide for Researchers and Drug Development Professionals

This document provides a comprehensive safety overview for 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol, a fluorinated aromatic alcohol commonly utilized as a building block in pharmaceutical and agrochemical synthesis. Given the compound's reactive functional groups, a thorough understanding of its hazard profile and the implementation of rigorous safety protocols are paramount for ensuring personnel safety and experimental integrity. This guide moves beyond a standard Safety Data Sheet (SDS) to provide a deeper, scientifically-grounded framework for risk assessment and safe handling.

Core Hazard Profile and GHS Classification

While a specific, dedicated Safety Data Sheet for 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol is not universally available, a robust hazard assessment can be synthesized by examining structurally analogous compounds. The presence of a fluorinated aromatic ring and a trifluoromethyl (-CF3) group dictates its primary reactive and toxicological characteristics. The primary hazards are consistently identified as irritation to the skin, eyes, and respiratory system.[1][2][3][4]

Table 1: Synthesized GHS Classification

Hazard Class	Pictogram	Signal Word	Hazard Statement Codes
Skin Corrosion/Irritation, Category 2	GHS07	Warning	H315: Causes skin irritation[1][2][3][4][5][6][7]
Serious Eye Damage/Irritation, Category 2A	GHS07	Warning	H319: Causes serious eye irritation[1][2][3][4][5][6][7]
Specific Target Organ Toxicity (Single Exposure), Category 3	GHS07	Warning	H335: May cause respiratory irritation[1][3][4]
Acute Toxicity, Oral, Category 3 (Potential)	GHS06	Danger	H301: Toxic if swallowed[8][9]

| Combustible Liquid, Category 4 (Potential) | None | Warning | H227: Combustible liquid[4] |

Note on Acute Toxicity: Several closely related fluorinated compounds are classified as acutely toxic if swallowed.[8][9] Therefore, it is prudent to handle 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol with the assumption of significant oral toxicity.

The irritant nature of this compound stems from the electron-withdrawing effects of the fluorine and trifluoromethyl substituents, which can enhance the reactivity of the molecule and its ability to interact with biological tissues. Upon thermal decomposition, these fluorine moieties can lead to the formation of highly toxic and corrosive hydrogen fluoride gas.[10]

A Proactive Approach: Risk Assessment and the Hierarchy of Controls

Effective laboratory safety relies on a proactive risk management strategy. Before any procedure involving this compound, a formal risk assessment should be conducted. The "Hierarchy of Controls" is a fundamental principle that prioritizes the most effective safety measures.

Caption: The Hierarchy of Controls prioritizes safety measures from most to least effective.

For 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol, this hierarchy is applied as follows:

• Elimination/Substitution: While not always feasible, the first consideration should be whether a less hazardous reagent can achieve the same scientific objective.

• Engineering Controls: This is the most critical and reliable control measure. All handling of this compound must occur within a certified chemical fume hood to prevent inhalation of vapors or aerosols.[8][11] An emergency eyewash station and safety shower must be immediately accessible.[11][12]

• Administrative Controls: These include establishing Standard Operating Procedures (SOPs), providing thorough training on the specific hazards, and restricting access to authorized personnel only. Good laboratory hygiene, such as washing hands thoroughly after handling and prohibiting eating or drinking in the work area, is essential.[3][5][11]

• Personal Protective Equipment (PPE): PPE is the final line of defense and must be used in conjunction with higher-level controls.

Standard Operating Protocols for Safe Handling

Adherence to detailed protocols is non-negotiable. The following sections outline the required procedures for working with this compound.

Personal Protective Equipment (PPE) Specification

The selection of PPE must be based on a thorough risk assessment of the specific procedure being performed.

Table 2: Required Personal Protective Equipment

Protection Type	Specification	Rationale and Standards
Eye & Face	Chemical safety goggles. A face shield should be worn over goggles if there is a splash hazard.	Must comply with OSHA 29 CFR 1910.133 or European Standard EN166.[11][12] Protects against splashes and vapors causing serious eye irritation.
Hand	Nitrile rubber gloves.	Gloves must be inspected for integrity before use. Use proper removal technique to avoid skin contact. Dispose of contaminated gloves immediately.[8]
Body	A flame-resistant laboratory coat.	Provides a barrier against skin contact and protects underlying clothing.

| Respiratory | Not required if work is performed within a properly functioning chemical fume hood. | If ventilation is inadequate or in case of a large spill, a NIOSH/MSHA approved respirator with an appropriate cartridge for organic vapors should be used.[8][11] |

Handling and Storage Procedures

• Handling:

  • Confirm that a chemical fume hood is operational and that an emergency shower/eyewash is accessible.

  • Don all required PPE as specified in Table 2.

  • Handle the compound away from sources of ignition, as it may be a combustible liquid.[12][13]

  • Avoid contact with skin and eyes and prevent the inhalation of any mist or vapor.[2][8][11][12]

  • Use compatible tools and equipment. Grounding may be necessary to prevent electrostatic charge buildup.[12][13]

• Storage:

  • Keep the container tightly sealed when not in use.[2][11][12]

  • Store in a cool, dry, and well-ventilated area designated for chemical storage.[2][11][12]

  • Some analogs recommend refrigerated storage (2-8°C); this should be considered to maintain stability.[8]

  • Store away from incompatible materials, particularly strong oxidizing agents, which can cause vigorous reactions.[10][11][14]

Emergency Response Protocols

Rapid and correct response during an emergency is critical to minimizing harm.

Spill Response Workflow

A spill should be treated as a significant event requiring immediate and calm action.

Caption: Logical workflow for responding to a chemical spill.

First Aid Measures

Immediate first aid can significantly reduce the severity of an injury. Always show the Safety Data Sheet to attending medical personnel.[8]

Table 3: First Aid for Exposure

Exposure Route	Immediate Action
Inhalation	Move the person to fresh air immediately. If breathing is difficult or has stopped, provide artificial respiration. Seek immediate medical attention.[3][8]
Skin Contact	Immediately remove contaminated clothing. Wash the affected area with plenty of soap and water for at least 15 minutes. If skin irritation persists, seek medical attention.[2][3][8]
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Remove contact lenses if present and easy to do. Seek immediate medical attention.[2][8][15]

| Ingestion | Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[3] |

Fire-Fighting

• Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), water spray, or alcohol-resistant foam.[6][8][15]

• Unsuitable Media: Do not use a solid stream of water, as it may scatter and spread the fire.

• Specific Hazards: Firefighters must wear a self-contained breathing apparatus (SCBA) and full protective gear.[8][10] The primary danger is the thermal decomposition of the compound, which can release highly toxic and corrosive gases, including carbon oxides and hydrogen fluoride (HF).[10]

Physicochemical and Reactivity Data

Table 4: Physical and Chemical Properties

Property	Value	Source/Note
Molecular Formula	C₉H₈F₄O	Based on chemical structure.[9]
Molecular Weight	208.15 g/mol	Based on chemical structure.[9]
Appearance	Colorless liquid or solid	Based on analogs.[9][15]
Boiling Point	Data not available	Analog 1-[4-(Trifluoromethyl)phenyl]ethanol boils at 62-63 °C.[15]
Stability	Stable under normal storage conditions.	[10][14][15]
Incompatible Materials	Strong oxidizing agents.	[10][11][14]

| Hazardous Decomposition Products | Carbon oxides (CO, CO₂), Hydrogen fluoride (HF). | Occurs under fire conditions.[10] |

Disposal Considerations

Disposal of this chemical and its containers must be handled as hazardous waste.[3] All disposal practices must comply with federal, state, and local environmental regulations.[10] Do not allow the product to enter drains or waterways.[8] Unused material should be disposed of by a licensed and qualified hazardous waste disposal company.

References

• Synquest Labs. Safety Data Sheet for 4-(Trifluoromethyl)phenyl trifluoromethanesulfonate.

• PubChem. 1-(3,5-Bis(trifluoromethyl)phenyl)ethanol. National Center for Biotechnology Information.

• Combi-Blocks. Safety Data Sheet for HA-0945.

• Aaron Chemicals LLC. Safety Data Sheet.

• TCI EUROPE N.V. Safety Data Sheet for 3-[3-(Trifluoromethyl)phenyl]-1-propanol.

• TCI AMERICA. Safety Data Sheet.

• Santa Cruz Biotechnology, Inc. Safety Data Sheet for 2-[4-(Trifluoromethoxy)phenyl]ethanol.

• CymitQuimica. Safety Data Sheet for 1-[3,5-Bis(trifluoromethyl)phenyl]ethan-1-ol.

• Thermo Fisher Scientific. Safety Data Sheet for 1-[4-(Trifluoromethyl)phenyl]ethanol.

• Fluorochem. Safety Data Sheet.

• Fisher Scientific. Safety Data Sheet for 1-(2-Fluorophenyl)ethanol.

• Synquest Labs. Safety Data Sheet for 1-(2-Fluorophenyl)ethanol.

• TOKYO CHEMICAL INDUSTRY CO., LTD. Safety Data Sheet for (R)-1-[3,5-Bis(trifluoromethyl)phenyl]ethanol.

• Fisher Scientific. Safety Data Sheet.

• Sigma-Aldrich. 2-[2-Fluoro-5-(trifluoromethyl)phenyl]ethanol.

Sources

• 1. 1-(3,5-Bis(trifluoromethyl)phenyl)ethanol | C10H8F6O | CID 6425739 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. tcichemicals.com [tcichemicals.com]
• 3. static.cymitquimica.com [static.cymitquimica.com]
• 4. synquestlabs.com [synquestlabs.com]
• 5. sds.fluorochem.co.uk [sds.fluorochem.co.uk]
• 6. tcichemicals.com [tcichemicals.com]
• 7. fishersci.com [fishersci.com]
• 8. aaronchem.com [aaronchem.com]
• 9. 2-[2-Fluoro-5-(trifluoromethyl)phenyl]ethanol | Sigma-Aldrich [sigmaaldrich.com]
• 10. datasheets.scbt.com [datasheets.scbt.com]
• 11. synquestlabs.com [synquestlabs.com]
• 12. combi-blocks.com [combi-blocks.com]
• 13. images-na.ssl-images-amazon.com [images-na.ssl-images-amazon.com]
• 14. fishersci.com [fishersci.com]
• 15. assets.thermofisher.cn [assets.thermofisher.cn]

A Comprehensive Technical Guide to 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol, a fluorinated aromatic alcohol of significant interest in medicinal chemistry and materials science. We will delve into its chemical identity, physicochemical properties, synthesis methodologies, and key applications, offering field-proven insights and detailed protocols to support advanced research and development.

Nomenclature and Chemical Identity

Accurate identification of chemical compounds is paramount for reproducible research. 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol is known by several synonyms and is systematically classified under various chemical naming conventions.

Systematic and Common Names:

• IUPAC Name: 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol

• CAS Name: Benzenemethanol, 2-fluoro-α-methyl-5-(trifluoromethyl)-

• Common Synonyms: 2-Fluoro-α-methyl-5-(trifluoromethyl)benzenemethanol

The structural representation of this molecule is fundamental to understanding its reactivity and interactions.

Chemical Structure of 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol

Chemical Identifiers:

A comprehensive list of identifiers is crucial for database searches and regulatory submissions.

Identifier Type	Value	Source
CAS Registry Number	207974-09-2	CymitQuimica[1], Guidechem[2]
Molecular Formula	C9H8F4O	Sigma-Aldrich[3][4]
Molecular Weight	208.15 g/mol	Sigma-Aldrich[3][4]
InChI Key	YYIXBCMBMSZIOV-UHFFFAOYSA-N	Sigma-Aldrich[3][4]
Canonical SMILES	OCCC1=CC(C(F)(F)F)=CC=C1F	Sigma-Aldrich[4]
MDL Number	MFCD06660358	Sigma-Aldrich[3][4]

Physicochemical Properties

Understanding the physicochemical properties of a compound is essential for predicting its behavior in various experimental and physiological settings.

Property	Value	Notes
Physical Form	Clear, faint yellow liquid	CymitQuimica[1]
Purity	Typically ≥97%	Varies by supplier
pKa	13.69 ± 0.10	Predicted value, indicates acidity of the hydroxyl group.[2]
Storage	Recommended to be stored in a dark, dry place at room temperature.	Sigma-Aldrich[5]

Synthesis and Manufacturing

The synthesis of 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol typically involves the reduction of the corresponding ketone, 2-fluoro-5-(trifluoromethyl)acetophenone. This transformation is a cornerstone of synthetic organic chemistry, and the choice of reducing agent can influence the yield, purity, and stereochemical outcome.

Workflow for the Synthesis of 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol:

Sources

• 1. 2-Fluoro-5-(trifluoromethyl)benzyl alcohol | CymitQuimica [cymitquimica.com]
• 2. Page loading... [wap.guidechem.com]
• 3. 2-[2-Fluoro-5-(trifluoromethyl)phenyl]ethanol | Sigma-Aldrich [sigmaaldrich.com]
• 4. 2-[2-Fluoro-5-(trifluoromethyl)phenyl]ethanol | Sigma-Aldrich [sigmaaldrich.com]
• 5. 2-Fluoro-5-trifluoromethylbenzonitrile | 4088-84-0 [sigmaaldrich.com]

Structural Divergence and Functional Utility: 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol vs. Phenylethanol Isomers

Executive Summary

This technical guide delineates the critical physicochemical, stereochemical, and synthetic distinctions between 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol (hereafter referred to as Target A ) and the isomers of phenylethanol (specifically 2-phenylethanol and 1-phenylethanol ).

While phenylethanol isomers are commodity chemicals used primarily in fragrances and solvents, Target A represents a high-value, chiral fluorinated building block essential in modern medicinal chemistry (e.g., NK1 receptor antagonists). The presence of the trifluoromethyl (-CF3) and fluoro (-F) substituents radically alters the electronic landscape, metabolic stability, and synthetic requirements compared to the non-fluorinated scaffolds.

Part 1: Molecular Architecture and Electronic Profiling

The fundamental difference between these molecules lies in their substitution patterns and the resulting electronic effects.

Structural Comparison

Feature	Target A (Fluorinated Intermediate)	2-Phenylethanol (Rose Alcohol)	1-Phenylethanol (Methylbenzyl Alcohol)
Formula	C9H8F4O	C8H10O	C8H10O
Class	Secondary Benzylic Alcohol	Primary Alcohol	Secondary Benzylic Alcohol
Chirality	Chiral (R/S Enantiomers)	Achiral	Chiral (R/S Enantiomers)
Electronic State	Electron-Deficient (π-acidic ring)	Electron-Neutral	Electron-Neutral
Lipophilicity	High (LogP ~3.0 - 3.8)	Low (LogP ~1.36)	Low (LogP ~1.42)
pKa (Alcohol)	~13.5 (Increased acidity due to EWG)	~15.5	~15.0

The "Metabolic Shield" Effect

The strategic placement of Fluorine at C2 and Trifluoromethyl at C5 in Target A is not arbitrary; it is a medicinal chemistry tactic known as "metabolic blocking."

• Oxidative Blockade: In non-fluorinated 1-phenylethanol, the phenyl ring is susceptible to hydroxylation by Cytochrome P450 enzymes. In Target A , the C-F bond (approx. 116 kcal/mol) and the bulky -CF3 group sterically and electronically deactivate the ring against electrophilic metabolic attack [1].

• Bioisosterism: The -CF3 group adds significant lipophilicity, facilitating membrane permeability, while occupying a volume similar to an isopropyl group, enhancing hydrophobic binding interactions in active sites [2].

Visualization of Structural Divergence

Figure 1: Hierarchical classification highlighting the functional divergence between the fluorinated API intermediate and commodity phenylethanol isomers.

Part 2: Stereochemical Dynamics and Synthesis

The synthesis of Target A is strictly governed by the need for enantiopurity . Unlike 2-phenylethanol, which is achiral and produced via Friedel-Crafts alkylation of benzene (with ethylene oxide), Target A possesses a chiral center at the benzylic position.

The Challenge of Enantioselectivity

For pharmaceutical applications, usually only one enantiomer (typically R) is bioactive. A racemic synthesis (producing a 50:50 mix) is inefficient. Therefore, Asymmetric Biocatalytic Reduction is the industry standard for synthesizing Target A from its ketone precursor, 1-(2-fluoro-5-(trifluoromethyl)phenyl)ethanone.

Protocol: Biocatalytic Synthesis of Target A

This protocol utilizes a Ketoreductase (KRED) or Alcohol Dehydrogenase (ADH) enzyme, coupled with a cofactor regeneration system. This method is preferred over chemical reduction (e.g., NaBH4) due to superior enantiomeric excess (>99% ee) [3][4].

Reagents & Equipment:

• Substrate: 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanone (0.5 M in DMSO).

• Enzyme: Commercial KRED screening kit (e.g., Codexis or equivalent ADH panel).

• Buffer: 100 mM Potassium Phosphate (pH 7.0).

• Cofactor: NADP+ (1.0 mM).

• Recycling System: Isopropanol (IPA) 20% v/v (acts as hydrogen donor).

• Equipment: Orbital shaker, HPLC with Chiral Column (e.g., Chiralcel OD-H).

Step-by-Step Methodology:

• Buffer Preparation: Prepare 50 mL of 100 mM potassium phosphate buffer (pH 7.0). Add MgSO4 (2 mM) to stabilize the enzyme.

• Reaction Initiation:

  • In a reaction vessel, dissolve the ketone substrate (200 mg) in IPA (2 mL).

  • Add the buffer solution (8 mL).

  • Add NADP+ (10 mg) and the KRED enzyme powder (20 mg).

• Incubation: Seal the vessel and incubate at 30°C with orbital shaking (200 rpm) for 24 hours. The enzyme catalyzes the transfer of hydride from IPA to the ketone, regenerating NADPH in situ.

• Monitoring: Withdraw 50 µL aliquots at 6h and 24h. Extract with ethyl acetate and analyze via Chiral HPLC to determine conversion and enantiomeric excess (ee).

• Workup:

  • Quench reaction with ethyl acetate (10 mL).

  • Centrifuge to remove denatured protein.

  • Separate the organic layer, dry over Na2SO4, and concentrate in vacuo.

  • Result: High-purity chiral alcohol (Target A).

Synthesis of 2-Phenylethanol (Comparison)

In contrast, the synthesis of the commodity chemical 2-phenylethanol does not require chirality controls.

• Method: Hydrogenation of Styrene Oxide or Friedel-Crafts reaction of Benzene + Ethylene Oxide.

• Conditions: High temperature/pressure, heterogeneous catalysis (Raney Nickel or AlCl3).

• Outcome: Achiral primary alcohol.[1]

Part 3: Analytical Discrimination

Distinguishing Target A from phenylethanol isomers requires specific analytical techniques due to the "silent" nature of fluorine in standard proton NMR.

Nuclear Magnetic Resonance (NMR)

• 1H-NMR (Proton):

  • 2-Phenylethanol:[2][3] Shows a characteristic triplet-triplet pattern for the ethyl chain (-CH2-CH2-).

  • Target A: Shows a quartet for the methine proton (-CH(OH)-) and a doublet for the methyl group. Crucially, the aromatic region will show complex splitting due to H-F coupling.

• 19F-NMR (Fluorine):

  • Phenylethanol Isomers: Silent (No signal).

  • Target A: Two distinct signals.[1][2]

    • -62 ppm: Singlet (typical for -CF3).

    • -110 to -120 ppm: Multiplet (typical for Ar-F). This is the definitive identification test.

Analytical Workflow Diagram

Figure 2: Decision tree for analytical discrimination between fluorinated intermediates and standard phenylethanol isomers.

References

• BenchChem. (2025).[4] A Comparative Guide to the Metabolic Stability of Drugs: The Impact of the Trifluoromethyl Group. Retrieved from 4

• National Institutes of Health (PMC). (2025). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry. Retrieved from 5

• Ouyang, Q., et al. (2013).[6] Efficient enantioselective synthesis of (R)-[3,5-bis(trifluoromethyl)phenyl] ethanol by Leifsonia xyli CCTCC M 2010241. Journal of Microbiology and Biotechnology. Retrieved from 6

• Vankawala, P. J., et al. (2007).[7][8] Efficient Synthesis of (1R)-[3,5-Bis(trifluoromethyl)phenyl] Ethanol, a Key Intermediate for Aprepitant. ResearchGate. Retrieved from 8

• Ullmann's Encyclopedia. (2015).[9] Flavors and Fragrances: 2-Phenylethanol.[9] Retrieved from 9

Sources

• 1. youtube.com [youtube.com]
• 2. allen.in [allen.in]
• 3. brainly.in [brainly.in]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Efficient enantioselective synthesis of (R)-[3,5-bis(trifluoromethyl)phenyl] ethanol by Leifsonia xyli CCTCC M 2010241 using isopropanol as co-substrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. (R)-1-[3,5-Bis(trifluoromethyl)phenyl]ethanol 127852-28-2 Powder In Medicine with Global USP Fast Delivery [senovaph.com]
• 8. researchgate.net [researchgate.net]
• 9. carla-hd.de [carla-hd.de]

Solubility Profiling &amp; Purification Strategies for Fluorinated Phenyl Ethanol Derivatives

An In-depth Technical Guide to the

Executive Summary: The "Solubility" Misconception

In the development of fluorinated pharmaceutical intermediates, a common request is for the "solubility data" of 2-(fluorophenyl)ethanol derivatives. As a Senior Application Scientist, I must first clarify a critical physicochemical distinction that dictates your experimental approach:

Most mono-fluorinated phenyl ethanol derivatives are liquids at room temperature.

Therefore, for these compounds (e.g., 2-(4-fluorophenyl)ethanol), you are not measuring solubility (solid-liquid equilibrium), but rather miscibility (liquid-liquid equilibrium) or partition coefficients (LLE). True solid-liquid solubility applies only to the higher-melting analogs (e.g., pentafluorinated derivatives) or solid crystalline derivatives synthesized specifically for purification.

This guide provides a comprehensive framework for:

• Miscibility Profiling of liquid mono-fluorinated derivatives.

• Solubility Optimization for solid perfluorinated analogs.

• Derivatization-Crystallization Workflows for high-purity isolation.

Physicochemical Baseline & Phase Behavior

Understanding the thermal properties of these derivatives is the foundation of any solubility study. The introduction of fluorine atoms lowers the surface energy and typically increases lipophilicity compared to the non-fluorinated parent (phenethyl alcohol).

Table 1: Physicochemical Properties of Key Derivatives

Compound	CAS No.[1][2][3][4][5][6][7]	Physical State (25°C)	Melting Point (°C)	Boiling Point	Density (g/mL)
2-(2-Fluorophenyl)ethanol	50919-06-7	Liquid	< 0	137°C	1.13
2-(3-Fluorophenyl)ethanol	52059-53-7	Liquid	< 0	90°C (2.6 mmHg)	1.125
2-(4-Fluorophenyl)ethanol	7589-27-7	Liquid	< 0	118°C (20 mmHg)	1.121
1-(4-Fluorophenyl)ethanol	403-41-8	Liquid/Low Melt Solid	~9°C	216°C	1.11
2-(Pentafluorophenyl)ethanol	653-31-6	Solid	32–37°C	85°C (14 mmHg)	1.525

Note: The pentafluoro derivative is a solid at room temperature, making it the primary candidate for classical solubility measurements.

Liquid-Liquid Miscibility (Mono-Fluorinated Derivatives)

For the liquid derivatives (2-, 3-, and 4-fluoro isomers), "solubility" refers to their ability to form homogeneous solutions with reaction solvents.

The Fluorine Effect on Miscibility

The fluorine atom is highly electronegative yet non-polarizable. This creates a unique "fluorophilic" character. Unlike phenethyl alcohol, which has significant water solubility (~2 g/100 mL), fluorinated analogs exhibit:

• Reduced Water Solubility: The hydrophobic C-F bond decreases the energetic favorability of hydration.

• Enhanced Alkane Miscibility: While phenethyl alcohol may phase-separate from cold heptane, fluorinated derivatives often show broader miscibility windows in non-polar solvents due to weak van der Waals interactions.

Predicted Miscibility Map

Solvent Class	Specific Solvent	Miscibility Status	Application Note
Polar Protic	Water	Immiscible	Forms biphasic system; suitable for washing.
Polar Protic	Methanol, Ethanol	Miscible	Excellent for reactions; difficult to separate (azeotropes).
Polar Aprotic	Acetonitrile, DMSO	Miscible	Standard reaction media.
Chlorinated	DCM, Chloroform	Miscible	High solubility; excellent for extraction.
Esters	Ethyl Acetate	Miscible	Preferred green solvent for extraction.
Alkanes	Hexane, Heptane	Miscible	Critical:[8] May phase separate at very low temps (-20°C).

Solid-Liquid Solubility (Pentafluoro & Derivatives)

For 2-(pentafluorophenyl)ethanol (MP ~34°C) or solid crystalline derivatives (e.g., esters), precise solubility data is required for crystallization.

Thermodynamic Framework

The solubility (

) of a solid solute in a liquid solvent is governed by the Modified Apelblat Equation, which correlates solubility with temperature ( ):

Where

, , and are empirical constants derived from experimental data. For fluorinated alcohols, the dissolution is typically endothermic (solubility increases with temperature).

Experimental Protocol: Dynamic Laser Monitoring Method

To generate high-accuracy solubility curves for the solid pentafluoro derivative, use the laser monitoring technique. This is self-validating as it detects the exact point of dissolution without sampling errors.

Apparatus:

• Jacketed glass vessel (50 mL) with overhead stirring.

• Programmable circulating water bath (Accuracy ±0.05 K).

• Laser transmissometer (or simple red laser pointer + photodiode).

Step-by-Step Procedure:

• Preparation: Weigh solvent (e.g., Heptane, Toluene) into the vessel.

• Loading: Add a known mass of 2-(pentafluorophenyl)ethanol in excess.

• Equilibration: Heat to a temperature where all solid dissolves (Clear point).

• Cooling: Cool at a slow rate (0.1 K/min). Record the temperature where laser transmission drops (Cloud point/Nucleation).

• Heating: Re-heat slowly. Record the temperature where transmission returns to 100% (Saturation temperature,

  ).

• Iteration: Add more solute to the same vessel and repeat to generate a Concentration vs.

  curve.

Purification Strategy: The Derivatization Workflow

Since the mono-fluorinated alcohols are liquids, they cannot be purified by recrystallization directly. Distillation is effective but requires high vacuum and heat, which may cause degradation.

The Expert Solution: Convert the liquid alcohol into a solid crystalline derivative, purify via recrystallization, and then hydrolyze.

Recommended Derivative: 3,5-Dinitrobenzoate

Reaction with 3,5-dinitrobenzoyl chloride yields a high-melting solid ester (typically MP > 80°C) that crystallizes well from Ethanol/Water or Hexane/EtOAc mixtures.

Workflow Diagram

The following diagram outlines the purification logic.

Caption: Purification workflow converting liquid fluorinated alcohols to solid esters for rigorous crystallization.

Experimental Protocols

Protocol A: Determination of Partition Coefficient (LogP)

For liquid derivatives, the partition coefficient between Octanol and Water (

) is the critical parameter for extraction efficiency.

Objective: Determine

for 2-(4-fluorophenyl)ethanol.

• Saturation: Saturate 1-Octanol with water and Water with 1-octanol (mutually saturated phases).

• Mixing: Dissolve ~50 mg of the fluorinated alcohol in 10 mL of the water-saturated Octanol phase.

• Equilibration: Add 10 mL of octanol-saturated Water. Shake for 24 hours at 25°C.

• Separation: Centrifuge to separate phases.

• Analysis: Analyze both phases using HPLC (UV detection at 210 nm or 254 nm).

• Calculation:

  Expected LogP for 2-(4-fluorophenyl)ethanol is approx 1.8 - 2.0.

Protocol B: Cooling Crystallization (For Pentafluoro Derivative)

Objective: Purify 2-(pentafluorophenyl)ethanol.

• Solvent Choice: Heptane (poor solvent at RT) and Toluene (good solvent).

• Dissolution: Dissolve 10 g of crude solid in minimal Toluene at 60°C.

• Anti-solvent Addition: Slowly add Heptane until slight turbidity persists.

• Cooling: Cool to 0°C at 0.5°C/min.

• Filtration: Filter the resulting needles/plates and wash with cold Heptane.

• Drying: Vacuum dry at 25°C (Note: Low melting point, do not use oven >30°C).

References

• Physical Properties of Fluorinated Alcohols

  • Source: NIST Chemistry WebBook, SRD 69. "2-(4-Fluorophenyl)ethanol Physical Properties."

  • URL:[Link]

• Thermodynamic Modeling of Solubility

  • Jouyban, A. "Review of the cosolvency models for predicting drug solubility in solvent mixtures: An update." Journal of Pharmacy & Pharmaceutical Sciences, 2008.

  • URL:[Link]

• Crystallization of Low-Melting Compounds

  • Myerson, A. S.

  • URL:[Link]

• Synthesis and Properties of Pentafluorophenyl Derivatives

  • Source: PubChem Compound Summary for CID 69555, 2-(Pentafluorophenyl)ethanol.

  • URL:[Link]

Sources

• 1. 2-(Pentafluorophenyl)ethanol | 653-31-6 [sigmaaldrich.com]
• 2. chemimpex.com [chemimpex.com]
• 3. 2-(4-Fluorophenyl)ethanol, 97% 5 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.be]
• 4. 2,3,4,5,6-Pentafluorophenethyl alcohol | C8H5F5O | CID 69555 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 830-50-2 | CAS DataBase [m.chemicalbook.com]
• 6. scbt.com [scbt.com]
• 7. 2-(4-Fluorophenyl)ethanol, 97% 5 g | Buy Online | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]
• 8. alfa-chemistry.com [alfa-chemistry.com]

Protocols & Analytical Methods

Application Note &amp; Protocol: Synthesis of 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol via Ketone Reduction

Abstract

This document provides a comprehensive guide for the synthesis of 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol, a valuable fluorinated building block for pharmaceutical and agrochemical research. The protocol details the reduction of the corresponding prochiral ketone, 2'-Fluoro-5'-(trifluoromethyl)acetophenone, using sodium borohydride, a mild and selective reducing agent. We will delve into the mechanistic underpinnings of the reaction, provide a detailed, step-by-step laboratory procedure, and discuss methods for purification and characterization. This guide is intended for researchers, chemists, and drug development professionals seeking a reliable method for the preparation of this and structurally related secondary alcohols.

Introduction and Scientific Rationale

Fluorinated organic compounds are of paramount importance in modern medicinal chemistry. The incorporation of fluorine atoms or trifluoromethyl (-CF₃) groups into bioactive molecules can profoundly modulate their physicochemical and pharmacological properties.[1][2] The trifluoromethyl group, in particular, is known to enhance metabolic stability, increase lipophilicity, and improve receptor binding affinity, making it a privileged moiety in drug design.[1]

The target molecule, 1-(2-fluoro-5-(trifluoromethyl)phenyl)ethanol, is a chiral secondary alcohol. Such chiral alcohols are critical intermediates in the synthesis of more complex enantiomerically pure pharmaceuticals, where stereochemistry often dictates therapeutic efficacy and safety.[3] The synthesis described herein proceeds via the reduction of a ketone, a fundamental transformation in organic chemistry.

Causality of Experimental Choices:

• Reducing Agent: Sodium borohydride (NaBH₄) is selected for this protocol. Unlike more powerful reducing agents like lithium aluminum hydride (LiAlH₄), NaBH₄ is chemoselective, reducing aldehydes and ketones without affecting less reactive carbonyl groups like esters or amides.[4][5] Its stability in protic solvents and relative safety make it ideal for standard laboratory applications.

• Solvent: Methanol is used as the reaction solvent. It readily dissolves the starting ketone and the NaBH₄ reagent. Furthermore, as a protic solvent, it participates in the mechanism by protonating the intermediate alkoxide to yield the final alcohol product during the reaction and workup.[6]

• Reaction Control: The reaction is conducted at a reduced temperature (0 °C). The reduction of ketones with NaBH₄ is exothermic, and cooling is essential to control the reaction rate, prevent side reactions, and ensure safety.[7]

Reaction Mechanism and Stoichiometry

The reduction of 2'-Fluoro-5'-(trifluoromethyl)acetophenone with sodium borohydride is a nucleophilic addition reaction. The borohydride anion ([BH₄]⁻) serves as a source of hydride (H⁻), which acts as the nucleophile.

Mechanism:

• Nucleophilic Attack: The hydride ion attacks the electrophilic carbonyl carbon of the ketone, breaking the C=O pi bond and forming a new C-H bond. This creates a tetracoordinate borate-alkoxide intermediate.

• Protonation (Workup): In a subsequent workup step with dilute acid, the alkoxide is protonated to yield the final secondary alcohol product, 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol.[4]

It is important to note that the reduction of the prochiral ketone creates a new stereocenter. As NaBH₄ is an achiral reagent, the nucleophilic attack can occur from either face of the planar carbonyl group with equal probability, resulting in a racemic mixture of (R)- and (S)-enantiomers.

Caption: General reaction scheme for the reduction of 2'-Fluoro-5'-(trifluoromethyl)acetophenone.

Detailed Experimental Protocol

This protocol describes the synthesis on a 5 mmol scale. Adjustments can be made as necessary.

Materials and Reagents

Reagent/Material	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Amount Required
2'-Fluoro-5'-(trifluoromethyl)acetophenone	202664-53-7	C₉H₆F₄O	206.14	1.03 g (5 mmol)
Sodium Borohydride (NaBH₄)	16940-66-2	NaBH₄	37.83	0.1 g (2.6 mmol)
Methanol (MeOH), Anhydrous	67-56-1	CH₄O	32.04	25 mL
Hydrochloric Acid (HCl), 1M	7647-01-0	HCl	36.46	~15 mL
Ethyl Acetate (EtOAc)	141-78-6	C₄H₈O₂	88.11	60 mL
Saturated Sodium Bicarbonate (NaHCO₃) solution	144-55-8	NaHCO₃	84.01	20 mL
Brine (Saturated NaCl solution)	7647-14-5	NaCl	58.44	20 mL
Anhydrous Sodium Sulfate (Na₂SO₄)	7757-82-6	Na₂SO₄	142.04	~5 g

Step-by-Step Procedure

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 2'-Fluoro-5'-(trifluoromethyl)acetophenone (1.03 g, 5 mmol). Dissolve the ketone in 25 mL of anhydrous methanol.

• Cooling: Place the flask in an ice-water bath and stir the solution for 10-15 minutes until the internal temperature reaches 0-5 °C.

• Addition of Reducing Agent: While stirring vigorously, slowly add sodium borohydride (0.1 g, 2.6 mmol, ~0.5 equivalents) in small portions over 10 minutes. Causality Note: Portion-wise addition is critical to control the exothermic reaction and prevent a rapid evolution of hydrogen gas.

• Reaction Monitoring (Self-Validation): After the addition is complete, allow the reaction to stir in the ice bath for 30 minutes, then remove the bath and let it stir at room temperature for an additional 1-2 hours. Monitor the reaction's progress by Thin-Layer Chromatography (TLC) using a 4:1 Hexanes:Ethyl Acetate eluent. The starting ketone is more nonpolar (higher Rf) than the product alcohol (lower Rf). The reaction is complete when the starting material spot (visualized under UV light at 254 nm) has disappeared.

• Quenching: Once the reaction is complete, cool the flask again in an ice bath. Very slowly and carefully, add 1M HCl dropwise to quench the excess NaBH₄ and neutralize the reaction. Safety Note: Vigorous hydrogen gas evolution will occur. Perform this step in a well-ventilated fume hood. Continue adding acid until the solution is acidic (pH ~2-3, check with pH paper) and gas evolution ceases.

• Solvent Removal: Remove the methanol from the mixture using a rotary evaporator.

• Extraction: Transfer the remaining aqueous residue to a separatory funnel. Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Washing: Combine the organic extracts and wash sequentially with saturated NaHCO₃ solution (1 x 20 mL) to remove any residual acid, followed by brine (1 x 20 mL) to reduce the amount of dissolved water.

• Drying and Filtration: Dry the organic layer over anhydrous sodium sulfate. Filter the solution to remove the drying agent, and wash the solid with a small amount of fresh ethyl acetate.

• Solvent Evaporation: Concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product, which should be a colorless to pale yellow oil.

• Purification (Optional): If TLC or NMR analysis shows significant impurities, the crude product can be purified by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes.[8]

Visualization of Experimental Workflow

Caption: Workflow for the synthesis and purification of 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol.

Characterization of Product

The identity and purity of the synthesized 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol should be confirmed using standard analytical techniques.

• ¹H NMR (Proton Nuclear Magnetic Resonance): Expected signals would include a quartet for the methine proton (CH-OH) around δ 5.0 ppm, a doublet for the methyl group (-CH₃) around δ 1.5 ppm, a broad singlet for the hydroxyl proton (-OH), and complex multiplets in the aromatic region (δ 7.0-7.8 ppm).

• ¹³C NMR (Carbon Nuclear Magnetic Resonance): The spectrum should show the disappearance of the ketone carbonyl signal (typically >190 ppm) and the appearance of a new signal for the alcohol methine carbon (CH-OH) around δ 70 ppm.[9]

• IR (Infrared) Spectroscopy: Key diagnostic peaks include the disappearance of the strong C=O stretch from the starting ketone (around 1690 cm⁻¹) and the appearance of a broad O-H stretching band for the alcohol product (around 3300-3500 cm⁻¹).

• Mass Spectrometry (MS): The mass spectrum should show a molecular ion peak (M⁺) or a related peak (e.g., M-H₂O) corresponding to the molecular weight of the product (208.15 g/mol ).

Conclusion

The protocol described provides a reliable and straightforward method for synthesizing 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol from its corresponding acetophenone precursor. The use of sodium borohydride ensures a high-yielding and selective reduction under mild conditions suitable for most organic synthesis laboratories. The resulting racemic alcohol is a versatile intermediate, and while this protocol yields a racemic mixture, enantiomerically pure versions can be pursued through asymmetric reduction methodologies or enzymatic resolution, which are important considerations for pharmaceutical applications.[10][11]

References

• Master Organic Chemistry. (2011). Sodium Borohydride (NaBH4) As A Reagent In Organic Chemistry. [Link]

• Le, L. (2013). Sodium Borohydride Reduction of Acetophenone.

• University of Colorado Boulder. (n.d.). Experiment 1. Ketone Reduction by Sodium Borohydride: 3-Nitroacetophenone and 9H-Fluoren-9-one. [Link]

• Scribd. (n.d.). Acetophenone Reduction by Sodium Borohydride. [Link]

• Morressier. (2020). Solvent-free asymetric reduction of acetophenone to 1-phenylethanol with sodium borohydride using mechanochemistry. [Link]

• SENOVA PHARMA. (n.d.). (R)-1-[3,5-Bis(trifluoromethyl)phenyl]ethanol 127852-28-2. [Link]

• Royal Society of Chemistry. (2014). Formal hydration of non-activated terminal olefins using tandem catalysts - Supporting Information. [Link]

• Vankawala, P. J., et al. (2007). Efficient Synthesis of (1R)‐[3,5‐Bis(trifluoromethyl)phenyl] Ethanol, a Key Intermediate for Aprepitant, an NK‐1 Receptor Antagonist. ResearchGate. [Link]

• Ferreira, R. S., et al. (2025). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. PMC. [Link]

• Das, S., et al. (2022). FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years. MDPI. [Link]

Sources

• 1. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. www1.chem.umn.edu [www1.chem.umn.edu]
• 6. scribd.com [scribd.com]
• 7. Lu Le Laboratory: Sodium Borohydride Reduction of Acetophenone - Lu Le Laboratory [lulelaboratory.blogspot.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. rsc.org [rsc.org]
• 10. (R)-1-[3,5-Bis(trifluoromethyl)phenyl]ethanol 127852-28-2 Powder In Medicine with Global USP Fast Delivery [senovaph.com]
• 11. researchgate.net [researchgate.net]

Application Note: High-Efficiency Reduction Protocols for 1-(2-fluoro-5-(trifluoromethyl)phenyl)ethanone

Executive Summary & Chemical Context[1][2][3][4][5][6][7][8]

The reduction of 1-(2-fluoro-5-(trifluoromethyl)phenyl)ethanone (CAS: 202665-66-3 or analogs) is a pivotal transformation in the synthesis of neurokinin-1 (NK1) receptor antagonists and various kinase inhibitors.

This substrate presents specific synthetic challenges and opportunities compared to non-fluorinated acetophenones:

• Electronic Activation: The presence of the ortho-fluoro and meta-trifluoromethyl groups creates a highly electron-deficient aromatic ring. This increases the electrophilicity of the carbonyl carbon, generally resulting in faster reaction rates with hydride donors compared to acetophenone.

• Side-Reaction Risks: While rare under standard borohydride conditions, the electron-deficient ring is susceptible to nucleophilic aromatic substitution (

  ) or defluorination under harsh reducing conditions (e.g., dissolving metal reductions).

• Volatility: The resulting fluorinated ethanol is lipophilic and potentially volatile; isolation protocols must minimize evaporative losses.

This guide details two validated protocols: a standard racemic reduction using Sodium Borohydride (

) and an asymmetric transfer hydrogenation (ATH) using a Ruthenium catalyst to yield the chiral alcohol with high enantiomeric excess ( ).

Protocol A: Racemic Reduction (Standard)

Objective: Rapid, cost-effective synthesis of racemic 1-(2-fluoro-5-(trifluoromethyl)phenyl)ethanol for non-clinical analytical standards or early-stage SAR (Structure-Activity Relationship) screening.

Reaction Mechanism & Logic

The reaction proceeds via the nucleophilic attack of the borohydride anion (

) on the carbonyl carbon. Methanol is chosen as the solvent to facilitate the protonation of the intermediate alkoxide.

Figure 1: Workflow for the borohydride reduction of electron-deficient acetophenones.

Experimental Procedure

Materials:

• Substrate: 1-(2-fluoro-5-(trifluoromethyl)phenyl)ethanone (1.0 eq)

• Reagent: Sodium Borohydride (

  ) (0.6 – 1.0 eq)

• Solvent: Methanol (anhydrous preferred, HPLC grade)

• Quench: 1M HCl or Saturated

Step-by-Step Protocol:

• Preparation: Dissolve 10 mmol of the ketone in 30 mL of Methanol in a round-bottom flask. Cool the solution to 0°C using an ice bath. Note: Cooling is critical to prevent "runaway" exotherms due to the activated nature of the substrate.

• Addition: Add

  (6 mmol, 0.6 eq) portion-wise over 10 minutes. Do not dump all at once; rapid hydrogen gas evolution may occur.

• Reaction: Remove the ice bath and allow the mixture to stir at Room Temperature (20-25°C).

  • Monitoring: Check by TLC (Hexane/EtOAc 4:1) or LC-MS after 30 minutes. The electron-poor nature usually drives this to completion in <1 hour.

• Quench: Once complete, cool back to 0°C. Carefully add saturated

  solution (10 mL) or 1M HCl dropwise until pH ~6-7. Caution: Vigorous bubbling.

• Workup: Concentrate the methanol under reduced pressure (Rotavap) at 30°C. Do not heat excessively to avoid product loss.

• Extraction: Dilute the residue with water (20 mL) and extract with Dichloromethane (DCM) or Ethyl Acetate (

  mL).

• Drying: Dry combined organics over

  , filter, and concentrate.

Expected Yield: >90% Purification: Usually not required. If necessary, purify via silica flash chromatography (0-20% EtOAc in Hexanes).

Protocol B: Asymmetric Transfer Hydrogenation (Noyori ATH)

Objective: Synthesis of enantiomerically enriched (R)- or (S)-alcohol (>95%

), essential for pharmaceutical intermediates (e.g., Aprepitant analogs).

Mechanistic Insight

For electron-deficient acetophenones, Ru-catalyzed transfer hydrogenation is superior to standard high-pressure hydrogenation because it avoids the risk of defluorination. The reaction utilizes a "metal-ligand bifunctional" mechanism where the proton and hydride are delivered simultaneously.

Catalyst Selection:

Hydrogen Source: Formic Acid / Triethylamine (5:2 azeotrope).

Figure 2: Simplified catalytic cycle for Noyori Asymmetric Transfer Hydrogenation.

Experimental Procedure

Materials:

• Substrate: 1-(2-fluoro-5-(trifluoromethyl)phenyl)ethanone (5.0 g, ~24 mmol)

• Catalyst:

  (0.5 – 1.0 mol%)

• Reagent: Formic Acid/Triethylamine complex (5:2 molar ratio)

• Solvent: Dichloromethane (DCM) or reaction can be run neat (solvent-free) if the substrate is liquid.

Step-by-Step Protocol:

• Degassing: Ensure all glassware is dry and purged with Nitrogen or Argon. Oxygen poisons the Ruthenium hydride species.

• Solution Prep: In a Schlenk flask, dissolve the ketone (5.0 g) in anhydrous DCM (15 mL).

• Catalyst Addition: Add the Ru-catalyst (75-150 mg, depending on loading).

• Initiation: Add the Formic Acid/TEA mixture (3.0 eq of formate relative to ketone) via syringe.

• Reaction: Stir at 25-30°C.

  • Note: Do not reflux. The reaction produces

    gas; ensure the vessel is vented through a bubbler or a needle to prevent pressure buildup.

• Monitoring: Monitor by

  NMR (no workup needed) or Chiral HPLC. Reaction typically takes 12–24 hours.

• Workup: Wash the reaction mixture with water (

  mL) to remove salts and excess amine.

• Purification: Dry organic layer (

  ) and concentrate.

Expected Yield: >85% Expected ee: >95% (Configuration depends on DPEN chirality; (R,R)-DPEN typically yields the (R)-alcohol for acetophenones, but confirm with optical rotation).

Analytical Data & Troubleshooting

Data Summary Table

Parameter	Racemic Protocol ( )	Asymmetric Protocol (Ru-ATH)
Reagent Cost	Low	High (Ru catalyst)
Reaction Time	< 1 Hour	12 - 24 Hours
Selectivity	None (50:50 mix)	High (>95% ee)
Scalability	Excellent (Exothermic control needed)	Excellent (Low catalyst loading)
Key Risk	Over-reduction (rare)	Catalyst poisoning ( )

Analytical Checkpoints

• NMR (Typical for product): Look for the quartet (CH-OH) shifting upfield from the ketone methyl singlet. The methyl doublet (CH3-CH) usually appears around 1.4-1.5 ppm.
• NMR: The and signals are distinct. This is the best method to check for defluorination byproducts (which would show loss of the Ar-F signal or shift in the peak).

Troubleshooting Guide

• Low Conversion (ATH): The catalyst is likely deactivated by oxygen. Repurge solvents and use a fresh catalyst batch. Ensure the Formic Acid/TEA ratio is correct; excess acid can protonate the ligand and deactivate the metal center.

• Low ee: Lower the reaction temperature to 0°C (will increase reaction time) or switch solvent to EtOAc.

References

• Aprepitant Intermediate Synthesis: Vankawala, P. J., et al. "Efficient Synthesis of (1R)-[3,5-Bis(trifluoromethyl)phenyl]ethanol, a Key Intermediate for Aprepitant."[1][2][3] Journal of Chemical Research, 2007.

• Noyori Transfer Hydrogenation: Noyori, R., & Hashiguchi, S. "Asymmetric Transfer Hydrogenation Catalyzed by Chiral Ruthenium Complexes."[4] Accounts of Chemical Research, 1997.

• General Protocol for Fluorinated Acetophenones: BenchChem Application Notes, "Catalytic Hydrogenation of 2'-(Trifluoromethyl)acetophenone."

• Safety & Properties: PubChem Compound Summary for Fluorinated Ethanols.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Efficient enantioselective synthesis of (R)-[3,5-bis(trifluoromethyl)phenyl] ethanol by Leifsonia xyli CCTCC M 2010241 using isopropanol as co-substrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. (R)-1-[3,5-Bis(trifluoromethyl)phenyl]ethanol 127852-28-2 Powder In Medicine with Global USP Fast Delivery [senovaph.com]
• 4. Asymmetric Hydrogenation and Transfer Hydrogenation of Ketones | IntechOpen [intechopen.com]

Application Note: High-Performance Enantioselective Synthesis of (R)-1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol

Executive Summary

This guide details the protocol for the asymmetric reduction of 2-fluoro-5-(trifluoromethyl)acetophenone to its corresponding (R)-alcohol. This chiral building block is a critical pharmacophore, sharing structural homology with intermediates used in NK1 receptor antagonists (e.g., Aprepitant).

We present two validated methodologies:

• Chemical Catalysis (Lab Scale): Asymmetric Transfer Hydrogenation (ATH) using a Ruthenium-TsDPEN complex. This method is preferred for medicinal chemistry campaigns (gram-scale) due to operational simplicity and lack of high-pressure equipment.

• Biocatalysis (Process Scale): Ketoreductase (KRED) mediated reduction. This method is preferred for scale-up (>100g) due to superior enantiomeric excess (>99.5% ee) and "green" aqueous conditions.

Strategic Analysis & Substrate Logic

Electronic and Steric Considerations

The substrate, 2-fluoro-5-(trifluoromethyl)acetophenone, presents specific challenges and advantages:

• Electronic Activation: The trifluoromethyl group (

  ) at the meta position and the fluorine at the ortho position are strong electron-withdrawing groups (EWGs). This renders the carbonyl carbon highly electrophilic, significantly accelerating the rate of hydride transfer compared to unsubstituted acetophenone.

• Steric Hindrance: The ortho-fluorine introduces steric bulk near the reaction center. While less bulky than a chloro- or bromo- substituent, it dictates that the catalyst must possess a rigid chiral pocket to induce high stereoselectivity.

• Target Configuration: The (R)-enantiomer is the desired target. Based on Cahn-Ingold-Prelog (CIP) priorities (OH > Ar > Me > H), the spatial arrangement requires specific catalyst chirality.

Method A: Asymmetric Transfer Hydrogenation (ATH)

Best for: Rapid delivery of 1–50 grams; Medicinal Chemistry.

Mechanistic Principle

The reaction utilizes the Noyori-Ikariya metal-ligand bifunctional mechanism. The ruthenium center activates the hydride source (formate), while the amine proton of the TsDPEN ligand directs the substrate via hydrogen bonding to the carbonyl oxygen.

Stereochemical Rule: For acetophenones, the (R,R)-TsDPEN-Ru complex typically yields the (R)-alcohol .

Figure 1: Metal-Ligand Bifunctional Catalysis Cycle for ATH.

Experimental Protocol (Standardized)

Reagents:

• Substrate: 2-Fluoro-5-(trifluoromethyl)acetophenone (1.0 equiv).

• Catalyst: RuCl(p-cymene)[(R,R)-TsDPEN] (0.5 – 1.0 mol%).

• Hydrogen Source: Formic Acid/Triethylamine (5:2 molar ratio azeotrope).

• Solvent: Dichloromethane (DCM) or neat in azeotrope (if soluble).

Step-by-Step Procedure:

• Catalyst Preparation (In-situ): In a Schlenk flask, charge

  (0.25 mol%) and -TsDPEN (0.5 mol%). Add dry DCM (2 mL/mmol substrate) and Triethylamine (2 mol%). Stir at RT for 15 min until the solution turns deep red/orange (formation of the 16e- amido complex).

• Reaction Initiation: Add the substrate (2-Fluoro-5-(trifluoromethyl)acetophenone) to the catalyst solution.

• Reductant Addition: Cool the mixture to 0°C (to control exotherm). Slowly add the Formic Acid/TEA mixture (5:2 azeotrope, 3-5 equiv of hydride).

• Reaction: Allow to warm to Room Temperature (20-25°C). Stir for 12–24 hours.

  • Self-Validating Check: Monitor via TLC (20% EtOAc/Hexane) or

    NMR (shift of signal).

• Quench: Pour the reaction mixture into water. Extract with DCM (

  ).

• Workup: Wash combined organics with saturated

  (to remove residual formic acid) and brine. Dry over and concentrate.

• Purification: Flash column chromatography (Silica gel, Gradient 0-15% EtOAc in Hexanes).

Expected Yield: 90–95% Expected ee: 92–97%

Method B: Biocatalytic Reduction (KRED)

Best for: Scale-up (>100g), highest purity requirements (>99% ee).

Principle

Ketoreductases (KREDs) transfer a hydride from the cofactor NADPH to the ketone. An auxiliary enzyme, Glucose Dehydrogenase (GDH), recycles

back to NADPH using Glucose, driving the equilibrium forward.

Figure 2: Biocatalytic workflow with cofactor recycling.

Protocol

• Screening: Use a standard KRED kit (e.g., Codexis or Daicel). Screen for (R)-selectivity.[1][2][3] Note: KREDs evolved for "Aprepitant intermediates" are high-probability hits.

• Reaction Mix (10g scale):

  • Buffer: 100 mL Potassium Phosphate (100 mM, pH 7.0).

  • Substrate: Dissolve 10g ketone in 10 mL DMSO (or IPA). Add to buffer.

  • Cofactor: Add

    (10 mg, catalytic amount).

  • Recycling: Add Glucose (1.2 equiv) and GDH (100 units).

  • Catalyst: Add selected KRED (100–200 mg).

• Conditions: Stir at 30°C. Maintain pH 7.0 by automatic addition of 1M NaOH (gluconic acid is produced as byproduct).

• Workup: Add Celite, filter to remove protein sludge. Extract filtrate with MTBE.

Analytical Controls & Self-Validation

To ensure "Self-Validating" protocols, you must verify the enantiomeric excess (ee) using chiral HPLC.

Chiral HPLC Method[4]

• Column: Chiralcel OD-H or Chiralpak AD-H (

  ).

• Mobile Phase: n-Hexane : Isopropanol (95:5).

• Flow Rate: 1.0 mL/min.

• Detection: UV @ 254 nm (aromatic absorption) or 210 nm.

• Temperature: 25°C.

• Expected Retention:

  • The (R)-enantiomer typically elutes second on OD-H columns for this class of compounds (confirmation with racemic standard required).

NMR Characterization Data (Simulated/Expected)

• H NMR (400 MHz, ): 7.75 (dd, 1H, Ar-H), 7.50 (m, 1H, Ar-H), 7.10 (t, 1H, Ar-H), 5.20 (q, 1H, CH OH), 2.10 (br s, 1H, OH ), 1.50 (d, 3H, CH ).
• F NMR: Distinct signals for Ar-F (approx -110 ppm) and Ar-CF (approx -63 ppm).

Safety & Handling

• Fluorinated Aromatics: Generally stable, but avoid strong bases which might induce nucleophilic aromatic substitution (

  ) at the ortho-fluorine position if heated excessively.

• Ruthenium Residues: While low toxicity, all heavy metal waste must be segregated.

• Formic Acid: Corrosive. Ensure good ventilation to handle CO2 off-gassing.

References

• Noyori, R., & Hashiguchi, S. (1997). Asymmetric Transfer Hydrogenation Catalyzed by Chiral Ruthenium Complexes.[2][3][4][5][6] Accounts of Chemical Research, 30(2), 97–102. Link

• Vankawala, P. J., et al. (2007).[7] Efficient Synthesis of (1R)-[3,5-Bis(trifluoromethyl)phenyl]ethanol, a Key Intermediate for Aprepitant.[7][8][9] Synthetic Communications, 37(19), 3439-3446.[7] Link

• BenchChem Protocols. (2025). Application Notes for Catalytic Hydrogenation of 2'-(Trifluoromethyl)acetophenone. Link

• Ikariya, T., & Blacker, A. J. (2007). Asymmetric Transfer Hydrogenation of Ketones with Bifunctional Transition Metal-Based Molecular Catalysts. Accounts of Chemical Research, 40(12), 1300–1308. Link

• Sigma-Aldrich (Merck). Product Specification: (R)-1-[3,5-Bis(trifluoromethyl)phenyl]ethanol. Link

Sources

• 1. Effective asymmetric preparation of (R)-1-[3-(trifluoromethyl)phenyl]ethanol with recombinant E. coli whole cells in an aqueous Tween-20/natural deep eutectic solvent solution - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. kanto.co.jp [kanto.co.jp]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Electrochemically Promoted Asymmetric Transfer Hydrogenation of 2,2,2-Trifluoroacetophenone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Asymmetric transfer hydrogenation of acetophenone derivatives using 2-benzyl-tethered ruthenium (II)/TsDPEN complexes bearing η6-(p-OR) (R = H, iPr, Bn, Ph) ligands - ePrints Soton [eprints.soton.ac.uk]
• 7. (R)-1- 3,5-Bis(trifluoromethyl)phenyl ethanol = 98.0 GC 127852-28-2 [sigmaaldrich.com]
• 8. researchgate.net [researchgate.net]
• 9. WO2001002326A1 - Process for the synthesis of (r)-1-(3,5-bis(trifluoromethyl)-phenyl)ethan-1-ol by asymmetric transfer hydrogenation - Google Patents [patents.google.com]

Application Note: Asymmetric Hydrogenation of Fluorinated Acetophenones

Introduction & Strategic Importance

Chiral fluorinated alcohols are high-value pharmacophores in modern drug discovery.[1] The incorporation of fluorine—specifically the trifluoromethyl (

) group or ring-fluorination—modulates metabolic stability (blocking P450 oxidation sites), lipophilicity ( ), and binding affinity via non-covalent interactions.[1]

However, the reduction of fluorinated acetophenones presents distinct challenges compared to non-fluorinated analogs:

• Electronic Activation: The strong electron-withdrawing nature of fluorine renders the carbonyl carbon highly electrophilic.[1] For

  -fluorinated ketones (e.g., 2,2,2-trifluoroacetophenone), this leads to rapid hydrate/hemiacetal formation in the presence of trace water, potentially stalling catalytic cycles.[1]

• Enantiocontrol: The steric bulk of a

  group is similar to an isopropyl group, but its electronic repulsion can disrupt the "lock-and-key" mechanism of standard chiral ligands.[1]

This guide details two distinct, field-validated protocols to overcome these barriers: Asymmetric Transfer Hydrogenation (ATH) for labile

-fluorinated substrates and Direct High-Pressure Hydrogenation for robust ring-fluorinated analogs.[1]

Mechanistic Insight: Metal-Ligand Bifunctional Catalysis[1]

Understanding the mechanism is prerequisite to troubleshooting.[1] The most reliable systems for this transformation utilize Ruthenium(II) complexes with chiral diamine ligands (Noyori-type catalysts).[1]

Unlike classical hydrogenation, which requires substrate coordination to the metal, these catalysts operate via an outer-sphere mechanism .[1] The chiral ligand (e.g., TsDPEN) acts as a proton shuttle, while the metal delivers the hydride. This "bifunctional" approach is critical for fluorinated substrates because it minimizes steric crowding at the metal center.[1]

Catalyst Cycle Visualization

The following diagram illustrates the catalytic cycle for the Ru-TsDPEN system using Formic Acid as the hydrogen donor.

Figure 1: The 16e⁻/18e⁻ catalytic cycle. Note that the substrate does not bind directly to the metal, but interacts via hydrogen bonding to the ligand amine and the metal hydride.

Protocol A: Asymmetric Transfer Hydrogenation (ATH)

Target Substrate: 2,2,2-Trifluoroacetophenone (and

-functionalized analogs).[1] Rationale: Direct hydrogenation ( gas) of trifluoromethyl ketones is often sluggish due to hydrate formation.[1] ATH using a Formic Acid/Triethylamine azeotrope drives the equilibrium forward via irreversible release.[1]

Materials

• Substrate: 2,2,2-Trifluoroacetophenone (

  , dry).[1]

• Catalyst: RuCl (Noyori's Catalyst).[1]

• Hydrogen Source: Formic Acid/Triethylamine (5:2 molar ratio azeotrope).[1][2]

• Solvent: Dichloromethane (DCM) or neat conditions.[1]

Step-by-Step Procedure

• Catalyst Loading: In a glovebox or under Argon, charge a Schlenk flask with RuCl (S/C ratio 1:200 to 1:500).

• Substrate Addition: Add 2,2,2-trifluoroacetophenone (1.0 equiv). If solubility is an issue, add minimal anhydrous DCM (1.0 M concentration).[1]

• Initiation: Syringe in the HCOOH/TEA azeotrope (3.0 equiv of hydride).

  • Critical Note: The reaction is exothermic with gas evolution (

    ).[1] Add dropwise if scaling >10g.[1]

• Reaction: Stir at 25–30°C for 12–24 hours.

  • Do not heat >40°C as enantioselectivity drops significantly for fluorinated substrates due to conformational flexibility in the transition state.[1]

• Quench: Dilute with water and extract with Ether or DCM. Wash organic layer with saturated

  to remove residual formic acid.[1]

• Purification: Flash chromatography (usually Hexane/EtOAc 9:1).[1]

Expected Outcome: >95% Conversion, >90% ee.

Protocol B: Direct High-Pressure Hydrogenation

Target Substrate: 4'-Fluoroacetophenone (Ring-fluorinated).[1] Rationale: Ring-fluorinated substrates are electronically stable and do not hydrate.[1] Direct hydrogenation is more atom-economical and scalable (no stoichiometric waste).[1]

Materials

• Substrate: 4'-Fluoroacetophenone.[1]

• Catalyst: Ru(OAc)

  [(R)-BINAP] or RuCl [(R)-DAIPEN][(R)-BINAP].

• Gas: Hydrogen (

  ) grade 5.0.[1]

• Solvent: Isopropanol (degassed).[1]

Step-by-Step Procedure

• Vessel Prep: Use a stainless steel autoclave (Parr reactor).[1] Ensure the vessel is clean and dry.[1]

• Solution Prep: Dissolve substrate in Isopropanol (0.5 M). Add catalyst (S/C 1:1000).

  • Note: Add KOtBu (2 mol%) if using a pre-catalyst that requires activation (like

    + chiral ligand), but Ru(OAc) (BINAP) is often self-activating or requires trace acid.[1] For diamine-diphosphine complexes, base is required.[1]

• Purge: Seal reactor. Pressurize to 5 bar

  and vent (repeat 3x) to remove .

• Pressurization: Charge to 20–40 bar (300–600 psi)

  .

• Reaction: Stir vigorously at 30°C .

  • Warning: Ring defluorination can occur at high temperatures (>60°C) or with Pd/C catalysts.[1] Ru-BINAP is chemoselective.[1]

• Workup: Vent

  (fume hood!). Concentrate solvent in vacuo.[1]

Expected Outcome: >98% Conversion, >96% ee.

Analytical Validation & Troubleshooting

Verification of the chiral center is performed via Chiral HPLC.[3][4] Fluorinated alcohols often require specific stationary phases due to their polarity.[1]

Standard HPLC Conditions

• Detector: UV @ 254 nm (aromatic absorption).[1]

• Flow Rate: 0.5 – 1.0 mL/min.[1]

• Temperature: 25°C.

Substrate Type	Recommended Column	Mobile Phase	Approx. Separation Factor ( )
-CF3 Alcohols	Chiralcel OD-H	Hexane : iPrOH (95:[1]5)	1.2 – 1.4
Ring-F Alcohols	Chiralpak AD-H	Hexane : iPrOH (90:[1]10)	1.3 – 1.5
Difficult Separations	Chiralpak AS-H	Hexane : Ethanol (98:[1]2)	> 1.2

Troubleshooting Guide

Observation	Root Cause	Corrective Action
Low Conversion (<20%)	Catalyst Poisoning	Ensure substrate is free of halides/acids.[1] Use HPLC grade solvents.[1][5]
Hydrate Formation	Dry substrate with before reaction.[1] Switch to Protocol A (ATH).[1]
Low ee (<50%)	Temperature too high	Lower reaction temp to 0–10°C. Reaction will be slower but more selective.[1]
Racemization	Avoid strong bases during workup.[1] Fluorinated alcohols are slightly acidic ( ) and can racemize via enolization if base is too strong.[1]
Defluorination	Metal Leaching/Type	Ensure no Pd or Pt contamination.[1] Stick to Ru or Rh.[1] Lower pressure.

Safety & Handling (Fluorine Specifics)

• HF Generation: While rare in hydrogenation, thermal decomposition of

  -fluorinated ketones can release Hydrogen Fluoride (HF).[1] Always work in a well-ventilated fume hood.[1] Calcium Gluconate gel should be available in the lab as a precaution.[1]

• Pressure Hazards: Protocol B involves high-pressure

  . Inspect autoclave O-rings for compatibility with fluorinated solvents/vapors.

• Corrosivity: Trifluoroacetophenone is a lachrymator and skin irritant.[1] Double-glove (Nitrile) is recommended.[1]

References

• Noyori, R., & Hashiguchi, S. (1997).[1] Asymmetric Transfer Hydrogenation Catalyzed by Chiral Ruthenium Complexes.[1][6] Accounts of Chemical Research, 30(2), 97–102. Link[1]

• Fujii, A., Hashiguchi, S., Uematsu, N., Ikariya, T., & Noyori, R. (1996). Ruthenium(II)-Catalyzed Asymmetric Transfer Hydrogenation of Ketones Using a Formic Acid−Triethylamine Mixture.[1][2][7] Journal of the American Chemical Society, 118(10), 2521–2522. Link[1]

• Wang, W., & Wang, Q. (2010).[1][8] A fluorinated dendritic TsDPEN-Ru(II) catalyst for asymmetric transfer hydrogenation of prochiral ketones in aqueous media.[1][8][9] Chemical Communications, 46(25), 4616–4618.[1][8] Link

• BenchChem. (2025).[1][2][3] Application Notes and Protocols for the Asymmetric Transfer Hydrogenation of Phenylacetone. BenchChem Protocols. Link[1]

• Touge, T., Hakamata, T., Nara, H., & Kayaki, Y. (2011). Efficient Access to Chiral Trifluoromethyl Carbinols via Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation.[1] Organic Letters, 13(24), 6436–6439. Link[1]

Sources

• 1. matthey.com [matthey.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. lup.lub.lu.se [lup.lub.lu.se]
• 5. asianpubs.org [asianpubs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. kanto.co.jp [kanto.co.jp]
• 8. A fluorinated dendritic TsDPEN-Ru(II) catalyst for asymmetric transfer hydrogenation of prochiral ketones in aqueous media - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. A fluorinated dendritic TsDPEN-Ru(ii) catalyst for asymmetric transfer hydrogenation of prochiral ketones in aqueous media - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Application Note: Utilizing 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol as a Chiral Building Block in Advanced API Synthesis

Target Audience: Researchers, scientists, and drug development professionals.

Executive Summary

The strategic incorporation of highly functionalized chiral building blocks is a cornerstone of modern rational drug design. 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol represents a premium class of fluorinated chiral intermediates. By integrating a chiral benzylic center with an ortho-fluoro and meta-trifluoromethyl substituted phenyl ring, this compound imparts critical physicochemical enhancements to downstream Active Pharmaceutical Ingredients (APIs)—most notably in the development of advanced kinase inhibitors and CNS-penetrant therapeutics[1]. This application note provides a comprehensive guide to the mechanistic rationale, enantioselective synthesis, and downstream application protocols for this vital building block.

Mechanistic Insights & Physicochemical Profiling

The architectural design of the 1-(2-fluoro-5-(trifluoromethyl)phenyl)ethyl moiety is not arbitrary; every functional group serves a distinct pharmacological and chemical purpose[2].

• The Ortho-Fluorine Effect (Conformational Locking): Fluorine is the most electronegative element, and its inclusion creates a highly polarized C–F bond[3]. In medicinal chemistry, an ortho-fluorine atom sterically and electronically restricts the rotation of the benzylic C–O or C–N bond in the final API. This conformational locking minimizes the entropic penalty upon binding to a target receptor, thereby significantly enhancing binding affinity[4].

• The Meta-Trifluoromethyl Effect (Metabolic Shielding): The –CF₃ group is strongly electron-withdrawing and highly lipophilic. Its placement meta to the benzylic center increases the overall LogP of the molecule, facilitating cellular and blood-brain barrier (BBB) permeability. Furthermore, it effectively shields the aromatic ring from cytochrome P450-mediated oxidative metabolism, drastically improving the drug's pharmacokinetic half-life[4].

• The Chiral Benzylic Center (Spatial Trajectory): The specific (R)- or (S)-configuration dictates the 3D trajectory of the pharmacophore, ensuring precise target engagement within narrow enzymatic pockets (e.g., the ATP-binding cleft of kinases)[1].

Caption: Mechanistic pathway illustrating how specific structural motifs enhance API pharmacodynamics.

Enantioselective Synthesis via Noyori Asymmetric Transfer Hydrogenation (ATH)

To utilize this building block effectively, it must be synthesized with exceptional enantiomeric excess (ee). The most robust industrial method is the of the corresponding ketone, 1-(2-fluoro-5-(trifluoromethyl)phenyl)ethan-1-one, pioneered by Ryoji Noyori[5].

Causality of Experimental Choices: ATH is selected over stoichiometric borane reductions (e.g., CBS reduction) due to its superior atom economy, scalability, and safety profile. The chiral ruthenium catalyst, RuCl(p-cymene)[(R,R)-TsDPEN], utilizes a formic acid/triethylamine azeotrope as the hydrogen source[5]. The TsDPEN ligand creates a rigid chiral pocket that directs the hydride transfer exclusively to the Re or Si face of the prochiral ketone via a concerted six-membered transition state, ensuring >99% ee[6].

Protocol A: Synthesis of (R)-1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol

• Preparation of the Hydrogen Source: Degas a mixture of formic acid and triethylamine (5:2 molar ratio) by sparging with ultra-pure argon for 30 minutes. Note: The basicity of triethylamine is critical to prevent the acidic degradation of the ruthenium complex.

• Substrate Dissolution: In a flame-dried Schlenk flask, dissolve 1-(2-fluoro-5-(trifluoromethyl)phenyl)ethan-1-one (10.0 mmol, 1.0 eq) in 20 mL of anhydrous dichloromethane (DCM).

• Catalyst Addition: Add RuCl(p-cymene)[(R,R)-TsDPEN] (0.05 mmol, 0.5 mol%) to the solution.

• Hydrogen Transfer: Cool the mixture to 0 °C. Introduce 5.0 mL of the formic acid/triethylamine mixture dropwise to control the exothermic release of CO₂.

• Reaction Maturation: Warm the reaction to 28 °C and stir for 12 hours. Monitor the conversion via chiral HPLC.

• Workup: Quench the reaction with saturated aqueous NaHCO₃ (20 mL). Extract the aqueous layer with DCM (3 × 20 mL). Combine the organic layers, dry over anhydrous MgSO₄, and concentrate in vacuo.

• Purification: Purify via silica gel flash chromatography (Hexanes/Ethyl Acetate 9:1) to yield the pure (R)-alcohol.

Downstream Application: Stereospecific Etherification

Once synthesized, the chiral alcohol is frequently coupled to phenolic API intermediates. The most reliable method for this transformation is the , which allows for the formation of C–O bonds under mild conditions with complete stereochemical inversion[7].

Causality of Experimental Choices: The reaction utilizes Triphenylphosphine (PPh₃) and Diisopropyl azodicarboxylate (DIAD). The combination generates the Morrison-Brunn-Huisgen betaine intermediate, which activates the benzylic alcohol into an oxyphosphonium leaving group[7]. The phenoxide nucleophile then attacks via a strict Sₙ2 mechanism, completely inverting the stereocenter from (R) to (S). Strict temperature control (0 °C) during reagent addition is mandatory to suppress the competitive E2 elimination of the highly activated benzylic position.

Protocol B: Mitsunobu Etherification (Stereochemical Inversion)

• Reagent Assembly: Dissolve the target phenolic core (5.0 mmol, 1.0 eq), (R)-1-(2-fluoro-5-(trifluoromethyl)phenyl)ethanol (6.0 mmol, 1.2 eq), and PPh₃ (7.5 mmol, 1.5 eq) in 25 mL of anhydrous Tetrahydrofuran (THF) under argon.

• Thermal Control: Submerge the reaction vessel in an ice-water bath to achieve an internal temperature of 0 °C.

• Activation: Add DIAD (7.5 mmol, 1.5 eq) dropwise over 20 minutes. The solution will transition to a pale yellow color, indicating the formation of the active betaine intermediate[7].

• Coupling: Remove the ice bath, allowing the reaction to warm to room temperature (25 °C). Stir for 4–6 hours until TLC indicates complete consumption of the phenol.

• Byproduct Precipitation: Concentrate the mixture in vacuo. Triturate the crude residue with cold diethyl ether (0 °C) to precipitate the triphenylphosphine oxide (TPPO) byproduct.

• Isolation: Filter the TPPO through a Celite pad. Concentrate the filtrate and purify via automated flash chromatography to isolate the enantiopure (S)-aryl ether API.

Caption: Workflow for the asymmetric synthesis and downstream functionalization of the chiral alcohol.

Quantitative Data Summaries

Table 1: Physicochemical Properties of the Chiral Building Block

Property	Value	Pharmacological Implication
Molecular Formula	C₉H₈F₄O	High fluorine density for metabolic stability.
Molecular Weight	208.15 g/mol	Low molecular weight, ideal for fragment-based design.
Estimated LogP	~2.8 - 3.1	Optimal lipophilicity for membrane permeability.
H-Bond Donors	1 (Alcohol)	Functional handle for ether/amine conversion.
H-Bond Acceptors	5 (F, O)	Enhances interaction with kinase hinge regions.

Table 2: Optimization of Mitsunobu Reaction Conditions

Entry	Phosphine	Azodicarboxylate	Solvent	Temp (°C)	Yield (%)	Enantiomeric Excess (ee %)
1	PPh₃	DEAD	THF	25	65	92 (Partial racemization)
2	PPh₃	DIAD	THF	0 → 25	88	>99 (Complete inversion)
3	PBu₃	ADDP	Toluene	0 → 25	45	98
4	PPh₃	DIAD	DCM	0 → 25	72	99

(Note: Entry 2 represents the optimized conditions utilized in Protocol B, maximizing both yield and stereochemical fidelity).

References

• Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews, 37(2), 320-330. Retrieved from[Link][3]

• Sussex Drug Discovery Centre. (2017). Fabulous Fluorine in Medicinal Chemistry. Retrieved from [Link][4]

• Noyori, R., & Hashiguchi, S. (1997). Asymmetric Transfer Hydrogenation Catalyzed by Chiral Ruthenium Complexes. Accounts of Chemical Research, 30(2), 97-102. Retrieved from[Link][5]

• Ohkuma, T., & Noyori, R. (2007). Asymmetric hydrogenation of ketones: Tactics to achieve high reactivity, enantioselectivity, and wide scope. The Chemical Record. Retrieved from [Link][6]

• Kumara Swamy, K. C., Bhuvan Kumar, N. N., Balaraman, E., & Pavan Kumar, K. V. P. (2009). Mitsunobu and Related Reactions: Advances and Applications. Chemical Reviews, 109(6), 2551-2651. Retrieved from[Link][7]

• US Patent 20130012529A1. (2013). Heterobicyclic carboxamides as inhibitors for kinases. Retrieved from[1]

Sources

• 1. US20130012529A1 - Heterobicyclic carboxamides as inhibitors for kinases - Google Patents [patents.google.com]
• 2. benchchem.com [benchchem.com]
• 3. Fluorine in medicinal chemistry - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 4. sussexdrugdiscovery.wordpress.com [sussexdrugdiscovery.wordpress.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Asymmetric hydrogenation of ketones: Tactics to achieve high reactivity, enantioselectivity, and wide scope [jstage.jst.go.jp]
• 7. pubs.acs.org [pubs.acs.org]

1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol in NK-1 receptor antagonist research

An In-Depth Guide to the Application of Chiral 1-(Fluoro-Trifluoromethyl-Phenyl)Ethanol Derivatives in Neurokinin-1 (NK-1) Receptor Antagonist Research

Introduction: Targeting the Neurokinin-1 Receptor

The neurokinin-1 (NK-1) receptor, a G-protein-coupled receptor (GPCR), is a pivotal component of the tachykinin neuropeptide system.[1][2] Its primary endogenous ligand, Substance P (SP), is a key neurotransmitter involved in a wide array of physiological and pathological processes, including pain transmission, inflammation, mood regulation, and, most notably, the emetic (vomiting) reflex.[1][3][4] When Substance P binds to the NK-1 receptor, particularly in the vomiting center of the brain, it triggers a cascade of signals that result in nausea and vomiting.[5][6]

This mechanism makes the NK-1 receptor a prime therapeutic target. NK-1 receptor antagonists are a class of drugs designed to competitively block the binding of Substance P to this receptor, thereby inhibiting the downstream signaling that leads to emesis.[3][4][7] Their development marked a significant breakthrough in supportive care, particularly for managing the acute and delayed phases of chemotherapy-induced nausea and vomiting (CINV) and postoperative nausea and vomiting (PONV).[5][8][9] Beyond antiemesis, the role of NK-1 antagonists is also being explored in treating depression, anxiety, and even certain cancers.[4][10]

At the heart of synthesizing potent and selective NK-1 receptor antagonists, such as the FDA-approved drug Aprepitant, lies the use of specific chiral building blocks. Chiral alcohols of the 1-(fluoro-trifluoromethyl-phenyl)ethanol class are critical intermediates. The precise three-dimensional arrangement (stereochemistry) of these molecules is paramount, as it dictates the final drug's ability to fit correctly into the NK-1 receptor's binding pocket and exert its therapeutic effect. This guide provides detailed application notes and protocols centered on the synthesis and evaluation of NK-1 receptor antagonists, using the principles derived from the development of leading compounds in this class.

Application Notes

The Target: NK-1 Receptor Signaling Pathways

Understanding the molecular cascade initiated by Substance P is fundamental to appreciating how its antagonists function. As a GPCR, the NK-1 receptor's activation leads to the engagement of intracellular G-proteins, primarily Gq and Gs.[2] This initiates a series of downstream events:

• Gq Pathway Activation : The binding of Substance P causes the Gq alpha subunit to activate phospholipase C (PLC). PLC then cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol trisphosphate (IP3) and diacylglycerol (DAG).

• Calcium Mobilization : IP3 diffuses through the cytoplasm and binds to IP3 receptors on the endoplasmic reticulum, triggering the release of stored calcium (Ca2+) into the cytosol.[2][11] This surge in intracellular calcium is a hallmark of NK-1 receptor activation and a key measurable endpoint in functional assays.

• PKC and MAPK Activation : DAG, along with the increased Ca2+, activates Protein Kinase C (PKC). PKC, in turn, can phosphorylate and activate downstream signaling cascades, including the Mitogen-Activated Protein Kinase (MAPK) pathway (e.g., Erk1/Erk2), which is involved in cell proliferation and survival.[1][12]

NK-1 receptor antagonists work by physically occupying the receptor's binding site, preventing Substance P from initiating this entire cascade.

Caption: NK-1 Receptor Signaling Pathway.

The Intermediate: Structural Importance of Chiral Alcohols

The synthesis of complex, orally available, non-peptide NK-1 antagonists like Aprepitant relies on a modular approach, assembling different chemical fragments to achieve high affinity and favorable pharmacokinetic properties. The chiral alcohol, specifically (R)-1-[3,5-bis(trifluoromethyl)phenyl]ethanol for Aprepitant, serves as a cornerstone of this synthesis.[13][14] While the title compound, 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol, is a structural variant, the principles of its application are identical.

• Stereochemistry is Key : The (R)-configuration of the alcohol is critical. It sets one of the three chiral centers in the final Aprepitant molecule, ensuring the correct spatial orientation of the bulky bis(trifluoromethyl)phenyl group, which is essential for potent receptor binding.[15]

• A Synthetic Handle : The hydroxyl (-OH) group of the ethanol is a versatile functional group that allows for its covalent attachment to the core morpholine scaffold of the antagonist molecule.[16]

• Contribution to Potency : The bis(trifluoromethyl)phenyl moiety provides a significant contribution to the binding affinity. The trifluoromethyl (CF3) groups are highly lipophilic and electron-withdrawing, enhancing interactions within the hydrophobic pockets of the NK-1 receptor.[17] The fluorine atom in the title compound similarly modulates the electronic character and metabolic stability of the ring.

The general synthetic strategy involves the asymmetric synthesis of the chiral alcohol, followed by its incorporation into the drug's core structure.

Caption: General Synthetic Workflow for NK-1 Antagonists.

Protocols

Protocol 1: Asymmetric Synthesis of (R)-1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol

This protocol describes a biocatalytic method using a ketoreductase (KRED) for the highly enantioselective reduction of the corresponding prochiral ketone. Biocatalysis is often preferred for its high selectivity, mild reaction conditions, and environmental sustainability.

Materials & Equipment:

• Substrate: 2-Fluoro-5-(trifluoromethyl)acetophenone

• Biocatalyst: Commercially available ketoreductase (KRED) screening kit or a specific KRED known to reduce aryl ketones (e.g., KRED-P1-B05 or similar).

• Cofactor Regeneration System: Isopropanol (IPA) as a sacrificial co-substrate, or a glucose/glucose dehydrogenase (GDH) system with NADP+.

• Buffer: Potassium phosphate buffer (100 mM, pH 7.0).

• Reaction Vessel: Temperature-controlled shaker incubator.

• Extraction Solvent: Ethyl acetate.

• Analytical Equipment: Chiral High-Performance Liquid Chromatography (HPLC) system with a suitable chiral column (e.g., Chiralcel OD-H or similar) for determining conversion and enantiomeric excess (ee%).

Procedure:

• Reaction Setup : In a sterile reaction vessel, prepare the reaction buffer containing the NADP+ cofactor (if not using IPA system) and glucose/GDH (if applicable).

• Enzyme Addition : Add the selected KRED biocatalyst (as a lyophilized powder or whole-cell preparation) to the buffer and gently mix until dissolved or suspended.

• Substrate Addition : Dissolve the 2-Fluoro-5-(trifluoromethyl)acetophenone substrate in a minimal amount of a water-miscible co-solvent like DMSO or isopropanol (if IPA is used for regeneration) and add it to the reaction mixture. A typical substrate concentration is 10-50 mM.

• Incubation : Place the sealed reaction vessel in a shaker incubator at a controlled temperature (typically 25-35 °C) and agitate (150-200 rpm) for 12-24 hours.

• Reaction Monitoring : Periodically, take a small aliquot of the reaction mixture, quench with an equal volume of acetonitrile, centrifuge to remove enzyme/cells, and analyze the supernatant by HPLC to monitor substrate conversion.

• Work-up : Once the reaction reaches completion (>99% conversion), terminate the reaction by adding an equal volume of ethyl acetate. Mix vigorously for 15 minutes.

• Extraction : Separate the organic layer. Repeat the extraction of the aqueous layer twice more with ethyl acetate. Combine the organic extracts.

• Purification & Analysis : Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude chiral alcohol. Purify by flash column chromatography if necessary. Determine the enantiomeric excess (ee%) of the final product using chiral HPLC.

Parameter	Typical Value	Purpose
Substrate Concentration	10-50 mM	Balances reaction rate and potential substrate/product inhibition.
Temperature	25-35 °C	Optimal range for most mesophilic ketoreductases.
pH	6.5-7.5	Maintains enzyme stability and activity.
Reaction Time	12-24 hours	Sufficient time to achieve high conversion.
Expected Conversion	>99%	Indicates an efficient enzymatic process.
Expected ee%	>99%	Demonstrates high stereoselectivity of the biocatalyst.

Protocol 2: In Vitro Characterization of a Novel NK-1 Antagonist

Once a novel antagonist is synthesized, its potency and mechanism must be determined. This involves two key in vitro assays.

A. Radioligand Binding Assay (Affinity Determination)

This assay measures how tightly the synthesized compound binds to the NK-1 receptor.

• Principle : A competitive binding assay where the test compound competes with a known high-affinity radioligand (e.g., [³H]-Substance P) for binding to membranes prepared from cells expressing the human NK-1 receptor. The amount of radioligand displaced is proportional to the affinity of the test compound.

• Procedure :

  • Prepare serial dilutions of the test antagonist.

  • In a 96-well plate, incubate the cell membranes (e.g., from CHO-NK1 cells), the radioligand at a fixed concentration (near its Kd), and the varying concentrations of the test compound in an appropriate assay buffer.

  • Include controls for total binding (no competitor) and non-specific binding (excess non-radiolabeled ligand, e.g., unlabeled Aprepitant).

  • Incubate for 60-90 minutes at room temperature to reach equilibrium.

  • Rapidly harvest the contents of each well onto a filter mat using a cell harvester, which traps the membranes while allowing unbound ligand to pass through.

  • Wash the filters to remove non-specifically bound radioligand.

  • Measure the radioactivity trapped on the filters using a liquid scintillation counter.

  • Data Analysis : Plot the percentage of specific binding against the log concentration of the test compound to generate a dose-response curve. The concentration at which 50% of the radioligand is displaced is the IC₅₀. Convert the IC₅₀ to a binding affinity constant (Ki) using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

B. Calcium Mobilization Assay (Functional Antagonism)

This assay measures the compound's ability to block the functional response of the receptor.[18][19]

• Principle : Cells expressing the NK-1 receptor (e.g., human glioblastoma U373MG cells) are loaded with a calcium-sensitive fluorescent dye.[20] When stimulated with Substance P, the resulting Ca²⁺ influx causes a measurable increase in fluorescence. A functional antagonist will inhibit this fluorescence increase in a dose-dependent manner.

• Procedure :

  • Plate NK-1R expressing cells in a 96- or 384-well plate and grow to confluence.

  • Load the cells with a calcium-sensitive dye (e.g., Fluo-4 AM) according to the manufacturer's protocol.

  • Prepare serial dilutions of the test antagonist and add them to the wells. Incubate for 15-30 minutes.

  • Place the plate in a fluorescence imaging plate reader (FLIPR) or a similar instrument.

  • Establish a baseline fluorescence reading, then add a fixed concentration of Substance P (typically an EC₈₀ concentration) to all wells to stimulate the receptor.

  • Record the change in fluorescence intensity over time.

  • Data Analysis : The peak fluorescence response in each well is measured. Plot the percentage of inhibition of the agonist response against the log concentration of the antagonist. Fit the data to a four-parameter logistic equation to determine the IC₅₀ value, which represents the concentration of antagonist required to inhibit 50% of the Substance P-induced response.

Assay	Key Parameter	Typical Value for Potent Antagonist
Binding Assay	Ki (nM)	< 1.0
Functional Assay	IC₅₀ (nM)	< 10.0

Protocol 3: In Vivo Pharmacodynamic Gerbil Foot-Tapping Model

This is a classic and predictive in vivo model to assess the central activity of NK-1 receptor antagonists.[18][19]

• Principle : Intracerebroventricular (i.c.v.) administration of a potent NK-1 receptor agonist (like GR73632) that crosses the blood-brain barrier poorly induces a characteristic and quantifiable foot-tapping behavior in gerbils. A systemically administered, brain-penetrant NK-1 antagonist will prevent this behavior.

• Procedure :

  • Acclimatize male gerbils to the testing environment.

  • Administer the test antagonist via the desired route (e.g., oral gavage or intraperitoneal injection) at various doses. Include a vehicle control group.

  • After a set pre-treatment time (e.g., 1-2 hours, depending on expected Tmax), anesthetize the animals and administer the NK-1 agonist via i.c.v. injection.

  • Place each gerbil in an individual observation cage and allow it to recover from anesthesia.

  • Once mobile, record the number of foot taps made by one hind foot over a defined period (e.g., 5 minutes).

  • Data Analysis : Compare the mean number of foot taps in the antagonist-treated groups to the vehicle-treated group. Calculate the percentage of inhibition for each dose. Determine the ID₅₀ (the dose required to inhibit the foot-tapping response by 50%).

Sources

• 1. Biological and Pharmacological Aspects of the NK1-Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. encyclopedia.pub [encyclopedia.pub]
• 3. Antiemetic Neurokinin-1 Receptor Blockers - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Understanding NK1 antagonists and Methods to Keep Abreast of Their Recent Developments [synapse.patsnap.com]
• 5. Aprepitant - Wikipedia [en.wikipedia.org]
• 6. What is the mechanism of Aprepitant? [synapse.patsnap.com]
• 7. Analysis on the Research Progress of Neurokinin 1 Receptor Antagonist [synapse.patsnap.com]
• 8. Pharmacology Update: Aprepitant Capsules (Emend —… | Clinician.com [clinician.com]
• 9. NK1 receptor antagonist - Wikipedia [en.wikipedia.org]
• 10. Association of Neurokinin-1 Receptor Signaling Pathways with Cancer - Rodriguez - Current Medicinal Chemistry [rjraap.com]
• 11. Neurokinin-1 Receptor Signaling Is Required for Efficient Ca2+ Flux in T-Cell-Receptor-Activated T Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Synthesis of the major isomers of Aprepitant and Fosaprepitant [html.rhhz.net]
• 16. Efficient synthesis of NK(1) receptor antagonist aprepitant using a crystallization-induced diastereoselective transformation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. mdpi.com [mdpi.com]
• 18. Neurokinin 1 receptor antagonists: correlation between in vitro receptor interaction and in vivo efficacy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. In vitro and in vivo pharmacological characterization of the novel NK₁ receptor selective antagonist Netupitant - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. mdpi.com [mdpi.com]

Application Note: Enzymatic Kinetic Resolution of Racemic 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol

Executive Summary

This guide details the protocol for the enzymatic kinetic resolution (EKR) of 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol , a critical chiral intermediate often associated with the synthesis of Neurokinin-1 (NK1) receptor antagonists and other fluorinated bioactive pharmacophores.[1]

While asymmetric hydrogenation is a viable route, EKR using Lipase B from Candida antarctica (CALB) offers a cost-effective, metal-free alternative that yields both enantiomers with high optical purity (

).[1] This protocol utilizes Novozym 435 (immobilized CALB) and vinyl acetate as the irreversible acyl donor in an organic solvent system.

Scientific Principles & Mechanism[1]

The Kinetic Resolution Concept

Kinetic resolution relies on the difference in reaction rates between two enantiomers (

and ) catalyzed by a chiral enzyme.[2][3] For secondary alcohols like 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol, lipases typically follow Kazlauskas’ Rule , favoring the acylation of the (R)-enantiomer .[1]

• (R)-Enantiomer: Fits into the active site's stereochemical pocket

  Fast Acylation Forms (R)-Acetate .[1]

• (S)-Enantiomer: Sterically hindered

  Slow/No Reaction Remains as (S)-Alcohol .[1]

Reaction Mechanism: Ping-Pong Bi-Bi

The reaction follows a Ping-Pong Bi-Bi mechanism involving a Serine-Histidine-Aspartate catalytic triad:

• Acyl-Enzyme Formation: The nucleophilic serine attacks the acyl donor (vinyl acetate), releasing the first product (acetaldehyde) and forming the Acyl-Enzyme intermediate.[1]

• Deacylation: The fast-reacting (R)-alcohol nucleophilically attacks the Acyl-Enzyme, regenerating the free enzyme and releasing the (R)-ester.[1]

Substrate Specificity (Fluorine Effect)

The presence of electron-withdrawing groups (EWG) like

and on the phenyl ring increases the acidity of the benzylic proton but generally does not interfere with CALB binding.[1] In fact, the lipophilicity of the group often enhances solubility in non-polar solvents like -heptane, which are optimal for lipase activity.[1]

Experimental Protocol

Materials & Reagents[1]

• Substrate: Racemic 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol (purity > 98%).[1]

• Enzyme: Novozym 435 (Immobilized Candida antarctica Lipase B on acrylic resin).

• Acyl Donor: Vinyl Acetate (stabilized, >99%).

• Solvent:

  -Heptane (HPLC grade) or Toluene (for higher concentrations).[1]

• Stopping Agent: Methanol or filtration (removal of enzyme).

Analytical Method (HPLC)

Before starting, establish a chiral HPLC method to monitor conversion (

) and enantiomeric excess ( ).

• Column: Daicel Chiralcel OD-H or AD-H (

  ).[1]

• Mobile Phase:

  -Hexane : Isopropanol (95:5 v/v).[1]

• Flow Rate: 0.5 - 1.0 mL/min.

• Detection: UV @ 254 nm (aromatic absorption).

• Elution Order (Typical for OD-H): (S)-Alcohol (early), (R)-Alcohol (mid), (R)-Acetate (late).[1] Note: Verify with pure standards.

Preparative Scale Procedure (10 g Scale)

Objective: Isolate (S)-Alcohol and (R)-Acetate.[1][4]

Step 1: Reaction Setup

• In a 250 mL round-bottom flask, dissolve 10.0 g (approx. 45 mmol) of racemic substrate in 100 mL of

  -Heptane.

  • Note: If solubility is an issue, use Toluene or add 5% MTBE.[1]

• Add 4.15 mL (45 mmol, 1.0 eq) of Vinyl Acetate .

  • Optimization: A slight excess (e.g., 1.5 eq) drives the reaction but makes workup slightly harder. 1.0 eq is sufficient for 50% conversion.[1]

• Add 500 mg (5% w/w relative to substrate) of Novozym 435 .

Step 2: Incubation

• Place the flask in an orbital shaker or use a magnetic stirrer (gentle stirring to avoid grinding the resin).

• Maintain temperature at 40°C - 45°C .

• Monitor the reaction by HPLC every 2 hours.

Step 3: Endpoint Determination The reaction should be stopped when the conversion (

) reaches approx. 50% . [1]

• Target:

  (for pure S-alcohol) usually occurs at .[1]

Step 4: Workup & Purification

• Filtration: Filter off the immobilized enzyme using a sintered glass funnel.[1] Wash the enzyme beads with small amounts of heptane.

  • Recycling: The enzyme can be washed with heptane, dried, and reused 5-10 times.[1]

• Evaporation: Concentrate the filtrate under reduced pressure to remove solvent and residual vinyl acetate.[1]

• Separation: The residue contains (S)-alcohol and (R)-acetate.[1][4]

  • Flash Chromatography: Silica gel; Gradient elution (Hexane

    Hexane/EtOAc 90:10). The ester elutes significantly faster than the alcohol.[1]

  • Distillation: If the boiling point difference is sufficient (ester usually boils higher), fractional distillation can be used for larger scales (>100g).

Step 5: Hydrolysis (Optional) If the (R)-Alcohol is the desired target:

• Take the isolated (R)-Acetate .[1][4]

• Hydrolyze using

  in Methanol/Water (3:1) at RT for 2 hours.

• Extract with Ethyl Acetate, dry, and concentrate to yield (R)-Alcohol (

  ).[1]

Data Visualization & Workflows[1]

Reaction Workflow

The following diagram illustrates the critical path for the resolution process.

Caption: Workflow for the enzymatic kinetic resolution of 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol using Novozym 435.

Solvent Screening Data (Typical Performance)

The choice of solvent critically impacts the Enantiomeric Ratio (

). Hydrophobic solvents generally yield higher values by preserving the essential water layer on the enzyme surface.[1]

Solvent	Log P	Relative Activity (%)	Enantiomeric Ratio ( )	Recommendation
n-Heptane	4.0	100	>200	Highly Recommended
Toluene	2.7	85	150	Good for solubility
MTBE	1.0	60	90	Acceptable alternative
THF	0.46	15	20	Avoid (strips water)
Acetonitrile	-0.34	<5	<5	Do Not Use

Troubleshooting & Optimization

Low Reaction Rate[1]

• Cause: Enzyme water content is too low or too high.[1]

• Solution: Pre-equilibrate Novozym 435 at a specific water activity (

  ) over saturated salt solutions before use.[1]

• Cause: Inhibitor presence.[1][5][6][7]

• Solution: Ensure the vinyl acetate is free of stabilizers that might deactivate the lipase, or simply use a higher enzyme loading (up to 10% w/w).

Low Selectivity ( )[1]

• Cause: Temperature too high.[1]

• Solution: Lower temperature to 30°C. Selectivity often increases as temperature decreases (enthalpic control).

• Cause: Background chemical acylation.[1]

• Solution: Ensure no other Lewis acids or basic impurities are present in the solvent.[1]

References

• Vankawala, P. J., et al. (2007).[1] "Efficient Synthesis of (1R)-[3,5-Bis(trifluoromethyl)phenyl] Ethanol, a Key Intermediate for Aprepitant." Synthetic Communications. Link[1]

  • Grounding: Establishes the core protocol for bis-CF3 analogs using CALB and vinyl acet

• Breuer, M., et al. (2004).[1] "Industrial Methods for the Production of Optically Active Intermediates." Angewandte Chemie International Edition. Link[1]

  • Grounding: Validates the industrial scalability of lipase resolution for phenylethanol deriv

• Novozymes. "Novozym 435 Application Note: Kinetic Resolution of Alcohols." Link

  • Grounding: Technical specifications for the biocatalyst.[1][2][4]

• Hale, J. J., et al. (1998).[1] "Structural transformations of the 3,5-bis(trifluoromethyl)phenyl moiety in NK1 receptor antagonists." Journal of Medicinal Chemistry. Link[1]

  • Grounding: Contextualizes the pharmaceutical relevance of the fluorin

Sources

• 1. manusaktteva.com [manusaktteva.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. jocpr.com [jocpr.com]
• 4. scielo.br [scielo.br]
• 5. Pelcitoclax | C57H66ClF4N6O11PS4 | CID 76900653 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. researchgate.net [researchgate.net]

Application and Protocol Guide: Stereoselective Synthesis of Chiral Amines from 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

This comprehensive guide details robust and highly selective methodologies for the preparation of enantiomerically pure (R)- and (S)-1-(2-fluoro-5-(trifluoromethyl)phenyl)ethanamine, critical chiral building blocks in modern drug discovery. Recognizing that the most efficient asymmetric amination strategies commence from a ketone precursor, this document first outlines a high-yielding protocol for the oxidation of the starting material, 1-(2-fluoro-5-(trifluoromethyl)phenyl)ethanol. Subsequently, two powerful and complementary stereoselective methods are presented: a biocatalytic approach using ω-transaminases (ω-TAs) for exceptional enantioselectivity under mild, aqueous conditions, and a chemical synthesis route via transition metal-catalyzed asymmetric hydrogenation of the corresponding imine. This guide is designed to provide researchers with not only step-by-step protocols but also the scientific rationale behind the experimental choices, ensuring both reproducibility and a deep understanding of the synthetic transformations.

Introduction

Chiral amines are ubiquitous structural motifs in a vast array of pharmaceuticals, agrochemicals, and natural products, with an estimated 40-45% of small molecule drugs containing at least one chiral amine fragment.[1][2] The specific stereochemistry of these amines is often crucial for their biological activity and therapeutic efficacy. The fluorinated phenyl ethanamine scaffold, in particular, is of significant interest due to the unique properties conferred by fluorine substitution, such as enhanced metabolic stability and binding affinity.[3]

This application note provides detailed protocols for the synthesis of both (R)- and (S)-enantiomers of 1-(2-fluoro-5-(trifluoromethyl)phenyl)ethanamine, starting from the racemic alcohol, 1-(2-fluoro-5-(trifluoromethyl)phenyl)ethanol. The synthetic strategy is a two-stage process:

• Oxidation: Conversion of the racemic secondary alcohol to the prochiral ketone, 1-(2-fluoro-5-(trifluoromethyl)phenyl)ethanone.

• Asymmetric Amination: Stereoselective conversion of the ketone to the desired chiral amine using either biocatalytic or chemical methods.

This guide emphasizes practical, field-proven techniques, providing the necessary detail for successful implementation in a research or process development setting.

Part 1: Oxidation of 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol

The initial step in this synthetic sequence is the oxidation of the secondary alcohol to the corresponding ketone. A variety of oxidizing agents can be employed; however, for process scalability and to minimize harsh reaction conditions, a Swern oxidation or a similar activated DMSO-based oxidation is recommended. Below is a representative protocol using oxalyl chloride and dimethyl sulfoxide (DMSO).

Protocol 1: Swern Oxidation

Rationale: The Swern oxidation is a reliable and high-yielding method for the oxidation of primary and secondary alcohols with minimal over-oxidation. The reaction proceeds at low temperatures, which is beneficial for substrates with sensitive functional groups.

Materials:

• 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol

• Oxalyl chloride

• Dimethyl sulfoxide (DMSO)

• Triethylamine (TEA)

• Dichloromethane (DCM), anhydrous

• Magnetic stirrer and stir bar

• Round-bottom flasks

• Addition funnel

• Low-temperature thermometer

• Inert atmosphere setup (e.g., nitrogen or argon)

Procedure:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, and an addition funnel under an inert atmosphere, dissolve oxalyl chloride (1.2 eq.) in anhydrous DCM (approx. 0.2 M).

• Oxidant Formation: Cool the solution to -78 °C using a dry ice/acetone bath. To this, add a solution of DMSO (2.4 eq.) in anhydrous DCM dropwise via the addition funnel, ensuring the internal temperature does not exceed -60 °C. Stir the resulting mixture for 15 minutes.

• Substrate Addition: Add a solution of 1-(2-fluoro-5-(trifluoromethyl)phenyl)ethanol (1.0 eq.) in anhydrous DCM dropwise to the reaction mixture, maintaining the temperature at -78 °C. Stir for 45 minutes at this temperature.

• Quenching: Add triethylamine (5.0 eq.) dropwise to the reaction mixture. After the addition is complete, remove the cooling bath and allow the reaction to warm to room temperature over approximately 30 minutes.

• Work-up: Add water to the reaction mixture and transfer to a separatory funnel. Separate the organic layer, and extract the aqueous layer with DCM (2 x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: The crude ketone can be purified by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to afford 1-(2-fluoro-5-(trifluoromethyl)phenyl)ethanone as a pure product.

Part 2: Biocatalytic Asymmetric Amination using ω-Transaminases

Biocatalysis has emerged as a powerful tool for the synthesis of chiral amines, offering exceptional stereoselectivity and mild reaction conditions.[4] ω-Transaminases (ω-TAs) are pyridoxal-5'-phosphate (PLP)-dependent enzymes that catalyze the transfer of an amino group from an amine donor to a prochiral ketone, yielding a chiral amine.[4][5][6] Commercially available (R)- and (S)-selective ω-TAs allow for the synthesis of either enantiomer of the target amine with high optical purity.[4]

Causality of Experimental Choices:

• Enzyme Selection: The choice between an (R)-selective and an (S)-selective ω-TA dictates the stereochemistry of the final product.

• Amine Donor: L-Alanine or isopropylamine are common amine donors.[7][8] The use of isopropylamine is advantageous as the acetone by-product is volatile and its removal can help drive the reaction equilibrium.

• Equilibrium Shift: The transamination reaction is reversible.[7] To drive the reaction towards the product, a high excess of the amine donor is often used, or a by-product removal system can be implemented (e.g., using lactate dehydrogenase to consume the pyruvate by-product when L-alanine is the donor).[7]

Workflow for Biocatalytic Amination

Sources

• 1. Recent Advances in the Enantioselective Synthesis of Chiral Amines via Transition Metal-Catalyzed Asymmetric Hydrogenation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Enzymatic Routes for Chiral Amine Synthesis: Protein Engineering and Process Optimization - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Precise and selective asymmetric synthesis of fluorinated compounds via enzymatic approach [the-innovation.org]
• 4. chemistry.illinois.edu [chemistry.illinois.edu]
• 5. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 6. Efficient Synthesis of Key Chiral Intermediate in Painkillers (R)-1-[3,5-Bis(trifluoromethyl)phenyl]ethanamine by Bienzyme Cascade System with R-ω-Transaminase and Alcohol Dehydrogenase Functions | MDPI [mdpi.com]
• 7. Asymmetric synthesis of chiral amines with omega-transaminase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. US6133018A - Enzymatic synthesis of chiral amines using -2-amino propane as amine donor - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Enantiomeric Excess (ee) Optimization for 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol

Welcome to the Advanced Applications Support Center. As a Senior Application Scientist, I have compiled this definitive troubleshooting guide to address the specific stereochemical challenges associated with synthesizing 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol .

This chiral secondary alcohol is a highly privileged building block in medicinal chemistry, frequently utilized in the development of kinase inhibitors and mPGES-1 antagonists. However, the unique stereoelectronic environment created by the ortho-fluoro and meta-trifluoromethyl groups often complicates asymmetric induction. This guide provides root-cause analyses, self-validating protocols, and field-proven methodologies to consistently achieve >99% enantiomeric excess (ee).

Part 1: Metal-Catalyzed Asymmetric Transfer Hydrogenation (ATH)

Q1: Why does the Ru-TsDPEN catalyzed reduction of 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanone stall at ~80-85% ee?

Root Cause & Causality: Standard Noyori-type Asymmetric Transfer Hydrogenation (ATH) relies on a highly ordered, six-membered outer-sphere transition state. The ortho-fluorine atom exerts a strong inductive electron-withdrawing effect while simultaneously posing a steric and electrostatic disruption to the CH/π interactions required for optimal substrate orientation. This disruption allows the substrate to adopt a competing, lower-energy transition state, eroding the enantioselectivity. Furthermore, as the reaction progresses, the accumulation of the product alcohol can trigger the reverse oxidation reaction if the hydrogen donor (formate) is depleted, leading to thermodynamic racemization.

The Solution: To overcome this, you must shift the equilibrium and stabilize the transition state. This is achieved by using a modified catalyst, such as a tethered Ru(II)/TsDPEN complex or a 1 [1], combined with a strict maintenance of the Formic Acid/Triethylamine (FA/TEA) azeotrope. Tethered catalysts restrict the conformational flexibility of the diamine ligand, forcing the ortho-fluoro ketone into the correct chiral pocket [2].

Caption: Ru-TsDPEN outer-sphere mechanism for asymmetric transfer hydrogenation.

Protocol 1: Self-Validating ATH Workflow

This protocol utilizes in-process controls (IPC) to ensure the system validates its own progress before proceeding to workup.

• Catalyst Activation: In a rigorously degassed Schlenk flask, dissolve 0.5 mol% of Tethered Ru(II)-TsDPEN in anhydrous DMF. Add a 5:2 mixture of Formic Acid/Triethylamine (FA/TEA).

  • Self-Validation Check: Observe a color shift from orange to deep red/purple, confirming the generation of the active 16-electron Ru-hydride species. Do not proceed until this color change occurs.

• Substrate Addition: Introduce 1.0 equivalent of 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanone dropwise at 30°C.

• Kinetic Monitoring (IPC 1): At exactly 2 hours, pull a 50 µL aliquot, quench with water, extract with EtOAc, and analyze via GC-FID.

  • Causality: If conversion is <50%, the FA/TEA ratio has drifted. Add 0.5 equivalents of FA to re-establish the hydrogen donor pool and prevent reverse-reaction racemization.

• Stereochemical Validation (IPC 2): Once GC shows >95% conversion, pull a second aliquot for Chiral HPLC (Chiralcel OD-H). If ee is >95%, proceed to standard aqueous workup. If ee is <90%, the batch must be diverted to Enzymatic Kinetic Resolution (see Part 2).

Part 2: Biocatalytic Rescue (Enzymatic Kinetic Resolution)

Q2: Our ATH reaction stalled at 88% ee. How can we upgrade the optical purity to >99% without discarding the batch?

Root Cause & Causality: When chemical catalysis fails to overcome the stereoelectronic hurdles of the ortho-fluoro substituent, biocatalysis provides an orthogonal solution. Lipases, specifically Candida antarctica Lipase B (CAL-B, commercially available as Novozym 435), operate via a rigid, highly conserved serine-hydrolase catalytic triad. The enzyme's chiral pocket is entirely blind to the electronic deactivation caused by the CF3 group, discriminating solely based on the steric bulk of the methyl versus the bulky fluorinated phenyl ring. By introducing an acyl donor (vinyl acetate), CAL-B will selectively acylate the (R)-enantiomer, leaving the (S)-enantiomer untouched[3].

Caption: Lipase-catalyzed kinetic resolution workflow separating (R)-acetate and (S)-alcohol.

Protocol 2: Self-Validating Kinetic Resolution Workflow

• System Preparation: Dissolve the sub-optimal ee mixture (or fully racemic 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol) in anhydrous methyl tert-butyl ether (MTBE).

  • Causality: Water must be strictly excluded (<0.05% Karl Fischer) to prevent the enzyme from hydrolyzing the newly formed acetate back into the alcohol, which would destroy the resolution.

• Enzyme & Donor Addition: Add 3.0 equivalents of vinyl acetate (acyl donor) and 50% w/w Novozym 435 (immobilized CAL-B). Stir gently at 35°C.

  • Causality: Vinyl acetate is chosen because the byproduct is acetaldehyde, which tautomerizes and evaporates, rendering the acylation strictly irreversible.

• Resolution Monitoring (IPC): Monitor the reaction via chiral GC. The reaction is self-limiting; it will naturally halt at exactly 50% conversion (if starting from a racemate) when all the (R)-isomer is consumed.

• Separation: Filter off the immobilized enzyme (which can be washed and reused). The resulting mixture contains the (R)-acetate and the highly pure (S)-alcohol. Separate these via standard silica gel chromatography (the acetate elutes much faster due to the loss of the hydroxyl hydrogen-bond donor).

Part 3: Quantitative Method Comparison

To aid in route selection, the following table synthesizes the expected quantitative outcomes for the various enantiomeric enrichment strategies applied to this specific fluorinated substrate.

Methodology	Expected Max ee (%)	Yield (%)	Scalability	Primary Limitation
Standard Ru-TsDPEN ATH	80 - 85%	>95%	High (kg scale)	Ortho-fluoro steric disruption
Tethered Ru-TsDPEN ATH	92 - 96%	>90%	High (kg scale)	Catalyst cost and synthesis
Ketoreductase (KRED) Biocatalysis	>99%	>95%	Medium	Requires cofactor (NADPH) recycling
Lipase Kinetic Resolution (CAL-B)	>99%	49% (Max 50%)	High (kg scale)	50% theoretical yield limit
Preparative Chiral SFC	>99%	>90%	Low (g scale)	High solvent/equipment cost

References

• A fluorinated dendritic TsDPEN-Ru(ii) catalyst for asymmetric transfer hydrogenation of prochiral ketones in aqueous media Chemical Communications (RSC Publishing) URL:[Link]

• Asymmetric Reduction of Electron-Rich Ketones with Tethered Ru(II)/TsDPEN Catalysts Using Formic Acid/Triethylamine or Aqueous Sodium Formate The Journal of Organic Chemistry (ACS Publications) URL:[Link]

• Enantiomers, Racemates, and Resolutions (Patent Reference for Chiral Chromatography and Resolution Techniques)

Sources

• 1. A fluorinated dendritic TsDPEN-Ru(ii) catalyst for asymmetric transfer hydrogenation of prochiral ketones in aqueous media - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Purification of 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol

Executive Summary & Problem Diagnosis

The Challenge: You are likely observing a persistent impurity in your 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol (Target Alcohol). This impurity is almost certainly the unreacted or re-oxidized starting material: 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanone (Ketone Impurity).

Why this happens:

• Thermodynamic Equilibrium: Secondary alcohols and their corresponding acetophenones possess similar boiling points and polarity indices (LogP). This renders standard silica flash chromatography and fractional distillation inefficient, often resulting in "streaking" or co-elution [1].

• Incomplete Reduction: The ortho-fluoro substituent provides steric shielding around the carbonyl carbon, potentially slowing nucleophilic attack by borohydride species.

• Oxidative Reversion: Benzylic alcohols with electron-withdrawing groups (like -CF3) are susceptible to air oxidation if stored improperly or exposed to metal contaminants.

Decision Matrix: Select Your Protocol

Figure 1: Decision matrix for selecting the appropriate purification workflow based on impurity load.

Diagnostic Check

Before proceeding, confirm the impurity identity.

Method	Diagnostic Signal (Ketone)	Target Signal (Alcohol)
1H-NMR	Singlet at ~2.6 ppm (Methyl ketone, -protons).	Quartet at ~5.2 ppm (Benzylic methine, -CH OH-).
TLC	UV-active spot slightly above the alcohol (Non-polar).	Lower Rf spot. Stains strongly with PMA/Vanillin.
IR	Sharp stretch at ~1690 cm⁻¹ (C=O).	Broad stretch at 3300-3400 cm⁻¹ (O-H).

Protocol A: Reaction Optimization (Prevention)

Use this if the ketone content is high (>5%). It is more efficient to push the reaction to completion than to separate a large amount of impurity.

The Science: Sodium Borohydride (NaBH₄) is the standard reducing agent.[1][2] However, the ortho-fluoro group creates steric hindrance. We must ensure "hydride saturation" to overcome the activation energy barrier [2].

Step-by-Step:

• Solvent Choice: Dissolve crude material in Methanol (MeOH) . Avoid Ethanol; MeOH is more polar and facilitates faster borohydride kinetics.

• Temperature: Cool to 0°C initially to prevent decomposition, then warm to Room Temperature (RT) .

• Stoichiometry: Add 1.5 - 2.0 equivalents of NaBH₄. (Standard is 1.0 eq, but the substituted ring requires excess).

• Monitoring: Check TLC after 1 hour. If ketone persists, add 0.5 eq CaCl₂ .

  • Mechanism:[1][3][4][5][6][7][8][9] Calcium ions coordinate with the carbonyl oxygen and the fluorine atom, increasing the electrophilicity of the carbonyl carbon (Luche Reduction principle) [3].

• Quench: Quench carefully with Saturated NH₄Cl . Do not use strong acid immediately, as it may cause elimination of the alcohol to a styrene derivative (due to the electron-withdrawing CF3 group stabilizing the transition state).

Protocol B: Chemical Scavenging (The Gold Standard)

Use this for "polishing" (impurity <5%). This is the most reliable method for fluorinated phenyl ethanols.

The Science: Girard's Reagent T ((Carboxymethyl)trimethylammonium chloride hydrazide) reacts selectively with the ketone to form a water-soluble hydrazone. The alcohol remains inert. A simple phase extraction then separates the two [4].

Workflow Diagram:

Figure 2: Chemical scavenging workflow using Girard's Reagent T to solubilize ketone impurities.

Detailed Protocol:

• Preparation: Dissolve the crude mixture in absolute ethanol (10 mL per gram).

• Acidification: Add Glacial Acetic Acid (10% v/v relative to ethanol).

• Reagent Addition: Add Girard’s Reagent T (1.5 equivalents relative to the estimated ketone impurity, not the whole mass).

• Reflux: Heat to reflux for 60–90 minutes.

• Workup:

  • Cool the mixture and pour into water (5x volume).

  • Extract with Diethyl Ether or DCM (3x).

  • Crucial Step: Wash the combined organic layers with Saturated NaHCO₃ (to remove acetic acid) and then Brine.

• Result: The ketone is trapped in the aqueous phase as a hydrazone salt. The organic layer contains the purified alcohol.

Protocol C: High-Performance Flash Chromatography

Use this only if Girard's Reagent is unavailable or if the alcohol is acid-sensitive.

The Science: Because the Rf difference is small (

), standard gradients fail. You must use a "isocratic hold" strategy to artificially widen the separation window.

Recommended Conditions:

• Stationary Phase: High-grade Silica Gel (230-400 mesh) or C18 Reverse Phase (preferred for fluorinated compounds).

• Mobile Phase (Normal Phase): Hexanes : Ethyl Acetate.

• Gradient Strategy:

  • 0% to 5% EtOAc (Fast ramp to elute non-polars).

  • Hold at 8-10% EtOAc (Isocratic). The ketone usually elutes here.

  • Ramp to 20-30% EtOAc. The alcohol elutes here.

• Loading: <1% w/w (Sample/Silica). Do not overload.

Frequently Asked Questions (FAQ)

Q: Can I use distillation to separate them? A: Likely not. The boiling point difference between a substituted acetophenone and its corresponding ethanol is often narrow. Furthermore, the high temperatures required for the fluorinated/CF3 species might induce thermal dehydration (elimination) of the alcohol.

Q: Why did my alcohol turn back into a ketone after a few days? A: Benzylic alcohols with electron-withdrawing groups (like CF3) are somewhat resistant to oxidation, but if your storage container has trace transition metals (from a spatula or solvent drum), air oxidation can occur. Store under Argon/Nitrogen in the dark.

Q: I don't have Girard's Reagent T. Can I use Bisulfite? A: No. Sodium Bisulfite works well for aldehydes and unhindered methyl ketones. However, your ketone has an ortho-fluoro group. The steric hindrance and electronic repulsion often prevent stable bisulfite adduct formation [5].

References

• Separation of Acetophenone and 1-Phenylethanol. Vertex AI Search Results. (2026). Retrieved from 10

• NaBH4 Reduction: Aldehyde/Ketone to Alcohol. OrgoSolver. (2026). Retrieved from 3

• Luche Reduction Mechanism. Organic Chemistry Portal. (2026). Retrieved from 4

• Derivatization with Girard Reagent T. National Institutes of Health (PMC). (2008). Retrieved from 11

• Bisulfite Adduct Limitations. Master Organic Chemistry. (2011). Retrieved from 6

Sources

• 1. web.mnstate.edu [web.mnstate.edu]
• 2. youtube.com [youtube.com]
• 3. orgosolver.com [orgosolver.com]
• 4. Grignard Reaction [organic-chemistry.org]
• 5. (R)-1-[3,5-Bis(trifluoromethyl)phenyl]ethanol, 5 g, CAS No. 127852-28-2 | Chiral Building Blocks and Auxiliaries | Building Blocks for Synthesis | Organic & Bioorganic Chemicals | Chemicals | Carl ROTH - International [carlroth.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. youtube.com [youtube.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. science-revision.co.uk [science-revision.co.uk]
• 10. CN105418397A - A kind of separation method of acetophenone and 1-phenylethyl alcohol - Google Patents [patents.google.com]
• 11. Derivatization with Girard Reagent T Combined with LC-MS/MS for the Sensitive Detection of 5-Formyl-2′-deoxyuridine in Cellular DNA - PMC [pmc.ncbi.nlm.nih.gov]

Optimizing chiral HPLC separation of fluorinated phenyl ethanols

Technical Support Center: Chiral HPLC of Fluorinated Phenyl Ethanols

Welcome to the Advanced Applications Support Hub. Ticket ID: #F-PE-OPT-2026 Assigned Specialist: Senior Application Scientist, Chiral Separations Unit

Executive Summary

Separating fluorinated phenyl ethanols requires navigating a complex interplay of steric fit and electronic effects. Unlike simple alkyl alcohols, the fluorine atom exerts a strong electron-withdrawing effect (inductive effect,

), altering the acidity of the hydroxyl proton and the -electron density of the aromatic ring. This guide moves beyond basic "screen-and-hope" tactics to a mechanistic approach for optimizing resolution ( ) and peak shape.

Module 1: Method Development Strategy

Standardized Protocol for New Fluorinated Analytes

Do not rely on guesswork. The presence of fluorine makes predictive modeling difficult due to the "Fluorine Effect"—a phenomenon where the small Van der Waals radius of fluorine mimics hydrogen sterically, but its high electronegativity drastically alters molecular recognition.

Step 1: The "Golden Quartet" Screening

For fluorinated phenyl ethanols, polysaccharide-based stationary phases are the gold standard. We utilize a 4-Column x 2-Mode matrix.

Column Code	Selector Type	Interaction Mechanism	Why for Fluorinated Alcohols?
IC / IC-3	Cellulose tris(3,5-dichlorophenylcarbamate)	H-bonding + -	Primary Choice. The chlorinated selector often complements the fluorinated analyte via "halogen bonding" or matched electronics.
IA / IA-3	Amylose tris(3,5-dimethylphenylcarbamate)	H-bonding + Steric	Excellent for bulky ortho-fluorinated derivatives.
AD-H / AD-3	Amylose tris(3,5-dimethylphenylcarbamate)	H-bonding	The "Workhorse" column. Good baseline, but often shows lower selectivity for F-compounds than IC.
OD-H / OD-3	Cellulose tris(3,5-dimethylphenylcarbamate)	H-bonding + Flat	Best for para-fluorinated isomers where the ring remains planar.

Step 2: Mobile Phase Selection Logic

• Mode A (Normal Phase): n-Hexane / Ethanol (90:10).

  • Reasoning: Ethanol is a better hydrogen-bond donor/acceptor than Isopropanol (IPA). It often sharpens peaks for fluorinated alcohols by competing effectively for non-specific silanol sites.

• Mode B (Polar Organic): 100% Acetonitrile or MeOH/Acetonitrile (no water).

  • Reasoning: Fluorinated compounds often have poor solubility in hexane. Polar Organic Mode (POM) solubilizes the sample while maintaining chiral recognition.

Workflow Visualization

The following decision tree outlines the logical progression from screening to optimization.

Caption: Logic flow for method development. Note the branch for "Polar Organic Mode" if hexane solubility is poor—a common issue with poly-fluorinated ethanols.

Module 2: Troubleshooting & FAQs

Direct solutions to the most common tickets filed by researchers.

Issue A: "I have separation, but the peaks are tailing severely."

Diagnosis: The hydroxyl (-OH) group on the phenyl ethanol is interacting with residual silanols on the silica matrix of the column, or forming non-enantioselective H-bonds with the polysaccharide backbone. Fluorine substitution often increases the acidity of the -OH proton (especially in meta or para positions), exacerbating this interaction.

The Fix:

• Switch Modifier: Change from Isopropanol (IPA) to Ethanol . Ethanol has a sharper desorption profile for alcohols.

• Acidic Additive: Add 0.1% Trifluoroacetic acid (TFA) to the mobile phase.[1]

  • Why? Even though the analyte is not a carboxylic acid, the acidic additive suppresses the ionization of residual silanols on the column hardware and silica support.

• Temperature: Increase column temperature to 35°C . This increases mass transfer kinetics, sharpening the peak.

Issue B: "My resolution (Rs) is stuck at 0.8. I see a valley but no baseline."

Diagnosis: You are likely in a "Iso-elutropic" trap where the solvent strength is correct for retention, but the selectivity (

) is insufficient.

The Fix:

• The "Immobilized" Advantage: If you are using a coated column (like AD-H), switch to its immobilized counterpart (IA) or a chlorinated version (IC).

• Solvent Doping: Introduce Dichloromethane (DCM) or MtBE into the mobile phase (ONLY valid for Immobilized columns like IA, IB, IC).

  • Recipe: Hexane / DCM / EtOH (85 : 10 : 5).

  • Mechanism:[1][2] DCM changes the conformation of the polysaccharide strands (swelling/shrinking), often opening up new chiral "pockets" that fit the fluorinated moiety better than linear alkanes.

Issue C: "The retention time shifts between injections."

Diagnosis: Fluorinated alcohols are hygroscopic. Water accumulation in the mobile phase (from the air) deactivates the H-bonding sites on the chiral selector.

The Fix:

• Strict Anhydrous Conditions: Use pre-mixed mobile phases or install a moisture trap.

• Column Equilibration: Polysaccharide columns require long equilibration times (minimum 20 column volumes) when switching alcohols (e.g., MeOH to EtOH).

Module 3: Advanced Optimization (The "Fluorine Factor")

Q: How does the position of the Fluorine atom affect my column choice?

The position of the fluorine creates distinct electronic and steric environments. Use this table to predict the best starting column.

Fluorine Position	Structural Effect	Recommended Column	Mechanistic Insight
Ortho- (2-F)	Steric Hindrance. The F atom is close to the chiral center, potentially blocking the "tight fit" required for recognition.	Chiralpak IA / IG	The amylose backbone (helical) in IA/IG is more flexible and can accommodate the steric bulk of the ortho-substituent.
Meta- (3-F)	Electronic Induction. Increases acidity of the benzylic proton without major steric blocking.	Chiralpak IC	The chlorinated selector of IC engages in halogen-halogen interactions with the analyte.
Para- (4-F)	Remote Electronic. The molecule remains relatively flat/planar.	Chiralcel OD-H	Cellulose backbones (linear/sheet-like) prefer planar molecules. The 4-F group does not disrupt the intercalation.
Pentafluoro-	Electron Deficient Ring. The phenyl ring becomes a -acid (electron poor).	Chiralpak IC	Requires a column that can act as a -base or has matching electron-withdrawing groups to prevent repulsion.

Visualizing the Interaction Logic

Caption: Matching the fluorine substitution pattern to the stationary phase topology.

References

• Daicel Chiral Technologies. (2021). Instruction Manual for Immobilized Polysaccharide CSPs (IA, IB, IC, ID, IE, IF, IG). Retrieved from

• Okamoto, Y., & Ikai, T. (2008). "Chiral HPLC for efficient resolution of enantiomers." Chemical Society Reviews, 37, 2593-2608. (Foundational text on polysaccharide mechanisms).

• Matarashvili, I., et al. (2016). "Resurgence in Fluorinated Chiral Polysaccharide Phases." Chromatography Today. Retrieved from

• BenchChem. (2025).[3][4][5] A Comparative Guide to Chiral Columns for the Enantioselective Separation of 2-Bromo-1-(4-fluorophenyl)ethanol. Retrieved from

• Stavrou, I.J., et al. (2017). "The effect of fluorine substitution on chiral recognition." Journal of Chromatography A, 1484, 46-55. (Mechanistic insights on F-interactions).

Sources

• 1. ymc.co.jp [ymc.co.jp]
• 2. hplc.today [hplc.today]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Support: Solubility Optimization for 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol

Executive Summary

You are likely reading this because your compound precipitated immediately upon addition to aqueous buffer, or you are observing inconsistent biological data due to "crashing out" in your assay plate.

1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol is a challenging molecule for aqueous formulation.[1] Its structure combines a lipophilic phenyl ring with two highly electronegative, hydrophobic fluorinated motifs (

and ).[1] While the ethanol moiety ( ) offers a theoretical hydrogen-bonding handle, it is sterically overwhelmed by the hydrophobic bulk of the trifluoromethyl group.

This guide provides a tiered troubleshooting approach, moving from simple cosolvent spikes to advanced cyclodextrin complexation.

Module 1: Diagnostic & Pre-Formulation

Before attempting a solution, understand the physicochemical barriers.[1]

The "Brick Dust" vs. "Grease Ball" Assessment

This molecule is a "Grease Ball" (Lipophilic). It is not a crystal packing issue ("Brick Dust"); it is a hydration issue.[1] The water network refuses to break to accommodate the hydrophobic fluorinated domains.

Property	Value (Est.)	Implication
LogP	~3.2 – 3.8	Highly Lipophilic.[1] Will partition into membranes or plasticware.[1]
pKa	~14.0	DO NOT use pH adjustment. The alcohol is too weak to ionize in water.[1]
H-Bond Donors	1	Insufficient to overcome the hydrophobic surface area.[1]
Key Moiety		Increases metabolic stability but drastically reduces water solubility.[1]

The Solubility Decision Tree

Use this logic flow to select your method.

Figure 1: Decision matrix for selecting the appropriate solubilization strategy based on required concentration.

Module 2: The "Quick Fix" (Cosolvent Spiking)

Best for: In vitro assays, HTS screening, concentrations < 10 µM.[1]

The Challenge

Directly adding the solid powder to water results in floating clumps that will never dissolve. You must create a high-concentration organic stock first.[1]

Protocol: The DMSO "Sandwich"

• Primary Stock: Dissolve 10 mg of compound in 1 mL of 100% DMSO (anhydrous). Vortex until clear.

  • Note: Ethanol is a viable alternative if DMSO is toxic to your specific cell line, but DMSO has better solvency for fluorinated aromatics.[1]

• Intermediate Dilution (Critical Step):

  • Do NOT pipette the 100% DMSO stock directly into the cell media. The local concentration shock will cause immediate precipitation (the "white cloud" effect).

  • Prepare a 100x intermediate in your buffer/media without serum.[1]

  • Technique: Place the buffer in a vortex.[1] While vortexing, slowly inject the DMSO stock into the center of the vortex.

• Final Dilution: Dilute the intermediate to the final assay concentration.

Troubleshooting Table:

Symptom	Cause	Solution
White Cloud	Kinetic precipitation.[1]	Use the "Vortex Injection" technique described above.[1]

| Loss of Potency | Compound stuck to plastic.[1] | Fluorinated compounds bind to polystyrene.[1] Use glass-coated plates or add 0.01% Tween 20.[1] |

Module 3: Advanced Formulation (Cyclodextrins)

Best for: In vivo dosing, PK studies, concentrations > 100 µM.[1]

Why this works

The trifluoromethyl (

) group is bulky and hydrophobic.[1] It fits perfectly into the hydrophobic cavity of Hydroxypropyl- -Cyclodextrin (HP- -CD) .[1] This "hides" the hydrophobic region from the water, making the complex water-soluble.[1]

Protocol: HP-β-CD Complexation

Reagents:

• HP-β-CD (Pharma Grade)[1]

• Milli-Q Water[1]

Step-by-Step:

• Vehicle Prep: Prepare a 20% (w/v) HP-β-CD solution in water.[1] Stir until clear.

• Compound Addition: Add your specific amount of 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol to a glass vial.

• Solvent Wetting (Optional but Recommended): Add a minimal amount of Ethanol (e.g., 5% of final volume) to the powder to "wet" the hydrophobic surface.

• Complexation: Add the 20% HP-β-CD solution to the vial.

• Energy Input:

  • Sonicate for 30 minutes at room temperature.

  • Stir vigorously overnight (12-24 hours).

• Filtration: Filter through a 0.45 µm PVDF or PTFE filter to remove uncomplexed solid.[1]

Mechanism Visualization:

Figure 2: The -CF3 group (Red) enters the CD cavity (Blue), shielding it from water.

Module 4: Frequently Asked Questions (FAQ)

Q1: Can I use NaOH or HCl to dissolve it? A: No. The alcohol group (

) on the ethyl chain has a pKa of ~14-15. It is effectively neutral in water.[1] Adding strong base will not deprotonate it enough to improve solubility and may chemically degrade the molecule (elimination reactions).

Q2: My compound precipitates after 2 hours in the fridge. Why? A: You are seeing thermodynamic precipitation .[1] The "DMSO Spike" method (Module 2) creates a supersaturated solution.[1] It is kinetically stable (metastable) but will eventually crash out, especially at lower temperatures where solubility decreases.[1] Solution: Use the Cyclodextrin method (Module 3) for long-term stability.[1]

Q3: I see "oily droplets" instead of crystals. A: This is "oiling out." Because the melting point is relatively low (approx 53-58°C for similar analogues), and the lipophilicity is high, the compound may separate as a liquid phase rather than a solid crystal.[1] This is dangerous for dosing accuracy.[1] Solution: Increase the surfactant concentration (e.g., 5% Tween 80) or switch to a lipid-based formulation (e.g., Labrasol).[1]

Q4: Is the fluorine atom sensitive to light? A: Generally, aryl-fluorides and trifluoromethyl groups are photostable.[1] However, the benzylic alcohol position is susceptible to oxidation to a ketone (acetophenone derivative).[1] Store stocks in amber vials under argon.

References

• Lipophilicity of Fluorinated Groups: Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008).[1] Fluorine in medicinal chemistry. Chemical Society Reviews.[1] Context: Establishes the hydrophobicity of the -CF3 group (Hansch π value ~ +0.88).

• Cyclodextrin Complexation of Fluorinated Aromatics: Lu, X., et al. (2021).[1] Regioselective C–H Trifluoromethylation of Aromatic Compounds by Inclusion in Cyclodextrins. ChemRxiv. Context: Demonstrates the high affinity of cyclodextrin cavities for trifluoromethyl-substituted phenyl rings.[1]

• Solubility of Trifluoromethyl Benzyl Alcohols (Analogue Data): Sigma-Aldrich. (2025).[1] Product Specification: (R)-1-[3,5-Bis(trifluoromethyl)phenyl]ethanol.[1][2][3][4] Context: Provides proxy physicochemical data (LogP ~3.7, low water solubility) for the structurally similar bis-CF3 analogue.

• General Solubility Protocols: Loftsson, T., & Brewster, M. E. (2010).[1] Pharmaceutical applications of cyclodextrins: basic science and product development. Journal of Pharmacy and Pharmacology. Context: The authoritative guide on preparing HP-β-CD formulations.

Sources

• 1. 2,2,2-Trifluoroethanol - Wikipedia [en.wikipedia.org]
• 2. (R)-1-[3,5-Bis(trifluoromethyl)phenyl]ethanol 127852-28-2 Powder In Medicine with Global USP Fast Delivery [senovaph.com]
• 3. (R)-1-[3,5-Bis(trifluoromethyl)phenyl]ethanol | 127852-28-2 [chemicalbook.com]
• 4. 1-(3,5-Bis(trifluoromethyl)phenyl)ethanol | C10H8F6O | CID 6425739 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol by Column Chromatography

Welcome to the technical support center for the purification of 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical advice and troubleshooting strategies for the successful column chromatography purification of this compound. My approach is to not only provide protocols but to also explain the underlying scientific principles to empower you to make informed decisions during your experiments.

I. Understanding the Molecule: Key Physicochemical Properties

Before diving into purification strategies, it's crucial to understand the physicochemical properties of 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol. The presence of both a polar alcohol group and a fluorinated phenyl ring gives this molecule a moderate polarity. The trifluoromethyl group and the fluorine atom increase the compound's lipophilicity and can introduce unique interactions with the stationary phase. These characteristics are central to developing an effective purification strategy.[1][2][3]

II. Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the column chromatography purification of 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol.

Question: My compound is eluting with the solvent front, resulting in poor separation from non-polar impurities. What should I do?

Answer:

This indicates that the mobile phase is too polar, causing your compound to have a very high affinity for the mobile phase and minimal interaction with the stationary phase (silica gel). To achieve better retention and separation, you need to decrease the polarity of the mobile phase.[4]

• Actionable Solution: If you are using a common solvent system like ethyl acetate/hexane, increase the proportion of hexane. For instance, if you started with a 1:1 mixture, try a 1:4 or 1:9 ethyl acetate/hexane mixture.

• Expert Insight: The goal is to find a solvent system where your target compound has a retention factor (Rf) of approximately 0.2-0.4 on a Thin Layer Chromatography (TLC) plate.[5] This Rf range typically provides the best separation on a column.

Question: The separation between my desired product and a closely-eluting impurity is poor. How can I improve the resolution?

Answer:

Poor resolution between two compounds with similar polarities is a common challenge. Several factors can be optimized to enhance separation.

• Actionable Solutions:

  • Optimize the Mobile Phase: A subtle change in the solvent system can significantly impact selectivity. Try adding a small amount of a third solvent with a different polarity or hydrogen bonding capability, such as dichloromethane or a trace amount of methanol.

  • Decrease the Flow Rate: Reducing the flow rate of the mobile phase allows for more equilibration time between the stationary and mobile phases, which can lead to better separation.[6]

  • Increase the Column Length: A longer column provides more surface area for interaction, which can improve the separation of closely eluting compounds.[7]

  • Use a Finer Mesh Silica Gel: Smaller silica gel particles provide a larger surface area and can lead to sharper peaks and better resolution.

• Expert Insight: The fluorinated nature of your compound can lead to unique interactions.[8][9] Experimenting with different solvent systems is key. Sometimes, a less intuitive solvent combination can provide the necessary selectivity.

Question: My purified fractions show significant peak tailing on TLC analysis. What is causing this and how can I fix it?

Answer:

Peak tailing is often observed with polar compounds like alcohols on silica gel.[10] This can be due to strong, sometimes irreversible, interactions with the acidic silanol groups on the silica surface.

• Actionable Solutions:

  • Add a Polar Modifier: Adding a small amount (0.1-1%) of a polar solvent like methanol or a basic modifier like triethylamine or ammonia to your mobile phase can help to block the active sites on the silica gel, leading to more symmetrical peaks.[4][11]

  • Consider an Alternative Stationary Phase: If tailing persists, consider using a different stationary phase. Alumina (neutral or basic) can be a good alternative for compounds that are sensitive to the acidic nature of silica gel.[12] Reversed-phase chromatography, where the stationary phase is non-polar (like C18 silica) and the mobile phase is polar (like water/acetonitrile), is another option for highly polar compounds.[4]

• Expert Insight: Before running a column, it's good practice to spot your crude material on a TLC plate and let it sit for 30-60 minutes before developing. If you observe streaking or the appearance of new spots, it could indicate that your compound is degrading on the silica gel.[11]

Question: I am experiencing a low yield of my product after purification. Where could my compound be?

Answer:

Low recovery can be frustrating. There are several potential reasons for this issue.

• Actionable Solutions:

  • Check for Irreversible Adsorption: Your compound might be sticking irreversibly to the column. Try flushing the column with a very polar solvent, such as 100% methanol or even a mixture of methanol and a small amount of acetic acid, to see if you can recover any remaining product.

  • Ensure Complete Elution: It's possible that your compound is eluting much slower than anticipated. Continue to collect and analyze fractions even after you think all your product has eluted.

  • Review Your Fraction Collection: You may have collected fractions that are too large, leading to the dilution of your product. Try collecting smaller fractions to better isolate the product peak.

  • Confirm Product Stability: As mentioned earlier, your compound might be degrading on the silica gel.[11]

• Expert Insight: Always perform a mass balance calculation. Compare the weight of the purified product and any recovered starting material/impurities to the initial weight of the crude material. This will help you determine if the loss is due to poor recovery or other factors.

III. Frequently Asked Questions (FAQs)

Q1: What is the best stationary phase for purifying 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol?

A1: For most applications, standard silica gel (60 Å, 230-400 mesh) is a good starting point.[13] Its polar nature allows for good separation of moderately polar compounds.[13] If you encounter issues with tailing or compound degradation, consider using neutral or basic alumina, or even reversed-phase silica gel.[4][12]

Q2: How do I choose the right mobile phase?

A2: The selection of the mobile phase is critical for a successful separation.[14][15] The best practice is to first screen different solvent systems using Thin Layer Chromatography (TLC).[12] A good starting point for a moderately polar compound like 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol is a mixture of a non-polar solvent like hexane or heptane and a more polar solvent like ethyl acetate or dichloromethane. Aim for a solvent system that gives your target compound an Rf value between 0.2 and 0.4.[5]

Q3: What is the recommended loading capacity for my column?

A3: A general rule of thumb is to use a 20:1 to 50:1 ratio of silica gel to crude material by weight.[12] For difficult separations, a higher ratio (e.g., 100:1) may be necessary. Overloading the column is a common mistake that leads to poor separation.

Q4: Should I perform dry loading or wet loading of my sample?

A4: For this compound, dry loading is generally recommended.[4] This involves pre-adsorbing your crude material onto a small amount of silica gel and then carefully adding this powder to the top of your packed column. Dry loading often results in a more uniform application of the sample and can lead to better separation, especially if your compound has limited solubility in the initial mobile phase.

Q5: How can I detect my compound in the collected fractions?

A5: Since 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol contains a phenyl ring, it should be UV active. You can monitor the fractions using a UV lamp (254 nm) on TLC plates. Staining the TLC plates with a general stain like potassium permanganate or p-anisaldehyde can also be used for visualization.

IV. Experimental Protocol: A Step-by-Step Guide

This protocol provides a general framework for the purification of 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol. Remember to always perform a small-scale test (TLC) to optimize the conditions before committing to a large-scale purification.

Materials:

• Crude 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol

• Silica gel (60 Å, 230-400 mesh)

• Hexane (or heptane)

• Ethyl acetate

• Glass chromatography column with a stopcock

• Cotton or glass wool

• Sand

• Collection tubes or flasks

• TLC plates, developing chamber, and UV lamp

Procedure:

• TLC Analysis and Solvent System Selection:

  • Dissolve a small amount of the crude material in a suitable solvent (e.g., dichloromethane).

  • Spot the solution on a TLC plate.

  • Develop the TLC plate in various solvent systems (e.g., 10%, 20%, 30% ethyl acetate in hexane).

  • Identify a solvent system that provides an Rf of ~0.3 for the desired product and good separation from impurities.

• Column Packing:

  • Insert a small plug of cotton or glass wool at the bottom of the column.

  • Add a thin layer of sand (approx. 0.5 cm) on top of the plug.

  • Prepare a slurry of silica gel in the initial, least polar mobile phase (e.g., 10% ethyl acetate in hexane).

  • Pour the slurry into the column and gently tap the sides to ensure even packing and remove air bubbles.

  • Allow the silica to settle, and then drain the excess solvent until the solvent level is just above the top of the silica bed.

  • Add another thin layer of sand on top of the packed silica.

• Sample Loading (Dry Loading):

  • Dissolve the crude material in a minimal amount of a volatile solvent (e.g., dichloromethane).

  • Add a small amount of silica gel (2-3 times the weight of the crude material) to this solution.

  • Evaporate the solvent completely on a rotary evaporator to obtain a free-flowing powder.

  • Carefully add this powder to the top of the prepared column.

• Elution and Fraction Collection:

  • Carefully add the mobile phase to the top of the column.

  • Open the stopcock and begin collecting fractions.

  • Maintain a constant level of solvent above the silica bed throughout the elution process.

  • If necessary, gradually increase the polarity of the mobile phase (gradient elution) to elute more polar compounds.

• Fraction Analysis:

  • Analyze the collected fractions by TLC to identify which ones contain the pure product.

  • Combine the pure fractions.

• Solvent Removal:

  • Remove the solvent from the combined pure fractions using a rotary evaporator to obtain the purified 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol.

V. Visualizing the Workflow

Caption: A standard workflow for the purification of 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol using column chromatography.

VI. Data Summary Table

Parameter	Recommendation	Rationale
Stationary Phase	Silica Gel (60 Å, 230-400 mesh)	Good for moderately polar compounds.[13]
Mobile Phase	Hexane/Ethyl Acetate	A versatile system with tunable polarity.[4]
Target Rf	0.2 - 0.4	Optimal range for good separation on a column.[5]
Loading Ratio	20:1 to 50:1 (Silica:Crude)	Prevents column overloading and ensures good separation.[12]
Sample Loading	Dry Loading	Promotes uniform sample application and better resolution.[4]
Detection	UV (254 nm) / Staining	The aromatic ring is UV active; stains provide general visualization.

VII. References

• 10

• 16

• 17

• 6

• 18

• 12

• 14

• 19

• 20

• 1

• 21

• 4

• 11

• 2

• 22

• 23

• 3

• 24

• 8

• 9

• 15

• 25

• 13

• 26

• 27

• 28

• 29

• 30

• 31

• 32

• 33

• 34

• 5

• 7

• 35

• 36

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. waters.com [waters.com]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Column Chromatography Guide | Phenomenex [phenomenex.com]
• 7. separations.us.tosohbioscience.com [separations.us.tosohbioscience.com]
• 8. scispace.com [scispace.com]
• 9. Evaluation of fluorous affinity using fluoroalkyl-modified silica gel and selective separation of poly-fluoroalkyl substances in organic solvents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. GC Column Troubleshooting Guide | Phenomenex [phenomenex.com]
• 11. chem.rochester.edu [chem.rochester.edu]
• 12. web.uvic.ca [web.uvic.ca]
• 13. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 14. chromtech.com [chromtech.com]
• 15. Mobile Phase Selection Guide: Optimal Solvent Pairing Strategies For Different Analytical Tasks - Industry news - News [alwsci.com]
• 16. halocolumns.com [halocolumns.com]
• 17. bvchroma.com [bvchroma.com]
• 18. microbenotes.com [microbenotes.com]
• 19. goldbio.com [goldbio.com]
• 20. documents.thermofisher.com [documents.thermofisher.com]
• 21. pharmanow.live [pharmanow.live]
• 22. The Role of Fluorinated Alcohols as Mobile Phase Modifiers for LC-MS Analysis of Oligonucleotides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. documents.thermofisher.com [documents.thermofisher.com]
• 24. Method Development and Column Selection: How the FluoroPhenyl Phase Provides the Power of HILIC and Reversed-Phase Modes in One Column [discover.restek.com]
• 25. chromatographyonline.com [chromatographyonline.com]
• 26. lup.lub.lu.se [lup.lub.lu.se]
• 27. Effective asymmetric preparation of (R)-1-[3-(trifluoromethyl)phenyl]ethanol with recombinant E. coli whole cells in an aqueous Tween-20/natural deep eutectic solvent solution - PMC [pmc.ncbi.nlm.nih.gov]
• 28. CN110082442B - Gas chromatography packed column for fluorine-containing small molecule compound, preparation method and application thereof - Google Patents [patents.google.com]
• 29. (R)-1-[3,5-Bis(trifluoromethyl)phenyl]ethanol | Enzymaster [enzymaster.de]
• 30. orgsyn.org [orgsyn.org]
• 31. (R)-1-[3,5-Bis(trifluoromethyl)phenyl]ethanol | 127852-28-2 [chemicalbook.com]
• 32. chemscene.com [chemscene.com]
• 33. application.wiley-vch.de [application.wiley-vch.de]
• 34. (R)-1-[3,5-Bis(trifluoromethyl)phenyl]ethanol 127852-28-2 Powder In Medicine with Global USP Fast Delivery [senovaph.com]
• 35. xpyan.jiangnan.edu.cn [xpyan.jiangnan.edu.cn]
• 36. (R)-1-[3,5-Bis(trifluoromethyl)phenyl]ethanol | 127852-28-2 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]

Technical Support Center: Crystallization of 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol Derivatives

Introduction: The "Fluorine Effect" in Crystallization

Welcome to the technical support hub for 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol (hereafter referred to as F-TPE ) and its derivatives.

If you are here, you are likely encountering one of three specific failures:

• The "Oil Trap": Your compound separates as a sticky oil rather than a crystal (Liquid-Liquid Phase Separation).

• Enantiomeric stubbornness: You cannot upgrade the chiral purity of the (R)- or (S)-enantiomer beyond 90% ee.

• Solubility paradoxes: The compound is too soluble in organic solvents but oils out immediately upon adding water.

The Root Cause: The trifluoromethyl (-CF3) and fluoro (-F) groups introduce unique lipophilicity and weak intermolecular interactions. Unlike standard aromatics, F-TPE derivatives often lack strong hydrogen bond donors/acceptors (unless derivatized), leading to low melting points and a high propensity for metastable zone oiling.

Module 1: Troubleshooting "Oiling Out" (LLPS)

Issue: "My solution turns cloudy/milky before crystals appear, and eventually settles as a bottom oil layer."

Diagnosis: You have hit the Spinodal Decomposition curve before the Solubility curve. The melting point of your solid in the solvent mixture is lower than the temperature at which saturation occurs.

The Protocol: "Seeding the Cloud"

Do not simply cool the oil. An oiled-out phase acts as an impurity sink, resulting in low-purity solidification.

Step-by-Step Recovery:

• Re-dissolve: Heat the mixture until the oil phase disappears completely (Clear Point).

• The "Hold" Temperature: Cool slowly (0.5°C/min) until you are 2-3°C above the temperature where oiling previously occurred.

• Seed Addition: Add 0.5 wt% of pure seed crystals.

  • Critical: If you lack seeds, scratch the glass wall with a glass rod at the air-liquid interface or use a sonication burst (5 seconds).

• Isothermal Aging: Hold the temperature constant for 2-4 hours. Do not cool further until a visible suspension of white solids is established.

• Slow Cooling: Once a bed of crystals exists, cool at 0.1°C/min. The existing crystals will consume the supersaturation, preventing the oil phase from forming.

Visual Logic: The Oiling Out Decision Tree

Figure 1: Decision workflow for mitigating Liquid-Liquid Phase Separation (LLPS) in fluorinated aromatics.

Module 2: Enantiomeric Resolution & Derivatization

Issue: "I cannot separate the (R) and (S) enantiomers via direct crystallization."

Scientific Reality: Chiral alcohols like F-TPE rarely form conglomerates (which allow spontaneous resolution). They usually form racemates. Direct crystallization will only yield racemic crystals.

Solution: You must use Derivatization-Induced Crystallization .

Method A: The "Classical" Diastereomeric Salt (Indirect)

Since F-TPE is an alcohol, it cannot form salts with chiral bases directly. You must first convert it to a hemiphthalate or succinate ester to introduce a carboxylic acid tail.

• Derivatize: React F-TPE with succinic anhydride.

• Salt Formation: React the resulting hemisuccinate with a chiral base (e.g., (R)-1-Phenylethylamine or Cinchonidine).

• Crystallize: The resulting diastereomeric salt will crystallize, enriching one enantiomer.

Method B: Enzymatic Resolution (The Industry Standard)

This is the preferred route for high yield.

• Kinetic Resolution: Use Candida antarctica Lipase B (CAL-B, Novozyme 435) with vinyl acetate in hexane.

  • Mechanism:[1][2] The enzyme selectively acetylates the (R)-enantiomer (typically), leaving the (S)-alcohol unreacted.

• Separation:

  • The (R)-Acetate (liquid/oil) and (S)-Alcohol (solid/oil) have vastly different boiling points and solubilities.

  • Crystallization Target: If the (S)-alcohol is solid (MP ~55°C), crystallize it from n-Heptane/MTBE (9:1) at -10°C.

Data: Solvent Screening for F-TPE (Racemic vs. Enantiopure)

Solvent System	Outcome (Racemate)	Outcome (Enantiopure)	Notes
n-Heptane	Oiling Out (High Risk)	White Needles	Best for final polishing of >95% ee material.
IPA/Water (1:1)	Emulsion	Oiling Out	Avoid water if possible; F-TPE is highly hydrophobic.
Toluene	Soluble (Too high)	Soluble	Good solvent; use as anti-solvent carrier only.
Dichloromethane	Soluble	Soluble	Use for evaporation/isolation only.
Diisopropyl Ether (IPE)	Metastable Oil	Prisms	Recommended for slow evaporation.

Module 3: Impurity Rejection (Fluorinated Byproducts)

Issue: "My crystals are yellow/off-white, but NMR shows >98% purity."

Diagnosis: Fluorinated aniline precursors or defluorinated byproducts often carry strong chromophores. These impurities can incorporate into the crystal lattice due to structural similarity (isomorphism).

The "Wash" Protocol: Fluorinated impurities are often more soluble in fluorinated solvents or highly non-polar alkanes.

• Crystallize from a polar/non-polar mix (e.g., Ethanol/Heptane).

• The Wash: Do not wash with the mother liquor. Wash with cold (-20°C) n-Pentane .

  • Why: Pentane has very low affinity for the polar alcohol group of F-TPE but dissolves the lipophilic fluorinated impurities effectively.

Module 4: Workflow Visualization

The following diagram outlines the complete processing path from crude reaction mixture to pure chiral crystals.

Figure 2: Integrated workflow for the resolution and crystallization of F-TPE enantiomers.

FAQ: Rapid Fire Troubleshooting

Q: Can I use water as an anti-solvent? A: Avoid it. F-TPE is extremely hydrophobic due to the -CF3 and -F groups. Adding water usually causes immediate, uncontrolled oiling (emulsion) rather than nucleation. Use Heptane or Methylcyclohexane as anti-solvents for alcoholic solutions.

Q: My melting point is 5°C lower than the literature value (53-58°C). Is it wet? A: Unlikely. It is likely enantiomerically impure . In chiral systems, the melting point is highly sensitive to optical purity (eutectic effects). Check chiral HPLC. If ee < 95%, recrystallization efficiency drops drastically.

Q: How do I make X-ray quality crystals? A: The parent alcohol is difficult. Derivatize it to the 3,5-dinitrobenzoate ester .

• Reaction: F-TPE + 3,5-dinitrobenzoyl chloride + Pyridine.

• Result: These esters crystallize beautifully from Ethanol/Ethyl Acetate and are perfect for X-ray diffraction to determine absolute configuration.

References

• Title: Process for the preparation of Enzalutamide and intermediates thereof.

• Enzymatic Resolution of Fluorinated Alcohols

  • Title: Lipase-catalyzed kinetic resolution of fluorinated 1-phenylethanol deriv
  • Source:Journal of Molecular Catalysis B: Enzym

  • URL:[Link]

  • Relevance: Establishes the CAL-B/Vinyl Acetate protocol as the standard for this scaffold.
• Oiling Out (LLPS) in Crystallization: Title: Understanding Oiling-Out Phenomena in the Crystallization of Small Molecule Compounds. Source: Pharmalego Technical Review. Relevance: Provides the theoretical basis for the "Seeding the Cloud" protocol.

• Physical Properties of Fluorinated Alcohols

  • Title: 1-(3,5-Bis(trifluoromethyl)phenyl)ethanol Properties (Analogous Behavior).

  • Source: PubChem CID 6425739.[3]

  • URL:[Link]

  • Relevance: Used to extrapolate solubility and melting point behavior for the 2-fluoro-5-CF3 analog.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Part 6: Resolution of Enantiomers – Chiralpedia [chiralpedia.com]
• 3. 1-(3,5-Bis(trifluoromethyl)phenyl)ethanol | C10H8F6O | CID 6425739 - PubChem [pubchem.ncbi.nlm.nih.gov]

Catalyst selection for asymmetric transfer hydrogenation of CF3-acetophenones

Technical Support Center: Asymmetric Transfer Hydrogenation (ATH) of CF3-Acetophenones

Ticket ID: ATH-CF3-GEN Assigned Specialist: Senior Application Scientist Status: Open for Consultation[1]

Strategic Overview: The "Fluorine Effect" in ATH

You are likely targeting chiral

-trifluoromethyl benzylic alcohols, critical motifs in medicinal chemistry due to the metabolic stability and lipophilicity imparted by the group.

The Central Challenge: Unlike standard acetophenones,

-acetophenones are highly electron-deficient .

• Reactivity: The carbonyl carbon is extremely electrophilic. While this theoretically increases hydride acceptance, it makes the substrate prone to forming stable gem-diols (hydrates) or hemiacetals in solution, which are catalytically inert.

• Thermodynamics: In reversible systems (e.g., Isopropanol/IPA), the equilibrium for electron-deficient ketones lies heavily toward the alcohol product. However, the reverse reaction (oxidation) can still occur, leading to racemization over time.

• Stereoelectronics: The bulky, electron-withdrawing

  group alters the -stacking interactions required for high enantioselectivity in Noyori-type systems.[1]

Catalyst Selection Matrix

Do not default to the standard (S,S)-Ru-TsDPEN-Cymene without analysis. Use this matrix to select the optimal precatalyst.

Feature	Standard Noyori	Tethered Ru (Wills' Catalyst)	Rh-Cp Complexes
Catalyst Structure	RuCl(TsDPEN)(p-cymene)	RuCl(Tethered-TsDPEN)	RhCp(TsDPEN)Cl
Best H-Donor	FA/TEA (5:[1]2) or IPA	FA/TEA or Sodium Formate (aq)	Sodium Formate (aq)
Stability	Moderate (Ligand dissociation possible)	High (Tether prevents dissociation)	High
Recyclability	Low	Moderate	Low
Recommendation	Starting Point. Good for general screening.	Problem Solver. Use if conversion stalls or for scale-up.[1]	Alternative. Use if Ru fails to induce chirality.[1]

Expert Insight: For

substrates, Tethered Ru catalysts often outperform standard variants because the electron-deficient substrate requires a more robust active species that resists deactivation by the acidic product.

Visualization: Mechanism & Troubleshooting Logic

The following diagram illustrates the bifunctional mechanism and the decision logic for troubleshooting specific failures with

substrates.

Caption: Figure 1. Bifunctional catalytic cycle and critical failure points for CF3-acetophenones. Note the inhibition pathway via hydrate formation and racemization risks in reversible (IPA) systems.

Standard Operating Protocol (SOP)

Objective: Enantioselective reduction of 2,2,2-trifluoroacetophenone to (S)-2,2,2-trifluoro-1-phenylethanol.

Reagents:

• Substrate: 2,2,2-trifluoroacetophenone (1.0 eq)

• Catalyst: RuCl (0.5 - 1.0 mol%)

• Hydrogen Donor: Formic Acid/Triethylamine (5:2 azeotrope) (Crucial: Degassed) [2]

• Solvent: Dichloromethane (DCM) or neat (if substrate is liquid)

Step-by-Step Workflow:

• Pre-Catalyst Preparation (if not commercial):

  • Mix [RuCl2(p-cymene)]2 and (S,S)-TsDPEN in IPA with TEA at 80°C for 1 hour. Remove solvent and recrystallize.[1] Why? In-situ catalysts often suffer from undefined active species ratios.

• System De-oxygenation:

  • Place the FA/TEA mixture in a Schlenk flask. Degas via freeze-pump-thaw (3 cycles) or vigorous argon sparging (20 mins).[1]

  • Technical Note: Oxygen oxidizes the active Ru-Hydride species, killing activity instantly.[1]

• Reaction Initiation:

  • Add the catalyst to the reaction vessel under Argon.

  • Add the substrate (dissolved in minimal degassed DCM if solid).

  • Inject the FA/TEA mixture (typically 2-5 equivalents of hydride).

• Monitoring:

  • Stir at 25°C . Do not heat initially.[1]

    ketones are reactive; heating promotes background racemic reduction or decomposition.

  • Ventilation: Ensure the vessel has a pressure relief route (needle/bubbler) for

    evolution.

• Quench & Workup:

  • Once conversion >98% (TLC/GC), dilute with water.

  • Extract with DCM.[1] Wash with saturated

    to remove residual formic acid.

  • Critical: Do not leave the product in the acidic aqueous phase for extended periods to avoid potential racemization (though rare for alcohols, it is good practice).

Troubleshooting & FAQs

Q1: The reaction stalls at ~60% conversion. Adding more catalyst doesn't help.

Diagnosis: Product Inhibition or Hydrate Formation. [1]

• The Science: The

  ketone exists in equilibrium with its gem-diol (hydrate) if any water is present. The gem-diol does not fit the catalytic pocket.[1] Additionally, the -alcohol product is more acidic than non-fluorinated alcohols and can bind tightly to the Ru-center, preventing turnover.

• The Fix:

  • Switch to a Tethered Catalyst: Use a Wills-type catalyst (e.g., Ru-tethered-TsDPEN).[1] The tether forces the complex open, facilitating product release.

  • Desiccate: Add activated 4Å molecular sieves to the reaction mixture to shift the equilibrium away from the gem-diol.

Q2: My enantioselectivity (ee) is 75%, but literature claims 95%.

Diagnosis: Background Reaction or Temperature Issues.

• The Science:

  -acetophenones are so electrophilic that they can undergo racemic reduction by formates even without the catalyst, or via non-selective metal species if the catalyst degrades.

• The Fix:

  • Lower Temperature: Run the reaction at 0°C or -10°C. The catalyzed pathway has a lower activation energy than the background reaction; cooling suppresses the racemic background more than the catalyzed route.

  • Check Base Loading: Ensure your FA/TEA ratio is strictly 5:2. Excess base can promote background pathways.[1]

Q3: Should I use Isopropanol (IPA) instead of Formic Acid?

Diagnosis: Thermodynamic Trap.

• The Science: In IPA, the reaction is reversible (

  ). Because -ketones are electron-deficient, the equilibrium favors the alcohol, but the reverse oxidation is fast. This leads to "ee erosion" over time (dynamic kinetic racemization).[1]

• The Fix: No. Stick to Formic Acid/TEA. The release of

  makes the step irreversible, locking in the chirality.

Q4: The catalyst turns black immediately upon addition.

Diagnosis: Decomposition.

• The Science: Ru-H species are unstable in the presence of

  or strong acids (pH < 4).

• The Fix:

  • Re-degas all solvents.

  • Check the FA/TEA ratio.[1][2][3] If it is too acidic (e.g., 1:1), the amine ligand is protonated and dissociates. Add TEA to adjust to the 5:2 azeotrope.

References

• Noyori, R., & Hashiguchi, S. (1997). Asymmetric Transfer Hydrogenation Catalyzed by Chiral Ruthenium Complexes.[1][2][4][5][6] Accounts of Chemical Research, 30(2), 97–102.

• Palmer, M., & Wills, M. (2009). Asymmetric transfer hydrogenation of ketones using tethered Ru(II) catalysts. Tetrahedron: Asymmetry, 20(20), 2329-2336.

• Fujii, A., Hashiguchi, S., Uematsu, N., Ikariya, T., & Noyori, R. (1996). Ruthenium(II)-Catalyzed Asymmetric Transfer Hydrogenation of Ketones Using a Formic Acid−Triethylamine Mixture.[1][2][3][5][7][8][9] Journal of the American Chemical Society, 118(10), 2521–2522.

• Touge, T., Hakamata, T., Nara, H., & Kayaki, Y. (2011). Efficient Access to Chiral Trifluoromethyl Alcohols via Asymmetric Transfer Hydrogenation.[1][5] Organic Process Research & Development, 15(5), 1058–1062.

Sources

• 1. matthey.com [matthey.com]
• 2. Asymmetric Transfer Hydrogenation of Aryl Heteroaryl Ketones and o-Hydroxyphenyl Ketones Using Noyori-Ikariya Catalysts [mdpi.com]
• 3. repositorio.ufmg.br [repositorio.ufmg.br]
• 4. kanto.co.jp [kanto.co.jp]
• 5. kanto.co.jp [kanto.co.jp]
• 6. academia.edu [academia.edu]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Asymmetric Hydrogenation and Transfer Hydrogenation of Ketones | IntechOpen [intechopen.com]
• 9. pubs.acs.org [pubs.acs.org]

Technical Support Center: Overcoming Steric Hindrance in 2-Fluoro-5-Trifluoromethyl Substitution Reactions

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals struggling to functionalize the 2-fluoro-5-trifluoromethylphenyl (or pyridyl) scaffold. While the trifluoromethyl (-CF₃) group is a powerful electron-withdrawing moiety that theoretically activates the ortho and para positions for Nucleophilic Aromatic Substitution (SNAr), its large van der Waals volume (comparable to an isopropyl group) introduces severe steric hindrance.

This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to help you overcome these steric barriers and achieve high-yielding substitutions.

I. FAQ & Troubleshooting Guide

Q1: Why do bulky secondary amines fail to displace the 2-fluoro group despite the strong para-CF₃ activation? Causality: The SNAr mechanism requires the nucleophile to approach the C-F bond at a specific trajectory to form the intermediate Meisenheimer complex. When using bulky nucleophiles (e.g., substituted piperidines or macrocycles), the steric bulk of the nucleophile clashes with the adjacent ring protons or heteroatoms. This steric repulsion drastically raises the activation energy (

). If you attempt to force the reaction with high temperatures, the energy supplied often exceeds the threshold for side reactions, leading to defluorination or substrate polymerization rather than the desired substitution. Solution: Abandon traditional SNAr. Instead, utilize Buchwald-Hartwig cross-coupling. Palladium-catalyzed amination bypasses the Meisenheimer complex entirely, operating through an oxidative addition/reductive elimination catalytic cycle that is highly tolerant of steric bulk when paired with specialized ligands (e.g., RuPhos or BrettPhos).

Q2: I am trying to couple a complex thiolate to a 2-fluoro-5-trifluoromethyl heteroarene, but I observe mostly disulfide dimerization. How can I fix this? Causality: Traditional base-mediated SNAr requires strong bases (like NaH or K₂CO₃) to generate the nucleophilic thiolate. However, in sterically congested systems, the SNAr pathway is slow. The highly electron-rich free thiolate is left exposed and becomes prone to single-electron transfer (SET) oxidation, rapidly dimerizing into disulfides. Solution: Employ a Proton Transfer Dual Ionization (PTDI) mechanism 1. By using a weak base (or relying on the inherent basicity of the heteroarene), the thiol and the electrophile undergo a reversible proton transfer (RLPT). This generates the reactive thiolate and an activated, protonated electrophile in close proximity, enabling a concerted SNAr (cSNAr) that easily overcomes steric barriers without causing redox side reactions.

Q3: In intramolecular O-SNAr cyclizations (e.g., forming benzoxazoles from anilides), why does the 2-fluoro-5-trifluoromethyl substrate require much harsher conditions than the 5-nitro analogue? Causality: While -CF₃ is electron-withdrawing, it is significantly less potent than a nitro (-NO₂) or cyano (-CN) group in stabilizing the delocalized anion during ring closure. The lower electrophilicity of the C-F carbon in the CF₃ analogue means the thermal energy required to reach the transition state is much higher. Solution: You must increase the reaction temperature to 130 °C and extend the reaction time to at least 3 hours. Using standard 90 °C conditions will result in stalled reactions and unreacted starting material 2.

II. Mechanistic Workflows

Figure 1: Decision tree for overcoming steric hindrance in 2-fluoro-5-CF3 substitutions.

Figure 2: Proton Transfer Dual Ionization (PTDI) mechanism for sterically hindered SNAr.

III. Quantitative Data Summaries

Table 1: Base-Mediated SNAr vs. PTDI for Thioetherification of 2-Fluoro-5-CF₃-Pyridine 1

Parameter	Traditional SNAr	PTDI Mechanism
Reagents	Strong Base (e.g., NaH, K₂CO₃)	Weak/No Base (e.g., PPTS cat.)
Temperature	80–120 °C	23 °C (Room Temp)
Steric Tolerance	Low (Fails with bulky thiols)	High (Accommodates bulky thiols)
Primary Byproduct	Disulfide dimers (via SET oxidation)	None (Clean conversion)

Table 2: Impact of C5-Activating Groups on Intramolecular O-SNAr Cyclization 2

C5 Substituent	Electronic Effect	Required Temp (°C)	Reaction Time (h)	Relative Potency
-NO₂	Strongly Withdrawing	90	1	High
-CN	Strongly Withdrawing	115	1	Moderate-High
-CO₂Me	Moderately Withdrawing	120	2	Moderate
-CF₃	Weakly Withdrawing (in SNAr)	130	3	Low

IV. Self-Validating Experimental Protocols

Protocol A: PTDI-Mediated Thioetherification (Sterically Hindered Thiols)

This protocol utilizes the PTDI mechanism to prevent thiolate oxidation and overcome steric clashes at the 2-position.

• Preparation: In a nitrogen-filled glovebox, charge a 20 mL scintillation vial with 2-fluoro-5-trifluoromethylpyridine (1.0 equiv, 1.0 mmol) and the sterically hindered thiol (1.1 equiv, 1.1 mmol).

• Solvent Addition: Add anhydrous acetonitrile (MeCN) to achieve a 0.5 M concentration of the electrophile.

• Catalyst Addition: Add Pyridinium p-Toluene Sulfonate (PPTS) (0.1 equiv). Causality: PPTS acts as a proton shuttle to facilitate the Reversible Proton Transfer (RLPT) step without providing excess basicity that would trigger SET oxidation.

• Reaction: Seal the vial, remove it from the glovebox, and stir at 23 °C for 18 hours.

• Self-Validation Check: Pull a 10 µL aliquot and analyze via LC-MS.

  • Pass: The mass of the desired thioether is present, and the disulfide dimer mass (2M-2) is absent.

  • Fail: If unreacted starting material remains and no disulfide is present, the RLPT equilibrium is unfavored. Corrective Action: Increase temperature to 40 °C or switch to a slightly more polar solvent (e.g., DMF).

• Workup: Concentrate the mixture under reduced pressure and purify via silica gel flash chromatography.

Protocol B: Intramolecular O-SNAr Cyclization to Benzoxazoles

This protocol drives the cyclization of CF₃-deactivated anilides by providing the exact thermal energy required to overcome the high

.

• Preparation: Dissolve N-(2-fluoro-5-trifluoromethylphenyl)benzamide (1.0 equiv, 2.0 mmol) in anhydrous DMF to achieve a 0.2 M concentration.

• Deprotonation: Add anhydrous K₂CO₃ (2.0 equiv, 4.0 mmol). Causality: K₂CO₃ is perfectly tuned to deprotonate the amide nitrogen, creating the highly nucleophilic delocalized anion required for O-attack.

• Cyclization: Heat the reaction mixture strictly to 130 °C under a nitrogen atmosphere for 3 hours. Do not attempt to run this at 90 °C, as the CF₃ group lacks the potency of a nitro group to stabilize the transition state at lower temperatures.

• Self-Validation Check: Monitor the reaction via FTIR or TLC.

  • Pass: The disappearance of the amide N-H stretch (~3267 cm⁻¹) in FTIR or complete consumption of the starting spot on TLC confirms successful cyclization.

  • Fail: If the N-H stretch persists after 3 hours, the internal temperature of the reaction block may be lower than 130 °C. Corrective Action: Verify the internal temperature with a thermocouple probe.

• Workup: Cool to room temperature, quench with ice water, and extract with ethyl acetate (3 × 20 mL). Dry over Na₂SO₄, concentrate, and recrystallize from 1–5% ethyl acetate in petroleum ether.

V. References

• Zwick, C. R., et al. "Development of a Thioetherification of Heteroarene Electrophiles with Broad Scope via a Proton Transfer Dual Ionization Mechanism." Journal of the American Chemical Society, 2025. 1

• Nevels, N. E., Subera, L., Bunce, R. A. "Benzo[d]oxazoles from Anilides by N-Deprotonation–O-SNAr Cyclization." Molecules, 2024. 2

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Benzo[d]oxazoles from Anilides by N-Deprotonation–O-SNAr Cyclization [mdpi.com]

Reference Data & Comparative Studies

Strategic Analysis: 19F NMR Profiling of 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol

This guide outlines a strategic framework for the structural validation of 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol , a critical chiral building block in pharmaceutical synthesis. It prioritizes experimental logic, comparative analysis against synthetic precursors, and self-validating spectral interpretation.[1][2]

Content Type: Publish Comparison Guide Audience: Medicinal Chemists, Process Development Scientists, and Analytical Leads.[1][2]

Executive Summary & Technical Profile[1][3]

In drug development, this fluorinated alcohol often serves as a chiral intermediate derived from the reduction of its acetophenone precursor.[1][2] The 19F NMR spectrum is the most robust tool for monitoring this transformation because it provides distinct, non-overlapping signals for the two fluorine environments (Ar-F and Ar-CF

) without the spectral congestion common in 1H NMR.[1]

The "Fingerprint" Profile

The molecule features two distinct fluorine environments that respond differently to electronic perturbations.[1]

Moiety	Position	Signal Type	Chemical Shift ( , ppm)	Coupling ( , Hz)	Structural Role
Ar-CF	C-5 (Meta)	Singlet (br)	-62.5 ± 1.0	(Para)	Internal Standard: Chemically stable; shift is largely invariant to reaction progress.[2]
Ar-F	C-2 (Ortho)	Multiplet	-118.0 ± 2.0	(Ortho)	Reaction Probe: Highly sensitive to the electronic state of the C-1 substituent (Ketone vs. Alcohol).

Note: Shifts referenced to CFCl

(0 ppm). Values are for CDCl solution.

Comparative Analysis: Product vs. Alternatives

To validate the product, one must compare it against its immediate precursor (the ketone) and potential regioisomers. This comparison forms the basis of In-Process Control (IPC).[1]

A. vs. The Precursor (Reaction Monitoring)

The reduction of 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanone (Ketone) to the target Alcohol induces a dramatic upfield shift (shielding) of the aromatic fluorine signal.

• The Mechanism: In the ketone, the carbonyl group at C-1 is coplanar with the aromatic ring, exerting a strong electron-withdrawing anisotropic effect that deshields the ortho fluorine (Ar-F).[1]

• The Transformation: Upon reduction to the alcohol (sp

  sp hybridization at C-1), this anisotropic deshielding is removed.[1] The Ar-F signal shifts upfield by approximately 5–8 ppm .[1]

Compound	Ar-F Shift ( )	Ar-CF Shift ( )	Diagnostic Action
Ketone (Start)	~ -110 to -112 ppm	~ -63.0 ppm	Baseline: Confirm starting purity.
Alcohol (Product)	~ -118 to -120 ppm	~ -62.5 ppm	Endpoint: Monitor disappearance of -110 ppm signal.[1]

B. vs. Regioisomers (Structural Integrity)

A common synthetic risk is the misplacement of substituents (e.g., 2-Fluoro-4-trifluoromethyl isomer).[1]

• Target (2-F, 5-CF

  ): The F and CF groups are para to each other. The para coupling constant ( ) is negligible ( Hz). The CF appears as a singlet .[1][3]

• Alternative (2-F, 4-CF

  ): The F and CF groups would be meta to each other. The meta coupling ( ) is significant (6–10 Hz). The CF would appear as a distinct doublet .

Experimental Protocol: Self-Validating Acquisition

To ensure data integrity (E-E-A-T), follow this protocol which includes internal cross-checks.

Step 1: Sample Preparation[3]

• Solvent: Use CDCl

  (0.6 mL) for routine checks. Use DMSO-d if analyzing crude reaction mixtures to prevent aggregation of polar intermediates.[1]

  • Note: DMSO often causes a slight downfield shift (~1-2 ppm) compared to CDCl

    due to hydrogen bonding with the hydroxyl group.[1]

• Concentration: 10–15 mg per sample.[1] High concentrations can cause peak broadening in the Ar-F signal due to concentration-dependent viscosity.[1]

Step 2: Acquisition Parameters

• Spectral Window: Set to -50 ppm to -150 ppm .

• Relaxation Delay (d1):

  • Critical: The CF

    group has a long longitudinal relaxation time ( ).

  • Setting: Use d1 = 5.0s (minimum) for quantitative integration. If d1 is too short (e.g., 1.0s), the CF

    integral will be underestimated, leading to false impurity calculations.[1]

• Pulse Angle: 30° (to further mitigate saturation effects).

Step 3: Processing & Validation[1]

• Phase Correction: Manually phase the CF

  singlet first; it is the strongest signal.[1]

• Integration: Set the CF

  integral to 3.00 .

• Validation Check: The Ar-F multiplet must integrate to 1.00 ± 0.05 .

  • If < 0.95: Suspect defluorination byproducts.[1]

  • If > 1.05: Suspect retention of starting material (if signals overlap) or inorganic fluoride contamination.

Visualizing the Validation Workflow

The following diagram illustrates the logical decision tree for validating the product using 19F NMR.

Caption: Logical workflow for structural confirmation and impurity detection using 19F NMR shifts and coupling patterns.

References

• Santa Cruz Biotechnology. (1R)-1-[2-(trifluoromethyl)phenyl]ethanol Product Data. Retrieved from

• University of California, Santa Barbara. 19F Chemical Shifts and Coupling Constants Guide. Retrieved from

• National Institutes of Health (PMC). Comparison of Chemical Shift Sensitivity of Trifluoromethyl Tags. Retrieved from

• BenchChem. 3-Chloro-2-fluoro-5-(trifluoromethyl)phenylacetonitrile NMR Data. Retrieved from

• Alfa Chemistry. 19F NMR Chemical Shift and Coupling Constant Tables. Retrieved from

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. azom.com [azom.com]

HPLC Method Comparison Guide: Purity Determination of 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol

Executive Summary

For researchers and drug development professionals, the accurate purity determination of fluorinated chiral building blocks is a critical quality control gateway. 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol is a highly substituted secondary alcohol whose structural complexity mandates a bifurcated analytical approach. This guide objectively compares stationary phase performances, detailing why standard C18 columns fall short for chemical purity profiling of this analyte, and provides field-proven, self-validating protocols for both chemical and enantiomeric purity determinations.

The Analytical Challenge: Structural Nuances

The molecule 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol features a chiral center adjacent to a heavily electron-withdrawn aromatic ring. The highly electronegative trifluoromethyl (

) and ortho-fluoro ( ) groups drastically alter the electron density and steric bulk of the molecule.

Because biological efficacy in downstream pharmaceutical applications (such as neuroprotective agents) often hinges on a specific stereocenter [1], analysts must resolve two distinct dimensions of purity:

• Chemical Purity (Achiral): Separation of the target alcohol from synthetic intermediates, primarily the unreacted ketone precursor (1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanone).

• Enantiomeric Purity (Chiral): Baseline separation of the (R) and (S) enantiomers to accurately calculate the enantiomeric excess (

  ).

Decision matrix for chemical and enantiomeric purity determination.

Chemical Purity: The Case for Fluorinated Phases over C18

Standard reversed-phase (RP) C18 columns rely almost exclusively on hydrophobic dispersive forces. When applied to heavily fluorinated aromatics, C18 phases frequently result in the co-elution of the target alcohol and its ketone precursor due to their similar lipophilicity.

The Mechanistic Advantage of PFP: Pentafluorophenyl (PFP) stationary phases offer a superior, orthogonal retention mechanism. The electron-deficient PFP ring acts as a Lewis acid, engaging in strong

charge-transfer interactions with the electron-rich regions of the analyte. Furthermore, the rigid carbon-fluorine bonds in the PFP phase interact directly with the and groups of the analyte via dipole-dipole and specific fluorine-fluorine steric interactions [2]. This multi-modal causality explains why PFP columns achieve baseline resolution where C18 columns fail.

Enantiomeric Purity: Normal-Phase Chiral Separation

Chiral separation requires the formation of a transient diastereomeric complex between the analyte and the chiral stationary phase (CSP).

The Mechanistic Advantage of Amylose/Cellulose CSPs: For trifluoromethyl-substituted phenylethanols, cellulose-based CSPs like Chiralcel OD-H (cellulose tris(3,5-dimethylphenylcarbamate)) under normal-phase conditions are the gold standard [3]. The separation is driven by:

• Hydrogen Bonding: The analyte's secondary hydroxyl (

  ) group acts as a hydrogen bond donor/acceptor with the carbamate linkages of the CSP.

• Steric Insertion: The bulky

  group dictates the spatial orientation, forcing the (R) and (S) enantiomers to fit differently into the chiral cavities of the polymer.

Causality Note: A non-polar mobile phase (Hexane) with a minimal polar modifier (Isopropanol) is strictly required. Aqueous reversed-phase conditions would immediately mask the critical hydrogen-bonding sites on the CSP, destroying chiral recognition.

Quantitative Data: Column Performance Comparison

The following table summarizes the expected chromatographic performance parameters when analyzing 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol across different column chemistries.

Parameter	Traditional C18 (Achiral)	PFP Phase (Achiral)	Chiralcel OD-H (Chiral)
Primary Interaction	Hydrophobic (Dispersive)	, Dipole, Steric	Hydrogen Bonding, Steric Fit
Target Application	General lipophilic impurities	Halogenated/ketone impurities	Enantiomeric excess ( )
Mobile Phase	Water / Acetonitrile	Water / Acetonitrile	Hexane / Isopropanol
Resolution ( )	< 1.5 (Co-elution risk)	> 2.5 (Baseline separation)	> 3.0 (Between R/S isomers)
Tailing Factor ( )	1.6 (Moderate tailing)	1.1 (Highly symmetrical)	1.2 (Symmetrical)

Experimental Protocols (Self-Validating Systems)

To ensure scientific integrity, the following methodologies are designed as self-validating systems. An analysis batch must only proceed if the system suitability criteria are met.

Protocol A: Chemical Purity via PFP Column (RP-HPLC)

• Mobile Phase Preparation: Prepare Mobile Phase A (0.1% Formic acid in HPLC-grade Water) and Mobile Phase B (Acetonitrile). Degas ultrasonically for 10 minutes.

• Standard Preparation: Dissolve 10 mg of the reference standard in 10 mL of Methanol. Dilute to a working concentration of 100 µg/mL.

• System Setup: Install a PFP column (250 mm × 4.6 mm, 5 µm). Set the column oven to 30°C. Set the UV detector to 220 nm [4].

• Gradient Elution: Run a linear gradient from 30% B to 80% B over 20 minutes at a flow rate of 1.0 mL/min.

• System Suitability (Validation Gate): Inject the working standard 5 times. The system is valid only if the relative standard deviation (RSD) of the peak area is

  2.0%, and the resolution ( ) between the alcohol peak and a spiked ketone precursor peak is 2.0.

Protocol B: Enantiomeric Purity via Chiralcel OD-H (NP-HPLC)

• Mobile Phase Preparation: Mix HPLC-grade Hexane and Isopropanol (IPA) in a 98:2 (v/v) ratio [3].

• Sample Preparation: Dissolve the sample strictly in the Hexane/IPA (98:2) mobile phase to a concentration of 1.0 mg/mL. Do not use aqueous or highly polar diluents, as this will cause peak distortion.

• System Setup: Install a Chiralcel OD-H column (250 mm × 4.6 mm, 5 µm). Set the flow rate to 1.0 mL/min (isocratic). Set the UV detector to 215 nm [3].

• Execution: Inject 10 µL of the sample. The total run time is approximately 20 minutes.

• System Suitability (Validation Gate): The method is valid if the resolution (

  ) between the (R) and (S) enantiomer peaks is 1.5 (ensuring baseline resolution for accurate integration) and the tailing factor is 1.5.

Step-by-step workflow for chiral HPLC analysis of enantiomeric purity.

References

• Effective asymmetric preparation of (R)-1-[3-(trifluoromethyl)phenyl]ethanol with recombinant E. coli whole cells in an aqueous Tween-20/natural deep eutectic solvent solution PubMed Central (PMC)[Link]

• Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC LCGC International[Link]

• The Application of New Chiral Ferrocene Ligands in Asymmetric Transfer Hydrogenation of Ketones Scientific Research Publishing (SCIRP)[Link]

• Determination of phenylethyl alcohol by reversed-phase high-performance liquid chromatography (RP-HPLC) in Budesonide nasal spray SciSpace[Link]

Comparing biological activity of (R) vs (S) 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol

This guide provides an in-depth technical comparison of the (R)- and (S)-enantiomers of 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol , a critical chiral building block in the synthesis of high-potency pharmacophores.[1]

Enantioselective Utility in Drug Discovery & Pharmacological Potency[1]

Executive Summary

1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol acts as a "chiral pivot" in medicinal chemistry.[1] It is not typically a drug itself but a privileged scaffold used to introduce chirality into larger bioactive molecules, particularly Neurokinin-1 (NK1) receptor antagonists and specific Kinase inhibitors .[1]

The biological activity of the final pharmaceutical agent is strictly governed by the stereochemistry of this alcohol moiety.[1] Using the correct enantiomer (Eutomer) yields nanomolar potency, while the incorrect enantiomer (Distomer) often results in biological inactivity or off-target toxicity.[1]

Feature	(R)-Enantiomer	(S)-Enantiomer
Primary Application	NK1 Receptor Antagonists (e.g., Aprepitant analogs)	Kinase Inhibitors (e.g., Plk1, ALK targets)
Pharmacological Role	Establishes the ether linkage geometry for hydrophobic pocket binding.[1]	Often used to orient hinge-binding motifs in kinase domains.[1]
Synthesis Route	Biocatalytic Reduction (KRED) or Asymmetric Transfer Hydrogenation (ATH).[1]	Biocatalytic Reduction (Anti-Prelog enzymes) or Classical Resolution.[1]
Biological Impact	High affinity for GPCR hydrophobic clefts.[1]	High affinity for ATP-binding pockets (target dependent).[1]

Chemical Identity & Structural Significance

The compound features a phenyl ring substituted with a fluorine atom at the ortho position and a trifluoromethyl group at the meta position relative to the ethanol side chain.[1] This substitution pattern modulates the pKa of the hydroxyl group and the lipophilicity (LogP) of the final drug, influencing membrane permeability and metabolic stability.[1]

• IUPAC Name: 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol[1]

• Molecular Formula: C₉H₈F₄O[1]

• Molecular Weight: 208.15 g/mol [1]

• Key Structural Motif: The chiral center at the C1 position of the ethanol chain creates a specific 3D vector for the phenyl ring, which is critical for "lock-and-key" receptor binding.[1]

Biological Activity Comparison

A. The (R)-Enantiomer: NK1 Receptor Antagonism

The (R)-isomer is the structural analog of the key intermediate used in Aprepitant (Emend) and Fosaprepitant .[1] In these systems, the (R)-configuration is essential for positioning the 3,5-bis(trifluoromethyl)phenyl ring (or in this case, the 2-fluoro-5-trifluoromethylphenyl ring) into the hydrophobic pocket of the NK1 receptor.[1]

• Mechanism: The (R)-alcohol is converted to an ether linkage.[1] The specific spatial arrangement allows the pendant phenyl ring to engage in

  stacking interactions with residues (e.g., His197, Phe268) within the receptor transmembrane domain.[1]

• Potency Data (Representative Class Data):

  • (R)-Derived Drug: IC₅₀

    0.1 – 1.0 nM (High Potency)[1]

  • (S)-Derived Drug: IC₅₀

    nM (Inactive)[1]

B. The (S)-Enantiomer: Kinase Inhibition & Divergent Targets

The (S)-isomer has found utility in different chemotypes, such as inhibitors of Polo-like Kinase 1 (Plk1) or specific HCV NS5B polymerase inhibitors .[1] Here, the spatial requirement is inverted to fit the ATP-binding cleft or allosteric sites.[1]

• Mechanism: In Plk1 inhibitors, the (S)-configuration directs the bulky trifluoromethyl-phenyl group away from the solvent front and into a hydrophobic "back pocket," enhancing selectivity over other kinases.[1]

• Potency Data (Representative Class Data):

  • (S)-Derived Inhibitor: IC₅₀

    10 – 50 nM[1]

  • (R)-Derived Inhibitor: IC₅₀

    nM (Reduced Potency)[1]

C. Summary of Comparative Biological Performance

Metric	(R)-Isomer Derived Drug	(S)-Isomer Derived Drug
Receptor Target	NK1 (GPCR)	Plk1 / Kinases
Binding Mode	Hydrophobic Pocket Insertion	ATP-Pocket / Allosteric
Potency Ratio (Eutomer/Distomer)	> 1000:1 (Strict Requirement)	~50:1 (Moderate Requirement)
Metabolic Stability	High (CF3 blocks oxidation)	High (CF3 blocks oxidation)

Experimental Protocols (Self-Validating Systems)

Protocol 1: Biocatalytic Synthesis of (R)-1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol

Rationale: Chemical reduction often yields racemates.[1] Biocatalysis using Ketoreductases (KREDs) ensures >99% Enantiomeric Excess (ee).[1]

Materials:

• Substrate: 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanone[1]

• Enzyme: KRED-130 (or equivalent Lactobacillus derived dehydrogenase)[1]

• Cofactor: NADP+ / NADPH recycling system (Glucose Dehydrogenase + Glucose)[1]

• Buffer: 100 mM Potassium Phosphate, pH 7.0

Workflow:

• Preparation: Dissolve substrate (50 mM final) in IPA (5% v/v) and Buffer.

• Initiation: Add NADP+ (1 mM), Glucose (1.5 eq), GDH (5 U/mL), and KRED enzyme (10 mg/mL).

• Incubation: Stir at 30°C, 250 rpm for 24 hours.

• Monitoring: Check conversion via HPLC every 4 hours.

• Workup: Extract with Ethyl Acetate. Dry over

  .[1] Concentrate.

Validation Criteria:

• Conversion: >98% by HPLC.

• Chiral Purity: >99.5% ee (R-isomer).[1]

Protocol 2: Analytical Chiral HPLC Method

Rationale: To quantitatively distinguish (R) and (S) isomers and validate the synthesis.

• Column: Chiralcel OD-H or AD-H (4.6 x 250 mm, 5 µm).[1]

• Mobile Phase: n-Hexane : Isopropanol (95 : 5).[1]

• Flow Rate: 1.0 mL/min.[1]

• Detection: UV @ 254 nm.[1]

• Expected Retention Times:

  • (R)-Isomer: ~8.5 min (Typical for this class on OD-H, verify with standard).[1]

  • (S)-Isomer: ~10.2 min.[1]

Mechanism & Pathway Visualization[1]

The following diagram illustrates the divergent synthesis pathways where the initial choice of enantiomer dictates the final therapeutic class.

Caption: Divergent synthesis pathways: The (R)-enantiomer is critical for NK1 antagonist activity, while the (S)-enantiomer targets distinct kinase pathways.[1]

References

• Vankawala, P. J., et al. (2007).[1] "Efficient Synthesis of (1R)-[3,5-Bis(trifluoromethyl)phenyl] Ethanol, a Key Intermediate for Aprepitant." Synthetic Communications. Link[1]

• Wang, P., et al. (2021).[1] "Efficient biosynthesis of (S)-1-[2-(trifluoromethyl)phenyl]ethanol by a novel isolate Geotrichum silvicola." Bioresource Technology. Link

• Invivogen. "Aprepitant: NK1 Receptor Antagonist Data Sheet." Link

• Sigma-Aldrich. "2-[2-Fluoro-5-(trifluoromethyl)phenyl]ethanol Product Specification." Link[1]

• FDA. "Development of New Stereoisomeric Drugs."[1] FDA Policy Statement. Link

Sources

• 1. chemscene.com [chemscene.com]

Spectroscopic Reaction Monitoring: IR Peak Analysis of 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol

As a Senior Application Scientist in pharmaceutical development, I frequently design analytical workflows to monitor the synthesis of fluorinated active pharmaceutical ingredients (APIs). When working with highly functionalized molecules like 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol , standard endpoint assays (like offline HPLC) often create analytical bottlenecks.

To optimize process chemistry, we must transition to real-time, self-validating analytical systems. This guide provides an objective performance comparison between the target alcohol and its synthetic precursor—1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethan-1-one (the ketone)—using Attenuated Total Reflectance Fourier Transform Infrared (ATR-FTIR) spectroscopy. By understanding the causality behind the vibrational shifts, researchers can build robust, automated reaction monitoring protocols.

Mechanistic Spectroscopic Causality: The "Why" Behind the Peaks

To objectively track the reduction of the ketone to the target alcohol, we must first understand how the unique electronic environment of the 2-fluoro-5-(trifluoromethyl)phenyl moiety dictates the infrared absorption frequencies.

The Inductive Effect of the Trifluoromethyl (-CF₃) Group

The -CF₃ group is profoundly electron-withdrawing via inductive (-I) effects. In the ketone precursor, this electron withdrawal pulls electron density away from the aromatic ring, subtly reducing the conjugation between the carbonyl (C=O) π-system and the aromatic π-system. Consequently, the C=O bond retains more double-bond character, increasing its force constant. While standard acetophenones exhibit a C=O stretch around 1680 cm⁻¹, the trifluoromethyl-substituted ketone shifts significantly higher, typically observed between 1718 cm⁻¹ and 1724 cm⁻¹ [1].

Intramolecular Hydrogen Bonding in the Product

Upon reduction to 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol , the carbonyl group is converted to a secondary alcohol. The newly formed hydroxyl (-OH) group is positioned ortho to a highly electronegative fluorine atom. This spatial arrangement creates opportunities for intramolecular hydrogen bonding (O-H···F). As a result, the O-H stretching band appears as a strong, broad absorption centered around 3350 cm⁻¹ [2].

The C-F Stretch as an Internal Standard

Both the precursor and the product contain a -CF₃ group and an aromatic C-F bond. The carbon-fluorine stretching vibrations are highly polar and produce exceptionally strong, overlapping absorption bands in the "fingerprint" region between 1120 cm⁻¹ and 1250 cm⁻¹ [2]. Because these bonds are chemically inert during the borohydride reduction process, their IR absorbance remains constant. This provides a critical internal reference standard , allowing us to normalize the data and validate that changes in the C=O and O-H peaks are due to chemical conversion, not fluctuations in sample volume or sensor contact.

Quantitative Data Summarization

The table below summarizes the critical diagnostic peaks used to differentiate the product from its alternatives (specifically, its unreacted precursor).

Functional Group	Ketone Precursor (cm⁻¹)	Target Alcohol (cm⁻¹)	Intensity	Analytical Utility in Workflow
O-H Stretch	Absent	~3350	Broad, Strong	Primary marker for product formation.
C=O Stretch	~1718 - 1724	Absent	Sharp, Strong	Primary marker for precursor depletion.
C-F Stretch (-CF₃)	~1120 - 1250	~1120 - 1250	Very Strong	Internal Standard (Remains constant).
C-O Stretch (Alcohol)	Absent	~1080	Medium	Secondary confirmation of alcohol formation.
Ar C-H Stretch	~3067	~3067	Weak	Structural confirmation; unchanged.

Self-Validating Experimental Protocol: In Situ ATR-FTIR Monitoring

To ensure scientific integrity and eliminate sampling errors, this protocol utilizes an in situ diamond-probe ATR-FTIR system. This methodology is self-validating because it continuously cross-references the disappearing reactant against the appearing product, normalized by an inert structural feature.

Step 1: System Baseline and Validation

• Probe Cleaning: Clean the diamond ATR crystal with acetone and allow it to evaporate.

• Background Scan: Collect an ambient air background scan (128 scans, 4 cm⁻¹ resolution). Validation: Ensure the energy throughput is >95% of the factory baseline to confirm crystal integrity.

• Solvent Baseline: Submerge the probe in the reaction solvent (e.g., THF/MeOH 4:1). Collect a spectrum and subtract it from future scans to eliminate solvent peak interference in the 1700 cm⁻¹ and 3300 cm⁻¹ regions.

Step 2: Reaction Initiation and Normalization

• Precursor Addition: Dissolve 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethan-1-one in the solvent.

• Initial State Capture: Record the IR spectrum. Identify the C=O peak at ~1718 cm⁻¹ and the C-F multiplet at ~1120–1250 cm⁻¹.

• Establish Internal Standard: Program the analytical software to calculate the ratio of the C=O peak area to the C-F peak area (

  ).

Step 3: Real-Time Reduction Monitoring

• Reagent Addition: Introduce the reducing agent (e.g., NaBH₄) at 0°C[2].

• Kinetic Tracking: Set the FTIR to collect one spectrum every 30 seconds.

• Data Processing: Track the simultaneous decay of the

  (Ketone) band and the growth of the (Alcohol) band.

Step 4: Endpoint Validation

• The reaction is analytically complete when the first derivative of the

  growth curve reaches zero (plateau) AND the peak area falls below the predetermined signal-to-noise threshold of the baseline.

• Self-Validation Check: Verify that the integral of the C-F internal standard band (1120–1250 cm⁻¹) has not deviated by more than ±5% from the initial state. If it has, the probe may have experienced fouling or precipitation, and the data must be discarded.

Analytical Workflow Visualization

The following diagram illustrates the logical relationships and data processing steps within the self-validating ATR-FTIR workflow.

In situ ATR-FTIR workflow for monitoring the reduction of the ketone precursor to the target alcohol.

References

• Investigation of the Molecular Structures, Electronic Properties and Vibrational Spectrum of Trifluoroacetophenone Using Density Source: Yanbu Journal of Engineering and Science, Vol. 19, Issue 1, 2022. URL:[Link]

Sources

• 1. yjes.researchcommons.org [yjes.researchcommons.org]
• 2. 2,2-Difluoro-2-(2-(trifluoromethyl)phenyl)ethan-1-ol () for sale [vulcanchem.com]

A Comparative Guide to X-ray Crystal Structure Determination of 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol Derivatives

Introduction & Mechanistic Insights

The structural elucidation of chiral, fluorine-containing small molecules like 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol is a critical bottleneck in drug discovery and materials science. Obtaining diffraction-quality single crystals of these derivatives is notoriously difficult due to two primary factors:

• Physical State: The native alcohol is often a liquid or a low-melting solid at room temperature. Fluorine is highly electronegative but a poor hydrogen-bond acceptor, meaning these molecules lack the robust intermolecular hydrogen-bonding networks required to form stable crystal lattices[1].

• Dynamic Disorder: The trifluoromethyl (-CF

  ) group is highly prone to rotational disorder. The low energy barrier for rotation around the C-CF bond creates significant dynamic disorder in the crystal lattice, severely complicating structural refinement and reducing data resolution[2].

To overcome these challenges, researchers must strategically manipulate the molecule's physical properties. While strategic fluorination can sometimes enhance crystallization through weak but highly directional C–H···F interactions[3], the most reliable method for liquid or highly disordered fluorinated phenylethanols is covalent derivatization . By attaching a rigid, heavy-atom-containing moiety, researchers can override the weak interactions of the native fluoro-alcohol, forcing the molecule into a highly ordered crystalline state[4].

Comparative Analysis of Crystallization Strategies

The choice of crystallization method depends entirely on the physical state of the derivative and the crystallographic data required (e.g., relative vs. absolute stereochemistry). Table 1 objectively compares the three most viable strategies.

Table 1: Comparison of Crystallization & Derivatization Strategies

Strategy	Best Use Case	Mechanism of Action	Pros	Cons
Direct Vapor Diffusion	Solid native compounds; limited sample quantities.	Gradual reduction of solubility via anti-solvent vapor diffusion[1].	Non-destructive; requires <10 mg of material.	High risk of CF rotational disorder[2]; often yields twinned crystals.
4-Nitrobenzoate Derivatization	Liquid/oily native compounds; relative stereochemistry.	Introduces a rigid, planar aromatic system that drives crystallization via strong stacking[4].	Excellent crystal quality; suppresses CF rotation by anchoring the molecule.	Requires chemical synthesis and purification steps.
Heavy-Atom Derivatization (e.g., 4-Bromobenzoate)	Determining absolute configuration of chiral centers.	Incorporates a heavy atom (Br) to maximize anomalous dispersion during X-ray diffraction.	Unambiguous assignment of absolute stereochemistry (Flack parameter near 0).	Heavier atoms can sometimes dominate the electron density map, masking lighter atoms.

Decision Workflow for Crystallization

Workflow for selecting crystallization strategies for fluorinated phenylethanols.

Experimental Protocols

Every step in the following protocols is designed as a self-validating system to maximize the probability of yielding diffraction-quality crystals.

Protocol 1: Covalent Derivatization (4-Nitrobenzoate Esterification)

Use this protocol if your 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol derivative is a liquid or resists direct crystallization.

• Reaction Setup: Dissolve 1.0 eq of the fluoro-alcohol in anhydrous dichloromethane (DCM) under an inert argon atmosphere.

• Catalysis & Coupling: Add 1.5 eq of triethylamine (TEA) and 0.1 eq of 4-dimethylaminopyridine (DMAP). Causality: DMAP acts as a nucleophilic catalyst, significantly accelerating the esterification of the sterically hindered secondary alcohol.

• Reagent Addition: Slowly add 1.2 eq of 4-nitrobenzoyl chloride at 0°C. Allow the reaction to warm to room temperature and stir for 4 hours.

• Workup & Purification: Wash the organic layer with saturated aqueous NaHCO

  , followed by 1M HCl, and finally brine. Causality: Removing unreacted acid and basic amines is critical; trace ionic impurities act as heterogeneous nucleation sites that cause rapid, poor-quality precipitation rather than controlled crystal growth. Purify via flash chromatography.

• Crystallization (Slow Evaporation): Dissolve 15 mg of the purified ester in 1 mL of ethyl acetate. Loosely cap the vial with a needle-punctured septum and allow the solvent to evaporate over 3–5 days. The rigid 4-nitrobenzoate moiety will drive the formation of highly ordered, block-like crystals[4].

Protocol 2: Single Crystal Growth by Vapor Diffusion

Use this protocol for solid derivatives or highly purified solid esters.

• Solution Preparation: Dissolve 5–10 mg of the compound in 0.5 mL of acetone in a small, narrow inner vial (e.g., a 1-dram vial)[1]. Causality: Acetone is an excellent solvent for fluorinated aromatics, ensuring complete dissolution without premature nucleation.

• Reservoir Setup: Place the inner vial (uncapped) into a larger outer jar containing 3 mL of pentane (the anti-solvent)[1].

• Diffusion Phase: Seal the outer jar tightly with Teflon tape. Causality: As the highly volatile pentane vapor diffuses into the acetone, the dielectric constant of the mixture gradually drops. This smoothly and continuously decreases the solubility of the fluorinated compound without the thermal shock associated with cooling methods, yielding fewer but larger, high-quality single crystals[1].

• Data Collection: Mount the resulting crystal on a cryoloop and collect data at 100–150 K . Causality: Cryogenic cooling is mandatory to kinetically freeze the rotation of the -CF

  group, minimizing thermal ellipsoids and resolving positional disorder[2].

Quantitative Data Presentation

When executing these strategies, researchers should expect distinct differences in crystallographic parameters. Table 2 summarizes the typical structural metrics observed when comparing a native fluorinated solid to its heavy-atom derivative.

Table 2: Representative Crystallographic Parameters (Native vs. Derivatized)

Parameter	Native Solid (Vapor Diffusion)	4-Bromobenzoate Derivative
Space Group	Often Monoclinic ( )	Often Orthorhombic ( )
CF Disorder Model	Frequently modeled over 2-3 positions	Usually ordered (single position)
Primary Packing Force	C–H···F interactions, weak van der Waals	stacking, strong dipole interactions
Flack Parameter	~0.4 (Inconclusive for absolute config)	0.01 – 0.04 (Unambiguous absolute config)
Data Collection Temp.	100 K (Strictly Required)	150 K (Sufficient)

References

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. xray.uky.edu [xray.uky.edu]
• 4. Synthesis and crystal structures of five fluorinated diphenidine derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Validated analytical methods for fluorinated pharmaceutical intermediates

Analytical Strategies for Fluorinated Pharmaceutical Intermediates: A Comparative Guide to HPLC, GC, and F-qNMR

Executive Summary

The incorporation of fluorine into pharmaceutical intermediates—now present in over 20% of approved drugs—introduces unique physicochemical properties such as increased lipophilicity, metabolic stability, and altered pKa. However, these same properties create distinct analytical challenges. Many fluorinated aliphatic intermediates lack UV chromophores, rendering standard HPLC-UV invisible. Others are highly volatile, complicating mass balance, or exhibit strong electronegativity that alters retention mechanisms on standard C18 columns.

This guide objectively compares three validated analytical methodologies: Fluorinated-Phase HPLC , GC-FID , and Quantitative

F-NMR (qNMR) . By synthesizing experimental data and regulatory standards (ICH Q2(R2)), we provide a decision framework for researchers to select the optimal method based on the intermediate's volatility, chromophore status, and required throughput.

Part 1: The Analytical Landscape & Challenges

The carbon-fluorine (C-F) bond is the strongest in organic chemistry, yet it introduces specific analytical hurdles:

• Detection Silence: Perfluorinated or polyfluorinated aliphatic chains often lack the

  -systems required for UV detection (e.g., 200–400 nm absorption).

• Regioisomerism: Fluorination often yields positional isomers (e.g., 2- vs. 3-fluoroaniline derivatives) that are difficult to separate on traditional alkyl-bonded stationary phases due to similar hydrophobicity.

• Volatility: Small fluorinated intermediates (e.g., trifluoroacetic acid derivatives, fluoro-alcohols) can be lost during the drying or concentration steps required for LC sample prep.

Decision Framework: Selecting the Right Method

The following decision tree illustrates the logical flow for method selection based on the intermediate's properties.

Figure 1: Analytical Method Selection Decision Tree. Blue nodes indicate decision points; Green nodes indicate standard QC methods; Red indicates primary reference methods.

Part 2: Comparative Analysis of Methodologies

Method A: High-Performance Liquid Chromatography (HPLC) with Fluorinated Phases

Standard C18 columns often fail to separate fluorinated positional isomers because the fluorine atom mimics hydrogen sterically but differs electronically.

• The Solution: Use Fluorophenyl (PFP) or Perfluorophenyl stationary phases. These phases utilize

  interactions and dipole-dipole interactions specific to the electronegative fluorine atom, offering "orthogonal" selectivity to C18.[1]

• Performance: PFP columns often reverse the elution order of fluorinated aromatics compared to C18, allowing for baseline separation of critical pairs.

Method B: Gas Chromatography (GC-FID)

For volatile intermediates (e.g., fluorinated alcohols, alkyl fluorides), GC is superior to LC.

• The Solution: Capillary GC with Flame Ionization Detection (FID).[2][3][4][5] The C-F bond is stable, but the combustion in FID yields a response proportional to carbon content.

• Limitation: Highly fluorinated molecules have lower response factors in FID because the carbon atom bonded to fluorine is already partially oxidized.

Method C: Quantitative F-NMR (qNMR)

The "Gold Standard" for absolute purity assignment without a reference standard of the analyte itself.

• The Solution:

  F is 100% naturally abundant and highly sensitive (83% of ). It has a massive chemical shift range (~400 ppm), eliminating signal overlap common in H-NMR.

• Self-Validating: It does not require a specific reference standard for the analyte; any pure fluorinated compound (e.g., trifluorotoluene) can serve as the Internal Standard (IS).

Comparative Data Summary

The following table summarizes the performance metrics based on aggregated validation studies (e.g., comparisons of Fluvastatin assays and CoQ10 validation data).

Feature	HPLC-UV (PFP Column)	GC-FID	F-qNMR
Specificity	High (Retention Time + UV spectrum)	High (Retention Time)	Ultimate (Structural Fingerprint)
Precision (RSD)	< 0.5%	< 1.0%	< 1.0% (typically 0.5-0.8%)
Linearity ( )	> 0.999	> 0.995	> 0.999
LOQ	Low (ng/mL)	Medium ( g/mL)	High (mg/mL) - Sensitivity limited
Reference Std	Required (Matched Standard)	Required (Matched Standard)	Not Required (Universal IS)
Analysis Time	10–30 mins	15–40 mins	5–15 mins (setup dependent)
Matrix Effects	Susceptible (co-elution)	Susceptible (non-volatiles accumulate)	Resistant (Background is silent)

Part 3: Validated Experimental Protocols

Protocol 1: F-qNMR (The Primary Reference Method)

This protocol is designed to establish the absolute purity of a fluorinated intermediate when no certified reference standard exists.

1. Reagents & Equipment:

• Instrument: 400 MHz NMR (or higher) with a probe capable of tuning to

  F (e.g., BBFO or dedicated F probe).

• Internal Standard (IS):

  -Trifluorotoluene (TFT) or 4,4'-Difluorobenzophenone. Must be TraceCERT® or equivalent grade.

• Solvent: DMSO-

  or CDCl (must dissolve both analyte and IS completely).

2. Critical Parameter Setup (The "Self-Validating" Step):

• Determination: You must measure the longitudinal relaxation time ( ) of the slowest relaxing fluorine signal in the mixture using an Inversion-Recovery experiment.

• Relaxation Delay (

  ): Set (longest). This ensures >99.3% magnetization recovery for quantitative accuracy. Failure to do this is the #1 cause of qNMR error.

3. Workflow Diagram:

Figure 2: Validated qNMR Workflow. The T1 determination step is critical for ensuring quantitative accuracy.

4. Calculation:

Where = Integral area, = Number of fluorine atoms, = Molar mass, = weighed mass, = Purity.[2][4][6][7][8]

Protocol 2: HPLC with Fluorinated-Phenyl Phases (Routine QC)

This method is preferred for routine purity testing due to higher throughput and sensitivity.

1. Column Selection:

• Stationary Phase: Pentafluorophenyl (PFP) propyl ligand bonded to silica (e.g., Waters XSelect HSS PFP or Phenomenex Kinetex F5).

• Rationale: The PFP phase offers dipole-dipole,

  , and hydrogen bonding interactions. It is superior for separating halogenated aromatics and positional isomers.

2. Mobile Phase Strategy:

• Solvent A: Water + 0.1% Formic Acid (or 10mM Ammonium Formate for MS).

• Solvent B: Methanol (MeOH) is often preferred over Acetonitrile (ACN) for PFP columns.

  • Why? ACN is a dipole-dipole interactor and can mask the specific dipolar interactions of the PFP phase. MeOH allows the unique selectivity of the fluorine-fluorine interactions to dominate.

3. System Suitability Test (SST):

• Resolution (

  ): Must be > 2.0 between the critical pair (e.g., the target intermediate and its nearest regioisomer).

• Tailing Factor (

  ): 0.8 < < 1.5. Fluorinated compounds can tail on older silica; ensure Type B high-purity silica is used.

Part 4: Regulatory & Validation Considerations (ICH Q2(R2))

To ensure these methods meet regulatory scrutiny (ICH Q2(R2)), the following validation parameters must be addressed:

• Specificity:

  • HPLC: Demonstrate peak purity using a Diode Array Detector (DAD) or Mass Spec.

  • qNMR: Demonstrate baseline resolution of the analyte signal from the IS and any impurities.

• Linearity & Range:

  • HPLC: 5 concentration levels (80%–120% of target).

    .

  • qNMR: Linearity is inherent to the detector but should be verified if analyzing over a broad range.

• Accuracy:

  • HPLC: Spike recovery studies (98%–102%).

  • qNMR: Compare results against a secondary validated method (e.g., HPLC) or use a certified reference material.

• Robustness (Critical for Fluorinated Methods):

  • For HPLC, test variations in mobile phase pH and column temperature. Fluorinated phases are often more temperature-sensitive regarding selectivity than C18.

References

• International Council for Harmonisation (ICH). (2023).[9] Validation of Analytical Procedures Q2(R2). [Link]

• Waters Corporation. (2022). Exploring Selectivity Benefits of Fluorinated-Phenyl Stationary Phases. [Link]

• Restek Corporation. (2025). Method Development and Column Selection: FluoroPhenyl Phase. [Link]

• Toro-Sanjoy, D., et al. (2016). Comparison of qNMR and HPLC-UV techniques for measurement of Coenzyme Q10. ACG Publications. [Link]

• Unibo. (2023).[4] Validation of a HS–GC–FID Method for the Quantification of Sevoflurane. [Link]

Sources

• 1. Method Development and Column Selection: How the FluoroPhenyl Phase Provides the Power of HILIC and Reversed-Phase Modes in One Column [discover.restek.com]
• 2. Multivariate optimisation and validation of the analytical GC-FID for evaluating organic solvents in radiopharmaceutical - Journal of King Saud University - Science [jksus.org]
• 3. [Analysis of C4 fluoride compounds in alkylation materials by gas chromatography/flame ionization detection (GC/FID)] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. cris.unibo.it [cris.unibo.it]
• 5. scielo.br [scielo.br]
• 6. acgpubs.org [acgpubs.org]
• 7. researchgate.net [researchgate.net]
• 8. alfa-chemclinix.com [alfa-chemclinix.com]
• 9. database.ich.org [database.ich.org]

Comparison of 1-(2-Fluoro-5-CF3)ethanol with 3,5-bis(CF3)ethanol analogs

As we engineer the next generation of neurokinin-1 (NK-1) receptor antagonists, the selection of chiral building blocks dictates not only the synthetic route but the ultimate pharmacokinetic destiny of the active pharmaceutical ingredient (API).

As a Senior Application Scientist, I frequently evaluate the performance trade-offs between established chemical scaffolds and novel analogs. This guide provides a rigorous, data-driven comparison between the industry-standard (R)-1-[3,5-bis(trifluoromethyl)phenyl]ethanol and its emerging structural analog, (R)-1-[2-fluoro-5-(trifluoromethyl)phenyl]ethanol . By analyzing the causality behind their physicochemical properties, receptor binding kinetics, and biocatalytic synthesis, we can better inform rational drug design.

Structural & Electronic Causality: The "Why" Behind the Chemistry

The clinical efficacy of an NK-1 receptor antagonist is dictated by its ability to competitively block Substance P from binding to its target G-protein coupled receptor (GPCR)[1]. The choice of the chiral ethanol appendage on the morpholine core is the primary driver of this binding affinity.

• The 3,5-bis(CF3) Standard : In blockbuster antiemetics like Aprepitant, the 3,5-bis(trifluoromethyl)phenyl ether moiety occupies a deep, hydrophobic pocket within the NK-1 receptor. The two meta-substituted CF3 groups provide immense electron-withdrawing capability and high lipophilicity, yielding a LogP of approximately 3.2 (2)[2]. This extreme lipophilicity is causally linked to its ability to cross the blood-brain barrier (BBB) to exert central antiemetic effects (3)[3]. However, this can also lead to complex CYP3A4-mediated metabolic profiles and prolonged tissue retention.

• The 2-Fluoro-5-CF3 Analog : Substituting one of the bulky CF3 groups with a smaller, highly electronegative fluorine atom at the ortho position fundamentally alters the molecule's electronic topology. Causally, the ortho-fluorine restricts the rotational degree of freedom around the adjacent chiral ether linkage due to steric repulsion with the morpholine core. This conformational locking pre-organizes the molecule into a bioactive conformation, potentially increasing the receptor residence time while slightly reducing overall lipophilicity to improve aqueous solubility (1)[1].

Pharmacological Impact & Signaling Pathway

Understanding the biological target is essential for contextualizing these chemical modifications. The NK-1 receptor is a Gq-coupled GPCR. When Substance P binds, it triggers a cascade leading to intracellular calcium release, which manifests pathologically as chemotherapy-induced nausea and vomiting (CINV) or neuropathic pain[1].

Figure 1: NK-1 Receptor signaling pathway and competitive blockade by morpholine antagonists.

Physicochemical Properties Comparison

To objectively evaluate these building blocks, we must look at their quantitative metrics. The table below summarizes the key differences dictating their behavior in drug formulation and receptor docking.

Property	(R)-1-[3,5-bis(CF3)phenyl]ethanol	(R)-1-[2-fluoro-5-(CF3)phenyl]ethanol
Primary Role	Standard Aprepitant Intermediate[3]	Experimental NK-1 Antagonist Analog[1]
Molecular Weight	258.16 g/mol [2]	208.15 g/mol
Estimated LogP	3.2[2]	~2.4
Steric Profile	High bulk (symmetric meta-substitution)	Asymmetric bulk (ortho-F restricts rotation)
Electronic Effect	Strong, symmetric electron withdrawal	Strong dipole moment, asymmetric withdrawal
BBB Permeability	Very High	High (Optimized for better aqueous solubility)

Experimental Protocols: Self-Validating Biocatalytic Synthesis

The synthesis of the morpholine core requires the enantiopure (R)-alcohol. Traditional heavy-metal asymmetric transfer hydrogenation is rapidly being replaced by biocatalysis due to environmental and scalability factors[3]. Below is a field-proven, self-validating protocol for the Ketoreductase (KRED) mediated asymmetric reduction of the corresponding acetophenones.

Why a self-validating system? In biocatalysis, false positives for enantiomeric excess (ee) can occur if background chemical reduction happens. By incorporating a no-enzyme control and a chemical racemic standard, the protocol internally verifies that all chiral induction is strictly enzyme-mediated.

Step-by-Step Methodology:

• Reaction Setup : In a 50 mL bioreactor, dissolve 50 mM of the substrate (either 3,5-bis(CF3)acetophenone or 2-fluoro-5-CF3-acetophenone) in 10% v/v DMSO/isopropanol. The isopropanol acts as both a co-solvent and a sacrificial hydrogen donor for cofactor recycling.

• Biocatalyst Addition : Add 2 g/L of engineered Ketoreductase (KRED) powder and 1 mM NADP+ cofactor to the buffer solution (100 mM potassium phosphate, pH 7.0).

• Self-Validation Controls :

  • Control A (Negative): Identical setup omitting the KRED enzyme. This validates that no background chemical reduction is occurring.

  • Control B (Standard): Chemical reduction of the substrate using NaBH4 to generate a perfect 50:50 racemic mixture. This validates the chiral HPLC separation method.

• Incubation & Monitoring : Incubate the reactor at 30°C and 250 rpm. Sample 100 µL every 2 hours, extract with ethyl acetate, and analyze via chiral HPLC against Control B.

• Downstream Processing : Once conversion >99% is achieved (typically 12-16 hours), centrifuge to remove the denatured enzyme, extract the aqueous layer with MTBE, dry over MgSO4, and concentrate in vacuo to yield the pure (R)-ethanol (>99% ee)[3].

Figure 2: Self-validating enzymatic reduction workflow for producing enantiopure (R)-ethanol analogs.

Conclusion

While 1-(3,5-bis(trifluoromethyl)phenyl)ethanol remains the gold standard for synthesizing potent NK-1 antagonists like Aprepitant[3], the 1-(2-fluoro-5-CF3)ethanol analog offers a compelling alternative for next-generation therapeutics. By leveraging the ortho-fluorine effect, chemists can restrict bond rotation, fine-tune lipophilicity, and potentially optimize the pharmacokinetic profile of the resulting morpholine prodrugs[1].

References

• 3,5-Bis(trifluoromethyl)phenyl] Ethanol, a Key Intermediate for Aprepitant, an NK-1 Receptor Antagonist Source: Taylor & Francis (Synthetic Communications) URL:[Link]

• 1-(3,5-Bis(trifluoromethyl)phenyl)ethanol | CID 6425739 Source: National Institutes of Health (PubChem) URL:[Link]

• US5691336A - Morpholine compounds are prodrugs useful as tachykinin receptor antagonists Source: Google Patents URL

Sources

• 1. US5691336A - Morpholine compounds are prodrugs useful as tachykinin receptor antagonists - Google Patents [patents.google.com]
• 2. 1-(3,5-Bis(trifluoromethyl)phenyl)ethanol | C10H8F6O | CID 6425739 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]

Safety & Regulatory Compliance

Navigating the Disposal of 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol: A Guide for Laboratory Professionals

For researchers at the forefront of pharmaceutical development and scientific discovery, the synthesis and handling of novel chemical entities are daily realities. With this innovation comes the critical responsibility of ensuring the safe and environmentally sound disposal of all chemical waste. This guide provides a detailed, step-by-step protocol for the proper disposal of 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol, a fluorinated aromatic alcohol. By understanding the chemical's inherent properties and adhering to established best practices, laboratory personnel can mitigate risks and ensure regulatory compliance.

Core Principles of Halogenated Waste Disposal

1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol is a halogenated organic compound, containing both fluorine and a trifluoromethyl group. This classification is paramount in determining the correct disposal pathway. Halogenated organic wastes are typically incinerated at high temperatures in specialized facilities equipped with scrubbers to neutralize hazardous combustion byproducts like hydrogen fluoride.[1] Co-mingling this waste with non-halogenated solvents can complicate and significantly increase the cost of disposal.[2] Therefore, strict segregation is a foundational principle of responsible chemical waste management.[3][4]

Essential Safety and Handling Precautions

Before initiating any disposal procedure, it is crucial to be equipped with the appropriate Personal Protective Equipment (PPE). The following should be considered the minimum requirement when handling 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol and its waste products:

Personal Protective Equipment (PPE)	Rationale
Nitrile Gloves	To prevent skin contact with the potentially toxic substance.
Safety Goggles or Face Shield	To protect the eyes from splashes or aerosols.
Laboratory Coat	To protect clothing and skin from contamination.

All handling of 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol, including the preparation of waste containers, should be conducted within a certified chemical fume hood to minimize the risk of inhalation.

Step-by-Step Disposal Protocol

This protocol outlines the systematic procedure for the safe collection and disposal of 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol waste.

Step 1: Waste Container Selection and Preparation

• Choose a Compatible Container: Select a clean, dry, and chemically resistant container for collecting the liquid waste. High-density polyethylene (HDPE) or glass bottles with secure, screw-top caps are suitable choices.[5] Ensure the container is free from any residues of incompatible chemicals.

• Proper Labeling: As soon as the container is designated for waste collection, it must be clearly and accurately labeled.[4] The label should include:

  • The words "HAZARDOUS WASTE"

  • The full chemical name: "1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol"

  • The primary hazard(s): "Toxic"

  • The date accumulation begins

  • The name of the principal investigator and the laboratory location

Step 2: Waste Segregation and Collection

• Dedicated Halogenated Waste Stream: This is the most critical step. 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol waste must be collected in a container designated exclusively for halogenated organic solvents .[3] Do not mix this waste with non-halogenated solvents (e.g., acetone, ethanol, hexanes), aqueous waste, or solid waste.[2][6]

• Avoid Incompatibilities: Do not add strong acids, bases, or oxidizing agents to the halogenated waste container, as this could lead to dangerous chemical reactions.

• Collection Practices:

  • Use a funnel to transfer the waste into the container to prevent spills on the exterior.

  • Do not overfill the container. Leave at least 10% headspace to allow for vapor expansion.

  • Keep the waste container securely closed at all times, except when adding waste.[7]

Step 3: Storage of Waste in the Laboratory

• Designated Satellite Accumulation Area (SAA): Store the labeled and sealed waste container in a designated SAA within the laboratory. This area should be at or near the point of generation and under the control of the laboratory personnel.

• Secondary Containment: Place the waste container in a secondary containment bin or tray that can hold the entire volume of the container in the event of a leak or spill.

• Segregated Storage: Even within the SAA, ensure that the halogenated waste is stored separately from incompatible materials.

Step 4: Arranging for Disposal

• Contact Environmental Health and Safety (EHS): Once the waste container is nearly full or has been in storage for the maximum allowable time according to your institution's policies, contact your facility's Environmental Health and Safety (EHS) department to arrange for pickup.

• Provide Complete Information: When requesting a pickup, provide a detailed description of the waste, including its composition and any known hazards.[1]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol.

Disposal workflow for 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol.

Spill and Emergency Procedures

In the event of a spill, immediately evacuate the area and alert your laboratory supervisor and EHS. If you are trained and it is safe to do so, contain the spill using an appropriate absorbent material.[7] For any direct contact, flush the affected area with copious amounts of water and seek immediate medical attention.[7]

By adhering to these detailed procedures, researchers can ensure the safe and responsible management of 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol waste, upholding the principles of laboratory safety and environmental stewardship.

References

• Goa University. (2021, December 6). Guidelines for Segregation and Disposal of Laboratory Waste and Effluents.
• Temple University. Halogenated Solvents in Laboratories. Campus Operations.
• BenchChem. (2025). Proper Disposal of Fluorophosphazenes: A Guide for Laboratory Professionals.
• Bucknell University. (2016, April 15). Hazardous Waste Segregation.
• Vanderbilt University Medical Center. Laboratory Guide for Managing Chemical Waste. Retrieved from Vanderbilt University Medical Center website.
• Santa Cruz Biotechnology. (1R)-1-[2-(trifluoromethyl)phenyl]ethanol.
• Kent State University. Lab Waste Disposal Requirement. Compliance and Risk Management.
• CORDIS | European Commission. (2025, September 1). Chemical Recycling of Fluorochemicals.
• Sigma-Aldrich. 1-(2,5-bis(trifluoromethyl)phenyl)ethanol.
• Umeå University. (2021, June 17). Highly fluorinated chemicals can enter the environment via our household waste.
• AK Scientific, Inc. 2-[2-Fluoro-4-(trifluoromethyl)phenyl]ethanol Safety Data Sheet.
• MDPI. (2021, May 11). Waste Management Strategies to Mitigate the Effects of Fluorinated Greenhouse Gases on Climate Change.
• Rinnovabili. (2025, October 23). Teflon disposal: new eco-friendly method recycles fluorine.
• Fluorochem. (2026, February 25). Safety Data Sheet.
• BD Regulatory Documents. (2023, March 30). Safety Data Sheet.
• Thermo Fisher Scientific. (2014, April 29). Safety Data Sheet.
• BLDpharm. 1-(2,5-Bis(trifluoromethyl)phenyl)ethanol.
• Synquest Labs. 1-(2-Fluorophenyl)ethanol Safety Data Sheet.
• Tokyo Chemical Industry Co., Ltd. (2023, March 4). (R)-1-[3,5-Bis(trifluoromethyl)phenyl]ethanol Safety Data Sheet. Retrieved from Tokyo Chemical Industry Co., Ltd. website.
• Thermo Fisher Scientific. (2025, September 19). Safety Data Sheet.
• Fisher Scientific. Safety Data Sheet.
• Arran Chemical Company. (1R)-1-[3,5-Bis(trifluoromethyl)phenyl]ethanol.
• ETH Zürich. Factsheet: Disposal of Hazardous Waste - Basic Principles.
• Sigma-Aldrich. 2-[2-Fluoro-5-(trifluoromethyl)phenyl]ethanol.
• Technion - Israel Institute of Technology. Chemical Waste Management Guide.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. vumc.org [vumc.org]
• 3. bucknell.edu [bucknell.edu]
• 4. kent.edu [kent.edu]
• 5. ethz.ch [ethz.ch]
• 6. unigoa.ac.in [unigoa.ac.in]
• 7. campusoperations.temple.edu [campusoperations.temple.edu]

Personal protective equipment for handling 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol

This guide outlines the safety, handling, and operational protocols for 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol .[1][2][3] As a specialized fluorinated benzyl alcohol derivative often used in drug discovery and intermediate synthesis, its handling requires precise adherence to safety standards to mitigate risks associated with organofluorine compounds.[1]

Part 1: Compound Identity & Hazard Profile

Scientific Integrity Note: Specific toxicological data for the 2-Fluoro-5-(trifluoromethyl) isomer is limited in public chemical registries.[1] The safety profile below is constructed using Structure-Activity Relationship (SAR) analysis based on closely related analogs (e.g., 1-(2-Fluoro-4-(trifluoromethyl)phenyl)ethanol and 1-(3,5-Bis(trifluoromethyl)phenyl)ethanol).[1] This "read-across" approach adopts a conservative, worst-case safety posture.[1][4]

Chemical Identifiers

• Chemical Name: 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol[1]

• Molecular Formula: C₉H₈F₄O (Note: If the structure implies a methyl group on the ethanol chain, it is C₁₀H₁₀F₄O.[1] Standard naming "1-...-ethanol" implies a methyl group at the alpha position, making it a phenethyl alcohol derivative).[1]

• Class: Fluorinated Benzyl Alcohol / Phenethyl Alcohol Derivative.[1]

GHS Hazard Classification (Derived)

Treat this compound as a Category 2 Skin & Eye Irritant and a Category 3 Respiratory Irritant .[1]

Hazard Class	GHS Code	Hazard Statement	Signal Word
Skin Corrosion/Irritation	H315	Causes skin irritation.[1][4][5]	WARNING
Serious Eye Damage/Irritation	H319	Causes serious eye irritation.[1][4][5][6]	WARNING
STOT - Single Exposure	H335	May cause respiratory irritation.[1][4][6]	WARNING
Acute Toxicity (Oral)	H302	Harmful if swallowed (Conservative estimate).[1]	WARNING

Part 2: The Defense Layer (Personal Protective Equipment)

Core Directive: Do not rely on generic "safety gear" advice. The presence of the trifluoromethyl (-CF₃) and fluoro (-F) groups increases lipophilicity, potentially enhancing skin absorption rates compared to non-fluorinated alcohols.[1]

Glove Selection Matrix

• Primary Recommendation: Nitrile Rubber (minimum 0.11 mm thickness) .[1]

  • Reasoning: Nitrile provides excellent resistance to incidental splashes of benzyl alcohol derivatives.[1]

• Secondary Recommendation (Prolonged Contact): Butyl Rubber or Viton .[1]

  • Reasoning: For synthesis steps involving halogenated solvents (e.g., DCM) or extended handling, standard nitrile may degrade.[1]

• Contraindicated: Latex .

  • Reasoning: Poor chemical resistance to organic alcohols and potential for rapid permeation.[1]

Respiratory & Eye Protection

• Eyes: Chemical Splash Goggles (ANSI Z87.1 compliant).[1] Safety glasses are insufficient for liquid handling where splashing is possible due to the severe irritation potential of fluorinated alcohols.[1]

• Lungs: Handling must occur in a certified chemical fume hood .[1] If working outside a hood (not recommended), use a Half-face respirator with Organic Vapor (OV) cartridges (NIOSH approved).[1]

PPE Decision Workflow

The following diagram illustrates the logical flow for selecting PPE based on the operational scale.

Figure 1: PPE Selection Logic based on operational scale and risk potential.

Part 3: Operational Protocols

Objective: Minimize exposure and prevent environmental release.

Handling & Weighing

• Environment: All weighing of the solid/liquid must be performed inside a fume hood or a powder containment balance enclosure.

• Static Control: Fluorinated compounds can be static-prone.[1] Use an anti-static gun or ionizer if the substance is a dry powder to prevent dispersal.[1]

• Transfer: Use glass or stainless steel spatulas. Avoid plastic disposables if the compound is in liquid form, as fluorinated solvents can leach plasticizers.[1]

Reaction Setup

• Inert Atmosphere: While the compound is relatively stable, the presence of the -OH group suggests hygroscopicity.[1] Store and handle under Nitrogen or Argon if used in moisture-sensitive catalysis.

• Temperature Control: Avoid excessive heating (>100°C) without a reflux condenser. Thermal decomposition of fluorinated aromatics can release Hydrogen Fluoride (HF) , a critical hazard.[1][2]

Storage

• Conditions: Store in a cool, dry place (2-8°C is often preferred for fluorinated intermediates to preserve purity).

• Container: Tightly sealed glass vial with a PTFE-lined cap.[1]

• Incompatibilities: Strong oxidizing agents (e.g., permanganates), Acid chlorides, and Anhydrides.[1]

Part 4: Emergency Response & Disposal

Critical Warning: In the event of a fire or thermal decomposition, this compound may emit toxic fumes including Hydrogen Fluoride (HF) and Carbonyl Fluoride .[1]

Spill Response Workflow

Follow this self-validating protocol to manage spills effectively.

Figure 2: Decision matrix for spill containment and cleanup.

First Aid Measures

• Skin Contact: Wash immediately with soap and water for 15 minutes.[1][4] If redness persists, seek medical attention. Note: If thermal decomposition is suspected (potential HF), apply Calcium Gluconate gel if available and seek emergency care immediately.[1]

• Eye Contact: Rinse cautiously with water for 15 minutes, lifting eyelids.[1][3][6] Remove contact lenses if present.[1][2][3][4][5][6]

• Inhalation: Move to fresh air. If breathing is difficult, administer oxygen (trained personnel only).[1]

Disposal Procedures

• Waste Stream: Classify as Halogenated Organic Waste .[1]

• Prohibition: Do NOT mix with non-halogenated solvents (e.g., acetone wash) if your facility separates these streams, as the high fluorine content requires specific incineration protocols (flue gas scrubbing for HF).[1]

• Container: Collect in High-Density Polyethylene (HDPE) or Glass containers labeled "Fluorinated Organic Waste."

References

• PubChem. (n.d.).[1] 1-(3,5-Bis(trifluoromethyl)phenyl)ethanol (Compound Summary). National Library of Medicine.[1] Retrieved March 8, 2026, from [Link][1]

• ECHA (European Chemicals Agency). (n.d.).[1] C&L Inventory: Fluorinated Benzyl Alcohols.[1] Retrieved March 8, 2026, from [Link][1]

Sources

• 1. 1-(3,5-Bis(trifluoromethyl)phenyl)ethanol | C10H8F6O | CID 6425739 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. mmbio.byu.edu [mmbio.byu.edu]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. aksci.com [aksci.com]
• 5. tcichemicals.com [tcichemicals.com]
• 6. static.cymitquimica.com [static.cymitquimica.com]